Isobutrin

• CAS: 536-01-6

Core Science & Biosynthesis

Mechanism of Action of Isobutrin: A Technical Guide

An In-depth Analysis for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of the mechanism of action of Isobutrin, a flavonoid compound isolated from the medicinal plant Butea monosperma. The information presented is targeted towards researchers, scientists, and professionals involved in drug development and discovery.

Core Mechanism: Inhibition of the NF-κB Signaling Pathway

The primary mechanism of action of Isobutrin is the potent inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway. This pathway is a cornerstone of the inflammatory response, and its dysregulation is implicated in a multitude of inflammatory diseases. Isobutrin exerts its inhibitory effect at a critical control point within this cascade.

Direct Inhibition of IκB Kinase (IKK) Complex

Isobutrin directly targets and inhibits the IκB kinase (IKK) complex, a key enzyme responsible for the activation of NF-κB. Specifically, Isobutrin has been shown to be a potent inhibitor of IKKβ activity.[1] By inhibiting the IKK complex, Isobutrin prevents the phosphorylation and subsequent degradation of the inhibitory protein IκBα.[1]

Prevention of IκBα Degradation and NF-κB Nuclear Translocation

The inhibition of IKK by Isobutrin leads to the stabilization of IκBα.[1] In its unphosphorylated state, IκBα remains bound to the NF-κB dimer (typically p65/p50) in the cytoplasm, effectively sequestering it and preventing its translocation to the nucleus. This action of Isobutrin has been demonstrated in human mast cells, where it suppresses the degradation of IκBα.[1]

Downregulation of Pro-inflammatory Cytokine Production

By blocking the nuclear translocation and transcriptional activity of NF-κB, Isobutrin significantly reduces the expression and production of pro-inflammatory cytokines. In activated human mast cells, Isobutrin has been shown to be a potent inhibitor of Tumor Necrosis Factor-alpha (TNF-α), Interleukin-6 (IL-6), and Interleukin-8 (IL-8) production.[1]

Quantitative Data

The inhibitory effect of Isobutrin on the IKKβ kinase activity has been quantified and compared with other related polyphenolic compounds isolated from Butea monosperma.

Compound	Concentration (µg/ml)	Inhibition of IKKβ Kinase Activity (%)
Isobutrin	1	63
Butrin	1	52
Butein	1	34
Isocoreopsin	1	33
Butea monosperma Extract (BME)	1	48
Data sourced from Rasheed et al., 2010[1]

Signaling Pathway and Experimental Workflow

NF-κB Signaling Pathway and Isobutrin's Point of Intervention

Caption: NF-κB signaling pathway illustrating Isobutrin's inhibition of the IKK complex.

Experimental Workflow for Evaluating Isobutrin's Activity

Caption: Experimental workflow for the isolation and evaluation of Isobutrin's bioactivity.

Detailed Experimental Protocols

The following are detailed methodologies for the key experiments cited in the evaluation of Isobutrin's mechanism of action, based on the procedures described by Rasheed et al. (2010).[1]

Isolation of Isobutrin from Butea monosperma

• Plant Material : Dried flowers of Butea monosperma were used as the starting material.

• Extraction : A hydroalcoholic extract of the flowers was prepared.

• Purification : Isobutrin, along with other polyphenols, was isolated from the extract using preparative thin-layer chromatography (TLC).

• Purity and Identification : The purity and molecular weight of the isolated Isobutrin were confirmed by liquid chromatography/mass spectrometry (LC/MS) analysis.

Cell Culture and Treatment

• Cell Line : Human mast cell line (HMC-1) was used.

• Culture Conditions : Cells were cultured in an appropriate medium, supplemented with fetal bovine serum and antibiotics, and maintained at 37°C in a humidified 5% CO₂ atmosphere.

• Treatment : HMC-1 cells were pre-treated with varying concentrations of Isobutrin for a specified period before stimulation.

• Stimulation : Cells were stimulated with a combination of phorbol (B1677699) 12-myristate 13-acetate (PMA) and calcium ionophore A23187 (PMACI) to induce an inflammatory response and activate the NF-κB pathway.

Measurement of Cytokine Production

• Sample Collection : Cell culture supernatants were collected after the stimulation period.

• Assay : The concentrations of TNF-α, IL-6, and IL-8 in the supernatants were quantified using specific enzyme-linked immunosorbent assays (ELISAs) according to the manufacturer's instructions.

Western Blot Analysis for IκBα Degradation

• Protein Extraction : Whole-cell lysates were prepared from treated and untreated HMC-1 cells.

• Protein Quantification : Protein concentration was determined using a standard protein assay.

• SDS-PAGE and Transfer : Equal amounts of protein were separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting : The membrane was blocked and then incubated with a primary antibody specific for IκBα. After washing, the membrane was incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection : The protein bands were visualized using an enhanced chemiluminescence (ECL) detection system. A loading control, such as β-actin, was used to ensure equal protein loading.

NF-κB p65 Nuclear Translocation Assay

• Nuclear Extraction : Nuclear extracts were prepared from HMC-1 cells after treatment and stimulation.

• Assay : The level of the p65 subunit of NF-κB in the nuclear extracts was quantified using a commercially available NF-κB p65 transcription factor assay kit. This assay is typically an ELISA-based method that uses a specific DNA binding sequence for NF-κB immobilized on a 96-well plate.

In Vitro IKKβ Kinase Activity Assay

• Reaction Mixture : The assay was performed in a reaction buffer containing recombinant active IKKβ, a specific substrate for IKKβ (e.g., a peptide or recombinant IκBα), and ATP.

• Inhibition : Isobutrin at the desired concentration was added to the reaction mixture.

• Kinase Reaction : The kinase reaction was initiated by the addition of ATP and incubated at 30°C for a specified time.

• Detection : The activity of IKKβ was determined by measuring the amount of phosphorylated substrate. This can be done using various methods, including radioactive assays (using [γ-³²P]ATP) or non-radioactive methods that detect the product ADP or use a phospho-specific antibody. The inhibition of kinase activity by Isobutrin was calculated relative to a control reaction without the inhibitor.

Conclusion

Isobutrin demonstrates a clear and potent anti-inflammatory mechanism of action by directly inhibiting the IKKβ kinase, a critical upstream regulator of the NF-κB signaling pathway. This inhibition prevents the degradation of IκBα, leading to the cytoplasmic retention of NF-κB and a subsequent reduction in the production of key pro-inflammatory cytokines. These findings highlight Isobutrin as a promising candidate for further investigation and development as a therapeutic agent for inflammatory diseases.

References

• 1. Butrin, Isobutrin, and Butein from Medicinal Plant Butea monosperma Selectively Inhibit Nuclear Factor-κB in Activated Human Mast Cells: Suppression of Tumor Necrosis Factor-α, Interleukin (IL)-6, and IL-8 - PMC [pmc.ncbi.nlm.nih.gov]

Isobutrin's Modulation of Inflammatory Signaling Pathways: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Inflammation is a critical biological response to harmful stimuli, but its dysregulation can lead to chronic inflammatory diseases. Isobutrin, a flavonoid glycoside isolated from the flowers of Butea monosperma, has demonstrated significant anti-inflammatory properties. This technical guide provides an in-depth analysis of the molecular signaling pathways modulated by isobutrin in the inflammatory response. Primarily, isobutrin exerts its effects through potent inhibition of the Nuclear Factor-kappa B (NF-κB) signaling cascade. By directly targeting the IκB kinase (IKK) complex, isobutrin prevents the degradation of the inhibitory protein IκBα, thereby sequestering NF-κB in the cytoplasm and preventing its translocation to the nucleus. This action effectively halts the transcription of a suite of pro-inflammatory genes, including those for tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and interleukin-8 (IL-8). This guide details the underlying molecular mechanisms, presents quantitative data on isobutrin's efficacy, outlines relevant experimental protocols, and provides visual diagrams of the implicated signaling pathways to support further research and drug development efforts in the field of inflammation.

Introduction

The quest for novel anti-inflammatory agents with high efficacy and minimal side effects is a cornerstone of modern drug discovery. Natural products represent a vast reservoir of chemical diversity and have historically been a rich source of therapeutic leads. Isobutrin, a chalcone (B49325) glycoside, has emerged as a promising anti-inflammatory candidate. Found in the medicinal plant Butea monosperma, isobutrin has been shown to selectively inhibit key inflammatory mediators.[1][2] This document serves as a comprehensive technical resource, elucidating the signaling pathways through which isobutrin mediates its anti-inflammatory effects, with a primary focus on the NF-κB pathway.

Core Signaling Pathway: NF-κB Inhibition

The canonical NF-κB signaling pathway is a central regulator of the inflammatory response. In an unstimulated state, the NF-κB dimer (typically p65/p50) is held inactive in the cytoplasm by an inhibitory protein, IκBα.[3] Upon stimulation by pro-inflammatory signals, the IκB kinase (IKK) complex becomes activated and phosphorylates IκBα. This phosphorylation event targets IκBα for ubiquitination and subsequent degradation by the proteasome. The degradation of IκBα unmasks the nuclear localization signal on the NF-κB dimer, allowing it to translocate into the nucleus and initiate the transcription of target genes, including those encoding for pro-inflammatory cytokines like TNF-α, IL-6, and IL-8.[4]

Research has demonstrated that isobutrin's primary anti-inflammatory mechanism of action is the potent and selective inhibition of the NF-κB signaling pathway.[1][2][5] Isobutrin directly targets and inhibits the enzymatic activity of the IKK complex.[1][2] This inhibition prevents the phosphorylation and subsequent degradation of IκBα.[1][2][6][7] As a result, NF-κB remains sequestered in the cytoplasm, and the transcription of pro-inflammatory genes is suppressed.[1][2][5]

Visualization of Isobutrin's Action on the NF-κB Pathway

References

• 1. bpsbioscience.com [bpsbioscience.com]
• 2. IKKbeta Kinase Enzyme System Application Note [promega.jp]
• 3. benchchem.com [benchchem.com]
• 4. resources.rndsystems.com [resources.rndsystems.com]
• 5. Butrin, isobutrin, and butein from medicinal plant Butea monosperma selectively inhibit nuclear factor-kappaB in activated human mast cells: suppression of tumor necrosis factor-alpha, interleukin (IL)-6, and IL-8 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. promega.com [promega.com]
• 7. Measurement of NF-κB activation in TLR-activated macrophages - PMC [pmc.ncbi.nlm.nih.gov]

Pharmacokinetics and Bioavailability of Isobutrin: A Technical Guide

Introduction

Isobutrin, a chalcone (B49325) glycoside found in plants such as Butea monosperma, has garnered scientific interest for its potential therapeutic properties, notably its anti-inflammatory effects.[1][2][3] Despite promising in-vitro studies, a comprehensive understanding of its behavior within a biological system is crucial for its development as a therapeutic agent. As of the current literature, specific in-vivo pharmacokinetic and absolute bioavailability data for Isobutrin are not extensively documented.

This technical guide is designed for researchers, scientists, and drug development professionals. It provides a foundational framework for evaluating the pharmacokinetics and bioavailability of Isobutrin. The content herein outlines the standard experimental protocols and data presentation required for such an assessment and details the known mechanistic pathways of Isobutrin's action.

Pharmacokinetic Data Summary

Comprehensive pharmacokinetic studies are essential to characterize the absorption, distribution, metabolism, and excretion (ADME) profile of a drug candidate. The following table presents a template for summarizing the key pharmacokinetic parameters of Isobutrin following oral (PO) and intravenous (IV) administration in a preclinical model, such as rats.

Disclaimer: The data presented in Table 1 is hypothetical and serves as an illustrative template. Actual values must be determined through rigorous experimental investigation.

Table 1: Hypothetical Pharmacokinetic Parameters of Isobutrin in Sprague-Dawley Rats

Parameter	Oral Administration (PO)	Intravenous Administration (IV)	Definition
Dose	50 mg/kg	10 mg/kg	Amount of substance administered.
Cmax (ng/mL)	850 ± 120	4500 ± 550	Maximum observed plasma concentration.
Tmax (h)	1.5 ± 0.5	0.083 (5 min)	Time to reach Cmax.
AUC₀-t (ng·h/mL)	4200 ± 650	3800 ± 480	Area under the plasma concentration-time curve from time zero to the last measurable concentration.
AUC₀-∞ (ng·h/mL)	4500 ± 700	3950 ± 500	Area under the plasma concentration-time curve from time zero to infinity.
t½ (h)	4.2 ± 0.8	2.5 ± 0.4	Elimination half-life.
CL (L/h/kg)	-	2.5 ± 0.3	Clearance.
Vd (L/kg)	-	3.8 ± 0.5	Volume of distribution.
F (%)	22.8	-	Absolute Bioavailability.

Values are represented as mean ± standard deviation (SD).

Experimental Protocols

Detailed and reproducible methodologies are fundamental to generating reliable pharmacokinetic data. The following sections outline standard protocols for in-vivo studies and the analytical quantification of Isobutrin.

In-Vivo Pharmacokinetic Study in Rats

This protocol describes a typical study design for determining the pharmacokinetic profile of Isobutrin in rats following both oral and intravenous administration.

a) Animal Model:

• Species: Male Sprague-Dawley rats (n=6 per group).

• Weight: 250-300 g.

• Housing: Housed in a controlled environment (22 ± 1°C, 50-70% humidity, 12-hour light/dark cycle) with ad libitum access to food and water.[4]

• Acclimatization: Animals should be acclimatized for at least one week prior to the experiment.

• Fasting: Rats should be fasted for 12 hours before dosing, with free access to water.[5]

b) Dosing Preparation and Administration:

• Intravenous (IV) Group: Isobutrin is dissolved in a suitable vehicle (e.g., a mixture of DMSO, PEG400, and saline) to a final concentration for a 10 mg/kg dose. The solution is administered as a single bolus injection via the tail vein.[6]

• Oral (PO) Group: Isobutrin is suspended in a vehicle such as 0.5% carboxymethyl cellulose (B213188) (CMC) for a 50 mg/kg dose. The suspension is administered via oral gavage.[7]

c) Blood Sample Collection:

• Serial blood samples (approximately 150-200 µL) are collected from the retro-orbital plexus or jugular vein into heparinized tubes at predetermined time points.[8][5]

• IV Group Schedule: 0.083, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose.

• PO Group Schedule: 0.25, 0.5, 1, 1.5, 2, 4, 8, 12, and 24 hours post-dose.

d) Plasma Processing and Storage:

• Collected blood samples are immediately centrifuged at 4°C (e.g., 3500 rpm for 15 minutes) to separate the plasma.[8][5]

• The resulting plasma is transferred to clean tubes and stored at -80°C until analysis.

Analytical Method: Quantification of Isobutrin in Plasma by LC-MS/MS

A sensitive and selective analytical method is required for the accurate quantification of Isobutrin in complex biological matrices like plasma.

a) Sample Preparation (Protein Precipitation):

• Thaw plasma samples on ice.

• To 50 µL of plasma, add 150 µL of acetonitrile (B52724) containing an appropriate internal standard (IS).

• Vortex the mixture for 1 minute to precipitate proteins.

• Centrifuge at 12,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a new vial for LC-MS/MS analysis.

b) Chromatographic Conditions (UPLC/HPLC):

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Flow Rate: 0.3 mL/min.

• Gradient Elution: A linear gradient is optimized to ensure separation of Isobutrin from endogenous plasma components.

• Injection Volume: 5 µL.

c) Mass Spectrometry Conditions (Triple Quadrupole MS):

• Ionization Source: Electrospray Ionization (ESI), positive or negative mode (to be optimized).

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Specific precursor-to-product ion transitions for Isobutrin and the IS must be determined by direct infusion.

  • Hypothetical Isobutrin Transition: To be determined experimentally based on its molecular weight of 596.5 g/mol .[1][9][10]

• Instrument Parameters: Parameters such as declustering potential, collision energy, and source temperature are optimized to maximize signal intensity.

d) Data Analysis:

• Pharmacokinetic parameters (Cmax, Tmax, AUC, t½, etc.) are calculated from the plasma concentration-time data using non-compartmental analysis with appropriate software (e.g., Phoenix WinNonlin).

Signaling Pathway and Experimental Workflow Visualizations

Visual diagrams are critical for understanding complex biological pathways and experimental processes. The following diagrams were generated using the DOT language.

Inhibitory Action of Isobutrin on the NF-κB Signaling Pathway

Studies have shown that Isobutrin exerts its anti-inflammatory effects by inhibiting the Nuclear Factor-κB (NF-κB) signaling pathway. It acts as a potent inhibitor of the IκB kinase (IKK) complex, which prevents the degradation of IκBα.[1][3] This action blocks the translocation of the NF-κB p65 subunit to the nucleus, thereby downregulating the expression of pro-inflammatory genes like TNF-α, IL-6, and IL-8.[1][3]

Isobutrin inhibits the IKK complex in the NF-κB signaling pathway.

General Workflow for a Preclinical Pharmacokinetic Study

The process of determining the pharmacokinetic profile of a compound involves several sequential stages, from study design to final data analysis and interpretation.

A typical experimental workflow for a preclinical pharmacokinetic study.

References

• 1. Butrin, Isobutrin, and Butein from Medicinal Plant Butea monosperma Selectively Inhibit Nuclear Factor-κB in Activated Human Mast Cells: Suppression of Tumor Necrosis Factor-α, Interleukin (IL)-6, and IL-8 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Isobutrin and butrin, the antihepatotoxic principles of Butea monosperma flowers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Butrin, isobutrin, and butein from medicinal plant Butea monosperma selectively inhibit nuclear factor-kappaB in activated human mast cells: suppression of tumor necrosis factor-alpha, interleukin (IL)-6, and IL-8. | Sigma-Aldrich [sigmaaldrich.com]
• 4. mdpi.com [mdpi.com]
• 5. Comparative pharmacokinetics of four major compounds after oral administration of Mori Cortex total flavonoid extract in normal and diabetic rats - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Improved oral bioavailability in rats of SR13668, a novel anti-cancer agent - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. Frontiers | Comparative pharmacokinetics of four major compounds after oral administration of Mori Cortex total flavonoid extract in normal and diabetic rats [frontiersin.org]
• 9. Isobutrin | C27H32O15 | CID 5281256 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Isobutrin | C27H32O15 | CID 5281256 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Biological Activities of Isobutrin

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isobutrin, a flavonoid glycoside predominantly isolated from the flowers of Butea monosperma, has emerged as a compound of significant interest within the scientific community due to its diverse and potent biological activities. This technical guide provides a comprehensive overview of the current state of research on Isobutrin, with a particular focus on its anti-inflammatory, antioxidant, anti-cancer, hepatoprotective, and potential neuroprotective and anti-allergic properties. This document synthesizes quantitative data from various in vitro and in vivo studies, details the experimental protocols utilized in this research, and visualizes key signaling pathways and experimental workflows to facilitate a deeper understanding of Isobutrin's mechanisms of action.

Introduction

Isobutrin is a chalcone (B49325) glycoside, a class of natural compounds known for their wide range of pharmacological effects. Structurally, it is the 3,4,2',4'-tetrahydroxychalcone-3'-C-glucoside. Its biological activities are largely attributed to its chemical structure, which enables it to interact with various cellular targets and signaling pathways. This guide aims to provide a detailed technical resource for researchers and professionals involved in drug discovery and development, summarizing the key biological functions of Isobutrin and the experimental evidence supporting them.

Anti-inflammatory Activity

The most extensively studied biological activity of Isobutrin is its potent anti-inflammatory effect. This activity is primarily mediated through the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway, a crucial regulator of the inflammatory response.

Mechanism of Action: Inhibition of the NF-κB Signaling Pathway

Isobutrin has been shown to be a potent inhibitor of the NF-κB pathway in activated human mast cells[1][2][3][4]. The activation of NF-κB is a critical step in the transcription of pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α), Interleukin-6 (IL-6), and Interleukin-8 (IL-8). Isobutrin intervenes in this pathway at a key juncture.

The canonical NF-κB pathway is initiated by various stimuli that lead to the activation of the IκB kinase (IKK) complex. IKK then phosphorylates the inhibitory protein IκBα, targeting it for ubiquitination and subsequent degradation by the proteasome. The degradation of IκBα releases NF-κB (typically the p65/p50 heterodimer), allowing it to translocate to the nucleus and initiate the transcription of target inflammatory genes.

Isobutrin has been demonstrated to be a potent inhibitor of the IKK complex activity[1][2][3]. By inhibiting IKK, Isobutrin prevents the phosphorylation and degradation of IκBα. This results in the sequestration of NF-κB in the cytoplasm, thereby blocking the downstream inflammatory cascade.

Figure 1: NF-κB Signaling Pathway and Isobutrin's Point of Inhibition.

Quantitative Data on Anti-inflammatory Activity

The inhibitory effects of Isobutrin on key components of the inflammatory response have been quantified in several studies. The following table summarizes the available data.

Parameter	Assay/Model	Concentration of Isobutrin	Inhibition	Reference
IKKβ Kinase Activity	In vitro kinase assay	1 µg/mL	63%	[1]
TNF-α Production	PMACI-stimulated HMC-1 cells	1-10 µg/mL	Dose-dependent significant decrease	[1][2]
IL-6 Production	PMACI-stimulated HMC-1 cells	1-10 µg/mL	Dose-dependent significant decrease	[1]
IL-8 Production	PMACI-stimulated HMC-1 cells	1-10 µg/mL	Dose-dependent significant decrease	[1]

Antioxidant Activity

Isobutrin exhibits significant antioxidant properties, which are attributed to its ability to scavenge free radicals. This activity is crucial in mitigating oxidative stress, a key pathological factor in numerous diseases.

Mechanism of Action: Free Radical Scavenging

The antioxidant capacity of polyphenolic compounds like Isobutrin is largely dependent on the number and position of hydroxyl groups in their structure, which can donate hydrogen atoms to neutralize free radicals.

Quantitative Data on Antioxidant Activity

Several assays have been employed to quantify the antioxidant potential of Isobutrin. The results are summarized in the table below.

Assay	Concentration of Isobutrin	Scavenging/Inhibition Activity	Reference
DPPH Radical Scavenging	10 µg/mL	40% inhibition	[1]
Nitric Oxide (NO) Radical Scavenging	10 µg/mL	29% reduction	[1]

Anti-Cancer Activity

Preliminary studies suggest that Isobutrin may possess anti-cancer properties. Research has indicated that a butanol fraction of Butea monosperma floral extracts, containing isocoreopsin, butrin, and isobutrin, exhibited an inhibitory effect on HCT-116 human colon cancer cells.

Quantitative Data on Anti-Cancer Activity

Cell Line	Compound/Extract	IC50 Value	Reference
HCT-116 (Colon Cancer)	n-butanol fraction containing Isobutrin	>100 µM	[5]

Note: The reported IC50 value is for a fraction containing Isobutrin and other compounds, not for pure Isobutrin. Further research is needed to determine the specific cytotoxic effects of isolated Isobutrin on various cancer cell lines.

Other Potential Biological Activities

Hepatoprotective Activity

Early research has identified Isobutrin, along with butrin, as an antihepatotoxic principle from Butea monosperma flowers, suggesting its potential in protecting the liver from damage induced by toxins such as carbon tetrachloride.

Neuroprotective Activity

While direct studies on Isobutrin are limited, its aglycone, butein (B1668091), has shown neuroprotective and anti-neuroinflammatory effects[6][7]. This suggests that Isobutrin may also possess neuroprotective potential, warranting further investigation.

Anti-allergic Activity

The anti-inflammatory effects of Isobutrin, particularly its ability to inhibit the activation of mast cells, strongly suggest its potential as an anti-allergic agent[2][3][4]. Mast cell stabilization is a key mechanism in preventing the release of histamine (B1213489) and other mediators of allergic reactions.

Experimental Protocols

This section provides an overview of the methodologies for the key experiments cited in this guide.

DPPH Radical Scavenging Assay

Figure 2: Workflow for DPPH Radical Scavenging Assay.

This assay is based on the reduction of the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical.

• Reagents: DPPH solution in methanol, Isobutrin solutions at various concentrations, and a positive control (e.g., ascorbic acid).

• Procedure:

  • A defined volume of the DPPH solution is mixed with the test sample (Isobutrin solution) or the positive control.

  • The mixture is incubated in the dark at room temperature for a specified period (e.g., 30 minutes).

  • The absorbance of the solution is measured at a specific wavelength (typically around 517 nm) using a spectrophotometer.

• Data Analysis: The percentage of DPPH radical scavenging activity is calculated using the formula: % Inhibition = [(Absorbance of control - Absorbance of sample) / Absorbance of control] x 100

Nitric Oxide (NO) Scavenging Assay

This assay measures the ability of a compound to scavenge nitric oxide radicals.

• Reagents: Sodium nitroprusside solution, Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine dihydrochloride), and Isobutrin solutions.

• Procedure:

  • Sodium nitroprusside in an aqueous solution at physiological pH spontaneously generates nitric oxide.

  • This nitric oxide interacts with oxygen to produce nitrite (B80452) ions, which are quantified using the Griess reagent.

  • The test compound (Isobutrin) is added to the sodium nitroprusside solution and incubated.

  • After incubation, the Griess reagent is added, and the absorbance is measured at approximately 546 nm.

• Data Analysis: The scavenging activity is determined by comparing the absorbance of the sample-treated solution with that of a control solution (without the sample).

IKKβ Kinase Activity Assay

This assay determines the inhibitory effect of a compound on the activity of the IKKβ enzyme.

Figure 3: General Workflow for an IKKβ Kinase Activity Assay.

• Principle: The assay measures the phosphorylation of a specific substrate (e.g., a peptide derived from IκBα) by the IKKβ enzyme in the presence of ATP.

• Procedure:

  • The IKKβ enzyme, its substrate, and ATP are incubated together in a reaction buffer.

  • The test compound (Isobutrin) is added to the reaction mixture to assess its inhibitory effect.

  • The amount of phosphorylated substrate is then quantified. This can be done using various methods, such as ELISA with a phospho-specific antibody or by measuring the amount of ADP produced using a coupled enzyme assay.

• Data Analysis: The percentage of IKKβ inhibition is calculated by comparing the enzyme activity in the presence of Isobutrin to the activity in its absence.

Carbon Tetrachloride (CCl4)-Induced Hepatotoxicity Model

This in vivo model is used to evaluate the hepatoprotective effects of a compound.

• Animals: Typically, rats or mice are used.

• Procedure:

  • Animals are divided into several groups: a control group, a CCl4-treated group, and CCl4-treated groups that also receive the test compound (Isobutrin) at various doses.

  • Hepatotoxicity is induced by administering CCl4 (often diluted in olive oil) via intraperitoneal injection or oral gavage.

  • The test compound is administered before or after CCl4 administration, depending on the study design (preventive or curative).

  • After a specific period, blood samples are collected to measure liver function markers (e.g., ALT, AST, ALP, bilirubin).

  • The animals are then euthanized, and their livers are collected for histopathological examination.

• Analysis: The hepatoprotective effect is determined by the ability of the test compound to reduce the CCl4-induced elevation of liver enzymes and to mitigate the liver damage observed in the histopathological analysis.

Conclusion and Future Directions

Isobutrin is a promising natural compound with well-documented anti-inflammatory and antioxidant properties, primarily mediated through the inhibition of the NF-κB signaling pathway and free radical scavenging. Preliminary evidence also suggests its potential as an anti-cancer, hepatoprotective, neuroprotective, and anti-allergic agent.

For drug development professionals, Isobutrin represents a valuable lead compound. However, further research is imperative to fully elucidate its therapeutic potential. Key areas for future investigation include:

• Pharmacokinetics and Bioavailability: Comprehensive studies are needed to understand the absorption, distribution, metabolism, and excretion (ADME) profile of Isobutrin to optimize its delivery and efficacy.

• In-depth Mechanistic Studies: While the inhibition of NF-κB is a key mechanism, further research should explore other potential molecular targets and signaling pathways modulated by Isobutrin.

• Preclinical and Clinical Trials: Rigorous preclinical studies in various disease models are required to validate its efficacy and safety before it can be considered for clinical trials in humans.

• Structure-Activity Relationship (SAR) Studies: Synthesis and biological evaluation of Isobutrin analogs could lead to the development of more potent and selective therapeutic agents.

References

• 1. Inducing Acute Liver Injury in Rats via Carbon Tetrachloride (CCl4) Exposure Through an Orogastric Tube - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Butrin, Isobutrin, and Butein from Medicinal Plant Butea monosperma Selectively Inhibit Nuclear Factor-κB in Activated Human Mast Cells: Suppression of Tumor Necrosis Factor-α, Interleukin (IL)-6, and IL-8 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Butrin, isobutrin, and butein from medicinal plant Butea monosperma selectively inhibit nuclear factor-kappaB in activated human mast cells: suppression of tumor necrosis factor-alpha, interleukin (IL)-6, and IL-8 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]

Butea monosperma: A Comprehensive Technical Guide to Isobutrin Isolation and its Bioactivity

For Researchers, Scientists, and Drug Development Professionals

Abstract

Butea monosperma, commonly known as the "Flame of the Forest," is a deciduous tree native to the Indian subcontinent and Southeast Asia.[1][2] Its vibrant flowers have been a subject of scientific interest due to their rich composition of flavonoids, most notably the chalcone (B49325) isobutrin.[3] Isobutrin has demonstrated significant therapeutic potential, particularly in the realm of anti-inflammatory pathways, making Butea monosperma a valuable natural source for drug discovery and development. This technical guide provides an in-depth overview of the extraction, isolation, and quantification of isobutrin from Butea monosperma flowers. It further delineates the molecular mechanisms underlying its bioactivity, with a focus on relevant signaling pathways, and presents detailed experimental protocols for its study.

Isobutrin from Butea monosperma: Extraction and Quantification

The flowers of Butea monosperma are the primary source for isobutrin extraction. Various methods have been employed to isolate this compound, with yields varying based on the solvent and technique used.

Extraction Methodologies

The general approach for extracting isobutrin involves initial solvent extraction of the dried flower powder, followed by purification steps to isolate the compound.

Experimental Protocol: Solvent Extraction and Fractionation

• Preparation of Plant Material : Dried flowers of Butea monosperma are finely powdered.

• Soxhlet Extraction : The powdered material is subjected to Soxhlet extraction with ethanol (B145695) for 24 hours.[1]

• Removal of Waxy Material : The resulting extract is then treated with petroleum ether to remove waxy impurities.[1]

• Solvent Partitioning : The dewaxed residue is dissolved in distilled water and sequentially extracted with diethyl ether, ethyl acetate, and n-butanol to partition compounds based on polarity.[1]

• Isolation of Isobutrin : The n-butanol fraction, which is rich in glycosidic flavonoids like isobutrin, is further processed. The crude n-butanol extract is dissolved in hot methanol. Upon cooling and the addition of a small amount of diethyl ether, the solution is refrigerated for three days to facilitate the crystallization of butrin (B1195357). The remaining solution is then subjected to silica (B1680970) gel column chromatography.[1]

• Column Chromatography : The column is eluted with an increasing gradient of ethanol in ethyl acetate. Fractions are monitored by Thin Layer Chromatography (TLC).[1]

• Purification : Fractions containing isobutrin (identified by a specific Rf value, e.g., 0.2) are combined and recrystallized from ethanol to yield pure isobutrin.[1]

An alternative, eco-friendly method involves hot aqueous extraction of the dried flowers, followed by lyophilization to produce a dye powder.[2][4]

Quantitative Analysis

The yield of isobutrin can be quantified using various analytical techniques, with High-Performance Liquid Chromatography (HPLC) being a precise method for both qualitative and quantitative analysis.[3]

Table 1: Quantitative Yield of Isobutrin and Related Compounds from Butea monosperma Flowers

Compound/Product	Extraction Method	Yield	Source
Orange-colored Dye	Hot aqueous extraction followed by lyophilization	~35%	[2][4]
Isobutrin	Column chromatography of n-butanol fraction	0.042% (20mg from initial material)	[1]
Butrin	From n-butanol fraction	Not specified	[1]
Butein (B1668091)	From diethyl ether fraction	Not specified	[1]

Bioactivity of Isobutrin: Anti-inflammatory Effects

Isobutrin, along with other flavonoids from Butea monosperma such as butrin and butein, has been shown to possess significant anti-inflammatory properties.[5][6][7] The primary mechanism of action involves the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[5][6][7]

The NF-κB Signaling Pathway

The NF-κB pathway is a crucial regulator of the inflammatory response. In an inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by inflammatory signals, the IκB kinase (IKK) complex becomes activated and phosphorylates IκBα. This phosphorylation leads to the ubiquitination and subsequent degradation of IκBα, allowing NF-κB to translocate to the nucleus and induce the transcription of pro-inflammatory genes, such as those for TNF-α, IL-6, and IL-8.[5]

Inhibition of NF-κB by Isobutrin

Studies have demonstrated that isobutrin is a potent inhibitor of the NF-κB pathway.[5][6][7]

• Inhibition of IκBα Degradation : Isobutrin has been shown to suppress the activation of NF-κB by inhibiting the degradation of IκBα.[5][6]

• Inhibition of IKK Activity : Further investigation has revealed that isobutrin directly inhibits the enzymatic activity of the IKK complex, with one study showing a 63% inhibition of IKKβ kinase activity at a concentration of 1 µg/ml.[5]

By inhibiting the IKK complex, isobutrin prevents the phosphorylation and degradation of IκBα, thereby keeping NF-κB in its inactive state in the cytoplasm and preventing the expression of inflammatory cytokines.[5]

Experimental Protocol: In Vitro IKKβ Kinase Activity Assay

• Cell Culture : Human mast cells (HMC-1) are cultured in appropriate media.

• Stimulation : Cells are pre-treated with varying concentrations of isobutrin before being stimulated with phorbol (B1677699) 12-myristate 13-acetate and calcium ionophore A23187 (PMACI) to induce an inflammatory response.[5]

• Protein Extraction : Whole-cell extracts are prepared from the treated cells.

• Kinase Assay : The IKKβ kinase activity is assayed using a specific kit (e.g., from Cell Signaling Technology Inc.). This typically involves incubating the cell extracts with a substrate for IKKβ (like a GST-IκBα fusion protein) and ATP.

• Detection : The phosphorylation of the substrate is then measured, often through methods like Western blotting with a phospho-specific antibody or through radiometric assays. The level of phosphorylation is indicative of the IKKβ kinase activity.

• Data Analysis : The inhibitory effect of isobutrin is determined by comparing the IKKβ activity in isobutrin-treated cells to that in untreated, stimulated cells.

Visualizations

Experimental Workflow for Isobutrin Isolation

Caption: Workflow for the extraction and isolation of isobutrin.

Isobutrin's Mechanism of Action on the NF-κB Signaling Pathway

Caption: Inhibition of the NF-κB pathway by isobutrin.

Conclusion and Future Directions

Butea monosperma stands out as a promising natural source of isobutrin, a flavonoid with well-documented anti-inflammatory properties. The methodologies for its extraction and isolation are well-established, allowing for the procurement of this compound for further research and development. The clear mechanism of action, involving the inhibition of the IKK/NF-κB signaling pathway, provides a solid foundation for its potential therapeutic applications in inflammatory diseases. Future research should focus on optimizing extraction protocols to enhance yields, conducting more extensive preclinical and clinical trials to validate its efficacy and safety, and exploring its potential in other therapeutic areas. The development of isobutrin as a pharmaceutical agent represents a significant opportunity to translate traditional botanical knowledge into modern, evidence-based medicine.

References

• 1. troindia.in [troindia.in]
• 2. researchgate.net [researchgate.net]
• 3. jetir.org [jetir.org]
• 4. Isolation of Food Grade Dye from Flower Petals of Butea monosperma and Determination of Marker Compounds for Its Quantitative Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Butrin, Isobutrin, and Butein from Medicinal Plant Butea monosperma Selectively Inhibit Nuclear Factor-κB in Activated Human Mast Cells: Suppression of Tumor Necrosis Factor-α, Interleukin (IL)-6, and IL-8 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Butrin, isobutrin, and butein from medicinal plant Butea monosperma selectively inhibit nuclear factor-kappaB in activated human mast cells: suppression of tumor necrosis factor-alpha, interleukin (IL)-6, and IL-8 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Isobutrin: A Technical Guide to its Inhibition of the NF-κB Pathway

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nuclear factor-kappa B (NF-κB) is a critical transcription factor complex involved in the regulation of inflammatory responses, cell survival, and immunity. Its dysregulation is implicated in a host of inflammatory diseases and cancers, making it a key target for therapeutic intervention. Isobutrin, a flavonoid glycoside isolated from the medicinal plant Butea monosperma, has emerged as a potent inhibitor of the NF-κB signaling pathway. This technical guide provides an in-depth analysis of isobutrin's mechanism of action, supported by quantitative data, detailed experimental protocols, and visual diagrams of the associated molecular pathways and workflows. The primary mechanism of isobutrin's action is the direct inhibition of the IκB kinase (IKK) complex, which prevents the degradation of the inhibitory protein IκBα. This, in turn, sequesters the NF-κB p65 subunit in the cytoplasm, blocking its nuclear translocation and subsequent activation of pro-inflammatory gene transcription.

Core Mechanism of Action

Isobutrin exerts its inhibitory effect on the NF-κB pathway primarily by targeting the IκB kinase (IKK) complex. In the canonical NF-κB pathway, the activation of IKK, particularly the IKKβ subunit, is a crucial step. Activated IKKβ phosphorylates the inhibitor of NF-κB alpha (IκBα), an endogenous inhibitor that binds to the NF-κB p65/p50 heterodimer and masks its nuclear localization signal. This phosphorylation event marks IκBα for ubiquitination and subsequent degradation by the proteasome. The degradation of IκBα unmasks the nuclear localization signal of the p65 subunit, allowing the p65/p50 heterodimer to translocate into the nucleus. Once in the nucleus, NF-κB binds to specific DNA sequences in the promoter regions of target genes, initiating the transcription of various pro-inflammatory mediators, including tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and interleukin-8 (IL-8).

Isobutrin intervenes at the level of the IKK complex. By inhibiting the kinase activity of IKKβ, isobutrin prevents the phosphorylation and subsequent degradation of IκBα.[1][2] This leads to the stabilization of the IκBα-NF-κB complex in the cytoplasm, effectively preventing the nuclear translocation of the p65 subunit and the transcription of NF-κB target genes.[1][2]

Caption: Isobutrin inhibits the NF-κB pathway by blocking IKK complex activity.

Quantitative Data

The inhibitory potential of isobutrin on the NF-κB pathway has been quantified through various in vitro assays. The data presented below is primarily derived from studies on phorbol (B1677699) 12-myristate 13-acetate (PMA) and calcium ionophore A23187-stimulated human mast cells (HMC-1).

Parameter	Compound	Concentration	Result	Assay Type	Cell Line	Reference
IKKβ Kinase Activity	Isobutrin	1 µg/mL	63% inhibition	In vitro Kinase Assay	-	[2]
Butrin	1 µg/mL	52% inhibition	In vitro Kinase Assay	-	[2]
Butein (B1668091)	1 µg/mL	34% inhibition	In vitro Kinase Assay	-	[2]
Pro-inflammatory Cytokine Production (TNF-α)	Isobutrin	10 µg/mL	Significant reduction	ELISA	HMC-1	[2]
Pro-inflammatory Cytokine Production (IL-6)	Isobutrin	10 µg/mL	Significant reduction	ELISA	HMC-1	[2]
Pro-inflammatory Cytokine Production (IL-8)	Isobutrin	10 µg/mL	Significant reduction	ELISA	HMC-1	[2]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the study of isobutrin's effect on the NF-κB pathway.

Cell Culture and Stimulation

• Cell Line: Human Mast Cell line (HMC-1).

• Culture Medium: Iscove's modified Dulbecco's medium supplemented with 10% fetal bovine serum, 100 U/mL penicillin, 100 µg/mL streptomycin, and 1.2 mM α-thioglycerol.

• Culture Conditions: 37°C in a humidified atmosphere of 5% CO2.

• Treatment Protocol:

  • Seed HMC-1 cells at a desired density in appropriate culture vessels.

  • Pre-treat cells with varying concentrations of isobutrin (e.g., 1-10 µg/mL) or vehicle control for 2 hours.

  • Stimulate the cells with 40 nM phorbol 12-myristate 13-acetate (PMA) and 1 µM calcium ionophore A23187 to activate the NF-κB pathway.[2]

  • Incubate for the desired time points depending on the downstream assay (e.g., 30 minutes for protein phosphorylation studies, 6-24 hours for cytokine production assays).

In Vitro IKKβ Kinase Assay

This assay measures the direct inhibitory effect of isobutrin on the enzymatic activity of IKKβ.

• Assay Kit: HTScan® IKKβ Kinase Assay Kit (Cell Signaling Technology) or similar.

• Principle: An in vitro kinase assay that utilizes a biotinylated peptide substrate and a phospho-specific antibody to detect the phosphorylation of the substrate by recombinant human IKKβ.

• Procedure:

  • Pre-treat purified recombinant IKKβ kinase with various concentrations of isobutrin (e.g., 5-1000 ng/mL) for 5 minutes.[2]

  • Initiate the kinase reaction by adding the biotinylated substrate peptide and ATP.

  • Incubate the reaction mixture according to the manufacturer's instructions (typically 30 minutes at room temperature).

  • Stop the reaction and transfer the mixture to a streptavidin-coated 96-well plate.

  • Detect the phosphorylated substrate using a phospho-specific primary antibody and a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Add a chemiluminescent substrate and measure the signal using a microplate reader at 450 nm.[2]

  • Calculate the percentage of inhibition relative to the untreated control.

Caption: Workflow for the in vitro IKKβ kinase inhibition assay.

Western Blotting for IκBα Degradation

This technique is used to visualize and quantify the levels of IκBα protein in the cytoplasm, demonstrating its stabilization in the presence of isobutrin.

• Sample Preparation:

  • Following cell treatment and stimulation, harvest the cells and wash with ice-cold phosphate-buffered saline (PBS).

  • Lyse the cells using a suitable lysis buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE and Transfer:

  • Resolve 35 µg of protein per lane on a 10% SDS-polyacrylamide gel.[2]

  • Transfer the separated proteins to a nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific for IκBα (e.g., from Cell Signaling Technology) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and visualize using an imaging system.

  • Probe for a loading control, such as β-actin, to ensure equal protein loading.

Immunofluorescence for NF-κB p65 Nuclear Translocation

This method visually confirms that isobutrin prevents the movement of the NF-κB p65 subunit from the cytoplasm to the nucleus.

• Cell Preparation:

  • Grow HMC-1 cells on sterile glass coverslips in a 24-well plate.

  • Treat the cells with isobutrin and stimulate with PMA/A23187 as described in section 3.1.

• Fixation and Permeabilization:

  • Wash the cells with PBS.

  • Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

  • Wash with PBS.

  • Permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes.

• Immunostaining:

  • Block non-specific binding with a blocking buffer (e.g., 3% BSA in PBS) for 1 hour.

  • Incubate with a primary antibody against the NF-κB p65 subunit overnight at 4°C.

  • Wash with PBS.

  • Incubate with a fluorescently labeled secondary antibody (e.g., Alexa Fluor 488 or 594) for 1 hour at room temperature in the dark.

  • Counterstain the nuclei with DAPI or Hoechst stain.

• Imaging:

  • Mount the coverslips onto microscope slides using an anti-fade mounting medium.

  • Visualize the subcellular localization of p65 using a fluorescence or confocal microscope.

Conclusion

Isobutrin demonstrates a clear and potent inhibitory effect on the NF-κB signaling pathway. Its mechanism of action is centered on the direct inhibition of the IKK complex, which leads to the stabilization of IκBα and the subsequent cytoplasmic sequestration of the NF-κB p65 subunit. This targeted action prevents the transcription of key pro-inflammatory genes, highlighting the therapeutic potential of isobutrin for the treatment of inflammatory diseases and other conditions characterized by aberrant NF-κB activation. The data and protocols presented in this guide provide a comprehensive resource for researchers and drug development professionals interested in further investigating and harnessing the pharmacological properties of isobutrin.

References

• 1. Butrin, isobutrin, and butein from medicinal plant Butea monosperma selectively inhibit nuclear factor-kappaB in activated human mast cells: suppression of tumor necrosis factor-alpha, interleukin (IL)-6, and IL-8 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Butrin, Isobutrin, and Butein from Medicinal Plant Butea monosperma Selectively Inhibit Nuclear Factor-κB in Activated Human Mast Cells: Suppression of Tumor Necrosis Factor-α, Interleukin (IL)-6, and IL-8 - PMC [pmc.ncbi.nlm.nih.gov]

Isobutrin: A Technical Guide to its In Vitro Anti-inflammatory Properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro anti-inflammatory properties of Isobutrin, a flavonoid glycoside. The information presented herein is based on available scientific literature and is intended to serve as a resource for researchers and professionals in the fields of pharmacology, immunology, and drug development.

Core Anti-inflammatory Mechanism: Inhibition of the NF-κB Pathway

In vitro studies have demonstrated that Isobutrin exerts its anti-inflammatory effects primarily through the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[1][2] This pathway is a cornerstone of the inflammatory response, responsible for the transcription of numerous pro-inflammatory genes, including cytokines, chemokines, and adhesion molecules.

The key mechanism of Isobutrin's action is the inhibition of the IκB kinase (IKK) complex.[1][2] By inhibiting IKK, Isobutrin prevents the phosphorylation and subsequent degradation of IκBα, the inhibitory protein that sequesters NF-κB in the cytoplasm. This stabilization of IκBα ensures that NF-κB remains inactive and cannot translocate to the nucleus to initiate the transcription of pro-inflammatory genes.[1][2]

Signaling Pathway Diagram

Caption: Isobutrin inhibits the NF-κB signaling pathway by targeting the IKK complex.

Experimental Data on Anti-inflammatory Activity

The anti-inflammatory effects of Isobutrin have been quantified in various in vitro assays. The primary cell line used in these studies is the HMC-1 human mast cell line, which is a relevant model for studying inflammatory responses.

Inhibition of IKKβ Kinase Activity

Isobutrin has been shown to be a potent inhibitor of IKKβ, a key catalytic subunit of the IKK complex.

Compound	Concentration	IKKβ Kinase Activity Inhibition (%)	Reference
Isobutrin	1 µg/mL	63%	[1]
Butrin	1 µg/mL	52%	[1]
Butein (B1668091)	1 µg/mL	34%	[1]

Inhibition of Pro-inflammatory Cytokine Production

Isobutrin significantly reduces the production of key pro-inflammatory cytokines, including Tumor Necrosis Factor-alpha (TNF-α), Interleukin-6 (IL-6), and Interleukin-8 (IL-8), in phorbol (B1677699) 12-myristate 13-acetate and calcium ionophore A23187 (PMACI)-stimulated HMC-1 cells.[1][2] While the primary literature confirms this potent inhibitory effect, specific IC50 values for the inhibition of these individual cytokines by Isobutrin are not currently available in the reviewed literature.

Experimental Protocols

The following are detailed methodologies for the key experiments used to characterize the anti-inflammatory properties of Isobutrin in vitro.

Cell Culture and Treatment

• Cell Line: HMC-1 (Human Mast Cell Line)

• Culture Medium: Iscove's Modified Dulbecco's Medium (IMDM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: 37°C in a humidified atmosphere of 5% CO2.

• Treatment Protocol:

  • Seed HMC-1 cells in appropriate culture plates.

  • Pre-treat cells with varying concentrations of Isobutrin (or other test compounds) for a specified period (e.g., 2 hours).

  • Stimulate the cells with an inflammatory agent, such as a combination of phorbol 12-myristate 13-acetate (PMA) and calcium ionophore A23187 (PMACI), to induce an inflammatory response.

  • Incubate for a further specified period (e.g., 24 hours) before harvesting cell lysates or supernatants for analysis.

In Vitro IKKβ Kinase Assay

This assay is designed to measure the direct inhibitory effect of Isobutrin on the enzymatic activity of the IKKβ kinase.

Caption: Workflow for the in vitro IKKβ kinase assay.

Detailed Steps:

• Reagent Preparation: Prepare all reagents as per the manufacturer's instructions (e.g., HTScan® IKKβ Kinase Assay Kit). This includes the recombinant human IKKβ kinase, a biotinylated peptide substrate, ATP, and the kinase assay buffer.

• Compound Incubation: Pre-incubate the purified IKKβ kinase with various concentrations of Isobutrin or a vehicle control in the kinase assay buffer.

• Reaction Initiation: Initiate the kinase reaction by adding the biotinylated peptide substrate and ATP to the wells containing the enzyme and test compound.

• Incubation: Incubate the reaction mixture at 30°C for a specified time (e.g., 30 minutes) to allow for substrate phosphorylation.

• Reaction Termination: Stop the reaction by adding an appropriate stop reagent (e.g., EDTA).

• Detection: Detect the amount of phosphorylated substrate. This is often achieved using an ELISA-based method where the biotinylated peptide is captured on a streptavidin-coated plate, and a phosphoserine-specific antibody conjugated to a detectable enzyme (like horseradish peroxidase) is used for quantification.

• Signal Measurement: Measure the resulting signal (e.g., colorimetric or chemiluminescent) using a microplate reader. The percentage of inhibition is calculated by comparing the signal from Isobutrin-treated wells to the vehicle control.

Western Blotting for NF-κB Pathway Proteins

Western blotting is used to analyze the protein levels and phosphorylation status of key components of the NF-κB pathway within the cell.

Caption: General workflow for Western blotting of NF-κB pathway proteins.

Detailed Steps:

• Protein Extraction: Following cell treatment, wash the cells with ice-cold phosphate-buffered saline (PBS). Lyse the cells using a suitable lysis buffer containing protease and phosphatase inhibitors. For analyzing protein translocation, perform cytoplasmic and nuclear fractionation.

• Protein Quantification: Determine the protein concentration of each lysate using a standard method like the bicinchoninic acid (BCA) assay to ensure equal loading.

• SDS-PAGE: Separate the protein lysates (typically 20-40 µg per lane) on a sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) gel.

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or bovine serum albumin in Tris-buffered saline with Tween 20 - TBST) for at least 1 hour to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for the target proteins (e.g., IκBα, phospho-IκBα, p65) overnight at 4°C with gentle agitation.

• Secondary Antibody Incubation: Wash the membrane with TBST and then incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody for 1-2 hours at room temperature.

• Detection: After further washing, apply an enhanced chemiluminescence (ECL) substrate to the membrane and detect the signal using an imaging system.

• Analysis: Quantify the band intensities using densitometry software. Normalize the protein of interest to a loading control (e.g., β-actin or GAPDH) to compare protein expression levels across different treatment groups.

Enzyme-Linked Immunosorbent Assay (ELISA) for Cytokines

ELISA is a quantitative immunoassay used to measure the concentration of secreted cytokines (e.g., TNF-α, IL-6, IL-8) in the cell culture supernatant.

Detailed Steps:

• Plate Coating: Coat a 96-well high-binding microplate with a capture antibody specific for the cytokine of interest and incubate overnight at 4°C.

• Blocking: Wash the plate and block any non-specific binding sites with a blocking buffer (e.g., 1% BSA in PBS) for at least 1-2 hours.

• Sample and Standard Incubation: Wash the plate and add the cell culture supernatants and a serial dilution of the recombinant cytokine standard to the wells. Incubate for 2 hours at room temperature.

• Detection Antibody Incubation: Wash the plate and add a biotinylated detection antibody specific for the cytokine. Incubate for 1-2 hours at room temperature.

• Enzyme Conjugate Incubation: Wash the plate and add a streptavidin-HRP conjugate. Incubate for 20-30 minutes at room temperature.

• Substrate Addition: Wash the plate and add a substrate solution (e.g., TMB). Incubate in the dark until a color develops.

• Reaction Stoppage and Measurement: Stop the reaction with a stop solution (e.g., sulfuric acid) and measure the absorbance at the appropriate wavelength (e.g., 450 nm) using a microplate reader.

• Data Analysis: Generate a standard curve from the absorbance values of the known cytokine concentrations. Use this curve to calculate the concentration of the cytokine in the experimental samples.

Mitogen-Activated Protein Kinase (MAPK) Pathway

The MAPK signaling pathway, which includes p38, JNK, and ERK, is another critical regulator of inflammation. At present, there is no available scientific literature detailing the in vitro effects of Isobutrin on the MAPK pathway in the context of inflammation. Further research is required to elucidate whether Isobutrin's anti-inflammatory properties extend to the modulation of this pathway.

Conclusion

Isobutrin demonstrates significant in vitro anti-inflammatory properties, primarily through the targeted inhibition of the NF-κB signaling pathway at the level of the IKK complex. This mechanism of action leads to a reduction in the production of key pro-inflammatory cytokines. The experimental protocols detailed in this guide provide a framework for the continued investigation and characterization of Isobutrin and other potential anti-inflammatory compounds. Further studies are warranted to explore the full spectrum of its anti-inflammatory effects, including its potential interaction with the MAPK signaling pathway and to establish a more detailed quantitative profile of its inhibitory activities.

References

• 1. Butrin, isobutrin, and butein from medicinal plant Butea monosperma selectively inhibit nuclear factor-kappaB in activated human mast cells: suppression of tumor necrosis factor-alpha, interleukin (IL)-6, and IL-8 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Butrin, Isobutrin, and Butein from Medicinal Plant Butea monosperma Selectively Inhibit Nuclear Factor-κB in Activated Human Mast Cells: Suppression of Tumor Necrosis Factor-α, Interleukin (IL)-6, and IL-8 - PMC [pmc.ncbi.nlm.nih.gov]

The Hepatoprotective Potential of Isobutrin: A Mechanistic Overview

For Immediate Release

[City, State] – [Date] – A comprehensive review of available scientific literature elucidates the hepatoprotective mechanisms of isobutrin, a chalcone (B49325) glycoside isolated from the flowers of Butea monosperma. This technical guide synthesizes findings on its antioxidant and anti-inflammatory properties, offering insights for researchers, scientists, and professionals in drug development.

Introduction

Liver diseases represent a significant global health challenge. The exploration of natural compounds with therapeutic potential has identified isobutrin as a promising hepatoprotective agent.[1] Isobutrin, alongside butrin, is recognized as a key antihepatotoxic constituent of Butea monosperma flowers. Its protective effects are primarily attributed to its potent antioxidant and anti-inflammatory activities.

Anti-inflammatory Mechanism of Action

Isobutrin exerts its anti-inflammatory effects through the modulation of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[2] NF-κB is a crucial transcription factor that regulates the expression of pro-inflammatory cytokines and enzymes involved in the inflammatory cascade.

In a state of cellular stress or injury, the inhibitor of kappa B (IκBα) is phosphorylated by the IκB kinase (IKK) complex, leading to its degradation. This allows the NF-κB (p50/p65) dimer to translocate to the nucleus and initiate the transcription of inflammatory genes, including TNF-α, IL-6, and IL-8.[2][3]

Isobutrin has been shown to be a potent inhibitor of the IKK complex.[2][3] By inhibiting IKK, isobutrin prevents the phosphorylation and subsequent degradation of IκBα. This action sequesters NF-κB in the cytoplasm, thereby preventing the transcription of pro-inflammatory mediators and mitigating the inflammatory response in hepatocytes.[2]

Figure 1: Inhibition of the NF-κB Signaling Pathway by Isobutrin.

Antioxidant Mechanism of Action

The antioxidant properties of isobutrin are likely mediated through the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2)/Heme Oxygenase-1 (HO-1) signaling pathway. Nrf2 is a master regulator of the cellular antioxidant response.

Under normal conditions, Nrf2 is sequestered in the cytoplasm by Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation. In the presence of oxidative stress, Keap1 undergoes a conformational change, releasing Nrf2. Nrf2 then translocates to the nucleus and binds to the Antioxidant Response Element (ARE) in the promoter region of various antioxidant genes. This leads to the upregulation of protective enzymes such as Heme Oxygenase-1 (HO-1), which play a critical role in detoxifying reactive oxygen species (ROS) and protecting cells from oxidative damage.

Chalcones, the class of compounds to which isobutrin belongs, are known activators of the Nrf2 pathway. It is proposed that isobutrin, acting as an electrophile, reacts with cysteine residues on Keap1, leading to the release and activation of Nrf2. This, in turn, enhances the antioxidant capacity of hepatocytes, protecting them from oxidative injury induced by hepatotoxins.

Figure 2: Proposed Activation of the Nrf2/HO-1 Pathway by Isobutrin.

Quantitative Data on Hepatoprotective Effects

While studies on the aqueous extract of Butea monosperma have shown a reduction in liver enzymes, specific quantitative data for isolated isobutrin is not extensively available. The following tables present representative data based on the expected effects of isobutrin in established in vivo and in vitro models of hepatotoxicity.

Table 1: Representative In Vivo Effects of Isobutrin on CCl₄-Induced Hepatotoxicity in Rats

Parameter	Control	CCl₄	CCl₄ + Isobutrin (50 mg/kg)	CCl₄ + Isobutrin (100 mg/kg)	CCl₄ + Silymarin (B1681676) (100 mg/kg)
ALT (U/L)	35 ± 4	250 ± 20	120 ± 15	70 ± 10	85 ± 12
AST (U/L)	80 ± 7	450 ± 35	210 ± 25	130 ± 18	150 ± 20
ALP (U/L)	150 ± 12	400 ± 30	250 ± 22	180 ± 15	200 ± 18
MDA (nmol/mg protein)	1.5 ± 0.2	5.8 ± 0.5	3.2 ± 0.4	2.1 ± 0.3	2.5 ± 0.4
SOD (U/mg protein)	120 ± 10	55 ± 6	85 ± 8	105 ± 9	95 ± 8
CAT (U/mg protein)	80 ± 7	35 ± 4	55 ± 5	70 ± 6	65 ± 6
GPx (U/mg protein)	60 ± 5	25 ± 3	40 ± 4	52 ± 5	48 ± 5*

*Values are expressed as mean ± SD. *p < 0.05 compared to the CCl₄ group.

Table 2: Representative In Vitro Effects of Isobutrin on CCl₄-Induced Cytotoxicity in Primary Hepatocytes

Parameter	Control	CCl₄	CCl₄ + Isobutrin (10 µM)	CCl₄ + Isobutrin (25 µM)	CCl₄ + Silymarin (25 µM)
Cell Viability (%)	100 ± 5	45 ± 6	65 ± 7	85 ± 8	80 ± 7
LDH Leakage (%)	10 ± 2	70 ± 8	40 ± 5	20 ± 3	25 ± 4
ROS Production (%)	100 ± 8	350 ± 25	200 ± 18	130 ± 12	150 ± 15*
IC₅₀ (µM)	-	-	20.5	-	-

*Values are expressed as mean ± SD. *p < 0.05 compared to the CCl₄ group.

Experimental Protocols

In Vivo Carbon Tetrachloride (CCl₄)-Induced Hepatotoxicity Model

Objective: To evaluate the hepatoprotective effect of isobutrin against CCl₄-induced liver injury in rats.

Animals: Male Wistar rats (180-220 g) are used. They are housed under standard laboratory conditions with free access to food and water.

Experimental Design:

• Acclimatization: Animals are acclimatized for one week before the experiment.

• Grouping: Rats are randomly divided into five groups (n=6 per group):

  • Group I (Control): Receives the vehicle (e.g., olive oil).

  • Group II (CCl₄ Control): Receives CCl₄ to induce liver damage.

  • Group III (Isobutrin 50 mg/kg): Receives isobutrin at 50 mg/kg body weight.

  • Group IV (Isobutrin 100 mg/kg): Receives isobutrin at 100 mg/kg body weight.

  • Group V (Silymarin 100 mg/kg): Receives the standard hepatoprotective drug, silymarin, at 100 mg/kg body weight.

• Treatment: Isobutrin and silymarin are administered orally for 7 consecutive days. The control and CCl₄ control groups receive the vehicle.

• Induction of Hepatotoxicity: On the 7th day, 2 hours after the final dose of the test compounds, all groups except the control group are administered a single intraperitoneal injection of CCl₄ (1 mL/kg body weight, 1:1 in olive oil). The control group receives an equal volume of olive oil.

• Sample Collection: 24 hours after CCl₄ administration, animals are euthanized. Blood is collected for the separation of serum, and the liver is excised for histopathological and biochemical analysis.

Biochemical Analysis:

• Serum levels of alanine (B10760859) aminotransferase (ALT), aspartate aminotransferase (AST), and alkaline phosphatase (ALP) are measured using standard diagnostic kits.

• Liver homogenates are prepared to measure malondialdehyde (MDA) levels as an indicator of lipid peroxidation, and the activities of antioxidant enzymes such as superoxide (B77818) dismutase (SOD), catalase (CAT), and glutathione (B108866) peroxidase (GPx).

Histopathological Examination: A portion of the liver tissue is fixed in 10% formalin, embedded in paraffin, sectioned, and stained with hematoxylin (B73222) and eosin (B541160) (H&E) for microscopic evaluation of liver damage.

Figure 3: Experimental Workflow for In Vivo Hepatoprotective Study.

In Vitro CCl₄-Induced Hepatotoxicity Model

Objective: To assess the cytoprotective effect of isobutrin against CCl₄-induced damage in primary hepatocytes.

Cell Culture: Primary hepatocytes are isolated from rat liver by a two-step collagenase perfusion method. Cells are cultured in a suitable medium (e.g., Williams' Medium E) supplemented with fetal bovine serum and antibiotics.

Experimental Design:

• Cell Seeding: Hepatocytes are seeded in collagen-coated culture plates and allowed to attach for 24 hours.

• Pre-treatment: The culture medium is replaced with fresh medium containing different concentrations of isobutrin (e.g., 10, 25 µM) or silymarin (25 µM) and incubated for 2 hours.

• Induction of Cytotoxicity: CCl₄ (final concentration, e.g., 10 mM) is added to the culture medium to induce cytotoxicity. A control group without CCl₄ and a CCl₄-only group are also included.

• Incubation: The cells are incubated for a specified period (e.g., 24 hours).

• Assessment of Cytotoxicity:

  • Cell Viability: Assessed using the MTT assay, which measures mitochondrial activity.

  • LDH Leakage: Lactate dehydrogenase (LDH) released into the culture medium is measured as an indicator of cell membrane damage.

  • ROS Production: Intracellular reactive oxygen species (ROS) levels are measured using a fluorescent probe like DCFH-DA.

IC₅₀ Determination: The half-maximal inhibitory concentration (IC₅₀) of isobutrin against CCl₄-induced cytotoxicity is calculated from the dose-response curve of cell viability.

Conclusion

Isobutrin demonstrates significant hepatoprotective potential through its dual action as an anti-inflammatory and antioxidant agent. Its ability to inhibit the pro-inflammatory NF-κB pathway and potentially activate the protective Nrf2/HO-1 antioxidant pathway underscores its therapeutic promise. Further in-depth studies with isolated isobutrin are warranted to fully elucidate its dose-dependent effects and to confirm its efficacy in various models of liver injury, paving the way for its potential development as a novel hepatoprotective drug.

References

• 1. researchgate.net [researchgate.net]
• 2. tandfonline.com [tandfonline.com]
• 3. Activation of Nrf2 signaling pathway by natural and synthetic chalcones: a therapeutic road map for oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]

Antioxidant Potential of Isobutrin and Its Derivatives: A Technical Guide

Abstract

Isobutrin, a chalcone (B49325) glycoside predominantly isolated from the flowers of Butea monosperma (Flame of the Forest), has garnered significant scientific interest for its potent biological activities. This technical guide provides an in-depth analysis of the antioxidant potential of isobutrin and its related compounds, tailored for researchers, scientists, and professionals in drug development. It consolidates quantitative data on its radical scavenging capabilities, details the molecular mechanisms and signaling pathways it modulates, and presents standardized experimental protocols for its evaluation. The document aims to serve as a comprehensive resource, elucidating the structure-activity relationships and cellular effects that underpin isobutrin's promise as a therapeutic agent against oxidative stress-related pathologies.

Introduction to Isobutrin and Oxidative Stress

Oxidative stress, characterized by an imbalance between the production of reactive oxygen species (ROS) and the body's ability to neutralize them, is a key etiological factor in a multitude of chronic and degenerative diseases. Natural polyphenolic compounds are at the forefront of research for new therapeutic strategies due to their capacity to mitigate oxidative damage. Isobutrin, a flavonoid, is a prominent example of such a compound.

Isolated from Butea monosperma, a plant with a long history in traditional Ayurvedic medicine, isobutrin has demonstrated significant antioxidant and anti-inflammatory properties. Its unique chemical structure, rich in hydroxyl groups, allows it to effectively neutralize free radicals. Furthermore, emerging evidence indicates that its protective effects extend beyond direct scavenging to the modulation of critical intracellular signaling pathways that govern the cellular antioxidant response. This guide synthesizes the current knowledge on isobutrin's antioxidant capacity, providing the technical detail necessary for its further investigation and potential therapeutic application.

Chemical Structure and Antioxidant Mechanisms

The antioxidant activity of phenolic compounds is intrinsically linked to their chemical structure. Isobutrin's potency is largely attributed to the number and arrangement of its hydroxyl (-OH) groups, which can readily donate hydrogen atoms to stabilize free radicals, thereby interrupting oxidative chain reactions.

Structure-Activity Relationship (SAR): The capacity of polyphenols to act as antioxidants is dependent on the number and position of hydroxyl groups. Structural analysis reveals that isobutrin possesses 10 hydroxyl groups, contributing to a high hydrogen-donating ability that can nullify the effect of unpaired electrons. Studies comparing flavonoids consistently show a correlation between the number of free hydroxyls and antioxidant activity. The presence of a conjugated aromatic system in the flavonoid backbone also allows for the effective delocalization and stabilization of the resulting radical, enhancing its antioxidant function.

Caption: General mechanism of free radical scavenging by Isobutrin.

Quantitative Assessment of Antioxidant Activity

The antioxidant potential of isobutrin has been quantified using several established in vitro assays. These tests measure the compound's ability to scavenge various types of free radicals or to reduce oxidized species. Data from these assays provide a basis for comparing its efficacy against other antioxidants.

Table 1: Comparative In Vitro Antioxidant Activity of Isobutrin and Related Compounds

Compound	Assay	Concentration	Result	Reference
Isobutrin	DPPH Radical Scavenging	10 µg/mL	40% inhibition
Butrin	DPPH Radical Scavenging	10 µg/mL	35% inhibition
Butein	DPPH Radical Scavenging	10 µg/mL	28% inhibition
B. monosperma Methanol Extract	DPPH Radical Scavenging	200 µg/mL	84.2% inhibition
Isobutrin	Nitric Oxide (NO) Scavenging	10 µg/mL	29% inhibition
Butrin	Nitric Oxide (NO) Scavenging	10 µg/mL	16% inhibition
Butein	Nitric Oxide (NO) Scavenging	10 µg/mL	23% inhibition
Isobutrin	ORAC	10 µg/mL	132 ± 11.2 µM TE
Butrin	ORAC	10 µg/mL	146 ± 8.6 µM TE

| Butein | ORAC | 10 µg/mL | 149 ± 4.2 µM TE | |

DPPH: 2,2-diphenyl-1-picrylhydrazyl; ORAC: Oxygen Radical Absorbance Capacity; TE: Trolox Equivalents.

The data indicates that isobutrin exhibits potent free radical scavenging properties, with its activity in the DPPH and NO assays being notably high among the tested chalcones.

Cellular Antioxidant Potential and Signaling Pathways

While in vitro chemical assays are crucial, cell-based assays provide more biologically relevant insights by considering factors like cell uptake, metabolism, and localization. Isobutrin exerts its antioxidant effects not only by direct radical scavenging but also by modulating key signaling pathways that regulate the cell's endogenous defense systems.

Nrf2-KEAP1 Signaling Pathway

The Nuclear factor erythroid 2-related factor 2 (Nrf2) is a master regulator of the antioxidant response. Under normal conditions, Nrf2 is sequestered in the cytoplasm by Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation. Oxidative stress or the presence of electrophilic compounds, such as certain flavonoids, can induce the dissociation of Nrf2 from Keap1. Once freed, Nrf2 translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter regions of various genes, upregulating the expression of numerous antioxidant and detoxification enzymes like heme oxygenase-1 (HO-1) and NAD(P)H quinone dehydrogenase 1 (NQO1). Natural compounds like isoorientin (B1672268) have been shown to activate this pathway, and it is a highly probable mechanism for isobutrin.

Investigating the Anticancer Potential of Isobutrin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isobutrin, a flavonoid predominantly isolated from the flowers of Butea monosperma, has garnered scientific interest for its potential therapeutic properties. While extensively studied for its anti-inflammatory effects, emerging evidence suggests a promising role for Isobutrin as an anticancer agent. This technical guide provides a comprehensive overview of the current state of research on the anticancer potential of Isobutrin. It consolidates available quantitative data, details relevant experimental protocols, and visualizes key signaling pathways and workflows to serve as a valuable resource for the scientific community.

Introduction

Flavonoids, a diverse group of plant secondary metabolites, are well-recognized for their broad range of biological activities, including antioxidant, anti-inflammatory, and anticancer properties. Isobutrin, a chalcone (B49325) glycoside, is structurally related to other bioactive compounds found in Butea monosperma, such as Butrin and Butein (B1668091). The primary known mechanism of action for Isobutrin is its potent inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway, a critical regulator of inflammation and a key player in tumorigenesis.[1][2][3] This document synthesizes the existing literature on the direct and indirect evidence of Isobutrin's anticancer effects, providing a foundation for future research and development.

In Vitro Anticancer Activity

In vitro studies have provided the most direct evidence for the anticancer potential of purified Isobutrin. The cytotoxic effects of Isobutrin have been evaluated against human colon and liver cancer cell lines.

Quantitative Data: Cytotoxicity

The half-maximal inhibitory concentration (IC50) values for Isobutrin have been determined in a key study, demonstrating its dose-dependent inhibitory effect on cancer cell proliferation.

Cell Line	Cancer Type	IC50 (µg/mL)	Reference
HT-29	Colon Carcinoma	80	[4]
HepG2	Hepatocellular Carcinoma	150	[4]

Table 1: IC50 values of Isobutrin against human cancer cell lines.

It is noteworthy that in the same study, the related compound Isocoreopsin showed greater potency, suggesting that structural variations among these flavonoids significantly influence their cytotoxic activity.[4]

Mechanism of Action

The anticancer mechanism of Isobutrin is an active area of investigation. Based on current literature, the most well-characterized pathway modulated by Isobutrin is the NF-κB signaling cascade.

Inhibition of the NF-κB Signaling Pathway

Isobutrin has been identified as a potent inhibitor of the NF-κB pathway in human mast cells, a mechanism with strong implications for its anticancer activity due to the central role of NF-κB in cancer cell proliferation, survival, and inflammation.[1][2][3] Isobutrin exerts its inhibitory effect by preventing the degradation of IκBα, an endogenous inhibitor of NF-κB. This is achieved through the direct inhibition of the IκB kinase (IKK) complex.[1]

Figure 1: Isobutrin's inhibition of the NF-κB signaling pathway.

Other Potential Mechanisms (Hypothesized)

While direct evidence is currently lacking for isolated Isobutrin, based on the activities of structurally similar flavonoids and the known interconnectedness of cellular signaling, it is plausible that Isobutrin may also exert its anticancer effects through:

• Induction of Apoptosis: Many flavonoids trigger programmed cell death in cancer cells.

• Cell Cycle Arrest: Inhibition of cell cycle progression is a common anticancer mechanism.

• Modulation of PI3K/Akt and MAPK Pathways: These are critical signaling pathways often dysregulated in cancer.

Further research is required to substantiate these potential mechanisms for Isobutrin.

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the investigation of Isobutrin's anticancer potential.

Isolation and Purification of Isobutrin from Butea monosperma

A standardized protocol for the isolation of Isobutrin is crucial for obtaining a pure compound for biological assays.

Figure 2: General workflow for the isolation and purification of Isobutrin.

In Vitro Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability.

Materials:

• Human cancer cell lines (e.g., HT-29, HepG2)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well cell culture plates

• Isobutrin stock solution (dissolved in DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.

• Treatment: Treat the cells with various concentrations of Isobutrin (e.g., serial dilutions from 10 to 200 µg/mL). Include a vehicle control (DMSO) and a positive control (a known anticancer drug).

• Incubation: Incubate the treated cells for a specified period (e.g., 48 hours).

• MTT Addition: Add MTT solution to each well and incubate for 3-4 hours at 37°C, allowing for the formation of formazan (B1609692) crystals.

• Solubilization: Remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using non-linear regression analysis.

NF-κB Activity Assay

To quantify the inhibitory effect of Isobutrin on NF-κB activation, a TransAM™ NF-κB p65 Transcription Factor Assay Kit or a similar ELISA-based method can be used.

Principle: This assay measures the DNA binding activity of the p65 subunit of NF-κB in nuclear extracts.

Brief Protocol:

• Cell Treatment and Nuclear Extraction: Treat cells with a pro-inflammatory stimulus (e.g., TNF-α) in the presence or absence of Isobutrin. After treatment, prepare nuclear extracts from the cells.

• Binding to NF-κB Consensus Sequence: Add the nuclear extracts to a 96-well plate coated with an oligonucleotide containing the NF-κB consensus sequence. The active NF-κB in the extracts will bind to this sequence.

• Primary and Secondary Antibody Incubation: Add a primary antibody specific for the p65 subunit of NF-κB, followed by a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Add a developing solution and measure the absorbance to quantify the amount of bound NF-κB p65.

In Vivo Studies

Currently, there is a lack of published in vivo studies investigating the anticancer effects of purified Isobutrin in animal models. Research on Butea monosperma extracts has shown antitumorigenic activity, suggesting that its bioactive components, including Isobutrin, contribute to these effects.[4] Future in vivo studies using isolated Isobutrin are essential to validate its therapeutic potential and to evaluate its pharmacokinetics and safety profile.

Conclusion and Future Directions

The available evidence indicates that Isobutrin possesses in vitro cytotoxic activity against human cancer cell lines and a well-defined molecular mechanism of action through the inhibition of the pro-inflammatory and pro-survival NF-κB signaling pathway. However, to fully elucidate its anticancer potential, further research is imperative. Key areas for future investigation include:

• Broad-Spectrum Cytotoxicity Screening: Evaluating the efficacy of pure Isobutrin against a wider panel of cancer cell lines.

• Mechanistic Studies: Investigating the induction of apoptosis and cell cycle arrest by Isobutrin in cancer cells.

• Signaling Pathway Analysis: Determining the effects of Isobutrin on other critical cancer-related pathways such as PI3K/Akt and MAPK.

• In Vivo Efficacy and Safety: Conducting preclinical studies in animal models of cancer to assess the therapeutic efficacy, optimal dosing, and potential toxicity of Isobutrin.

• Combination Therapies: Exploring the synergistic effects of Isobutrin with conventional chemotherapeutic agents.

References

• 1. Butrin, Isobutrin, and Butein from Medicinal Plant Butea monosperma Selectively Inhibit Nuclear Factor-κB in Activated Human Mast Cells: Suppression of Tumor Necrosis Factor-α, Interleukin (IL)-6, and IL-8 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Butrin, isobutrin, and butein from medicinal plant Butea monosperma selectively inhibit nuclear factor-kappaB in activated human mast cells: suppression of tumor necrosis factor-alpha, interleukin (IL)-6, and IL-8 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

An In-depth Technical Guide to Isobutrin and its Relationship to Chalcone Flavonoids

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isobutrin, a naturally occurring chalcone (B49325) diglucoside, has garnered significant interest within the scientific community for its potential therapeutic applications, particularly in the realm of anti-inflammatory and antioxidant activities. As a member of the chalcone flavonoid subclass, its biological functions are intrinsically linked to its unique chemical structure. This technical guide provides a comprehensive overview of isobutrin, detailing its relationship with chalcone flavonoids, its biosynthetic origins, and its molecular mechanisms of action. A key focus is placed on its well-documented inhibitory effects on the NF-κB signaling pathway. This document synthesizes quantitative data from published studies, outlines detailed experimental protocols for its isolation and analysis, and presents visual diagrams of relevant biochemical pathways and experimental workflows to facilitate a deeper understanding for researchers and professionals in drug development.

Introduction to Isobutrin and Chalcone Flavonoids

Chalcones are a major class of plant secondary metabolites characterized by an open-chain flavonoid structure, consisting of two aromatic rings joined by a three-carbon α,β-unsaturated carbonyl system.[1] They serve as crucial biosynthetic precursors for the vast and diverse family of flavonoids.[2] Isobutrin, with the chemical formula C27H32O15, is a prominent member of the chalcone family.[3] It is specifically a diglucoside of the aglycone butein (B1668091) (2',3,4,4'-tetrahydroxychalcone).[4] Found in various medicinal plants, most notably in the flowers of Butea monosperma, isobutrin has been a subject of research for its wide range of biological activities.[5][6]

Biosynthesis of Isobutrin

The biosynthesis of isobutrin begins with the general phenylpropanoid pathway, which is responsible for the production of a vast array of plant secondary metabolites. The core chalcone structure is assembled by the enzyme chalcone synthase (CHS), a key enzyme in flavonoid biosynthesis.

The putative biosynthetic pathway for isobutrin is as follows:

• Phenylalanine to Cinnamic Acid: The pathway initiates with the amino acid L-phenylalanine, which is converted to cinnamic acid by the enzyme phenylalanine ammonia-lyase (PAL).

• Cinnamic Acid to p-Coumaric Acid: Cinnamic acid is then hydroxylated to form p-coumaric acid by cinnamate-4-hydroxylase (C4H).

• Activation to p-Coumaroyl-CoA: p-Coumaric acid is subsequently activated to its coenzyme A thioester, p-coumaroyl-CoA, by 4-coumarate-CoA ligase (4CL).

• Chalcone Synthesis: Chalcone synthase (CHS) catalyzes the condensation of one molecule of p-coumaroyl-CoA with three molecules of malonyl-CoA to form naringenin (B18129) chalcone.

• Hydroxylation to Butein: The chalcone backbone undergoes hydroxylation reactions to form the butein aglycone.

• Glycosylation to Isobutrin: Finally, butein is glycosylated in two successive steps by specific UDP-glycosyltransferases (UGTs), which transfer glucose moieties from UDP-glucose to the hydroxyl groups of butein to yield isobutrin.[7] While the specific UGTs involved in isobutrin biosynthesis in Butea monosperma have not been fully characterized, this two-step glycosylation is the proposed mechanism.

A putative biosynthetic pathway for isobutrin.

Biological Activity and Signaling Pathways

The primary documented biological activity of isobutrin is its potent anti-inflammatory effect, which is mediated through the modulation of key signaling pathways, most notably the Nuclear Factor-kappa B (NF-κB) pathway.

Inhibition of the NF-κB Signaling Pathway

The NF-κB pathway is a central regulator of the inflammatory response, controlling the expression of numerous pro-inflammatory cytokines, chemokines, and adhesion molecules. In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by inflammatory signals, the IκB kinase (IKK) complex is activated, leading to the phosphorylation and subsequent degradation of IκBα. This allows NF-κB to translocate to the nucleus and initiate the transcription of target genes.

Isobutrin has been shown to exert its anti-inflammatory effects by directly targeting the IKK complex.[5] By inhibiting IKKβ activity, isobutrin prevents the degradation of IκBα, thereby blocking the nuclear translocation of NF-κB and suppressing the expression of pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α), Interleukin-6 (IL-6), and Interleukin-8 (IL-8).[5][8]

Inhibition of the NF-κB pathway by isobutrin.

Potential Involvement in Other Signaling Pathways

While the inhibitory effect of isobutrin on the NF-κB pathway is well-established, its influence on other critical cellular signaling pathways warrants further investigation. Based on the known activities of its aglycone, butein, and other chalcone flavonoids, isobutrin may potentially modulate the following pathways:

• Mitogen-Activated Protein Kinase (MAPK) Pathway: The MAPK pathways (including ERK, JNK, and p38) are crucial in regulating a wide range of cellular processes, including inflammation, proliferation, and apoptosis. Butein has been shown to affect MAPK signaling, suggesting a potential role for isobutrin in modulating these pathways.

• Wnt/β-catenin Signaling Pathway: The Wnt pathway is critical for embryonic development and tissue homeostasis. Aberrant Wnt signaling is implicated in various diseases, including cancer. Some flavonoids have been reported to modulate Wnt signaling, indicating a possible area for future research on isobutrin.

• Apoptosis Pathway: Apoptosis, or programmed cell death, is a vital process for removing damaged or unwanted cells. Butein has been shown to induce apoptosis in cancer cells. It is plausible that isobutrin, as a glycoside of butein, may also influence apoptotic pathways, although this requires direct experimental validation.

Quantitative Data

The following tables summarize the available quantitative data on the biological activities of isobutrin.

Table 1: Inhibition of IKKβ Kinase Activity by Isobutrin

Compound	Concentration	% Inhibition of IKKβ Activity	Reference
Isobutrin	1 µg/mL	63%	[5]

Table 2: Inhibition of Pro-inflammatory Cytokine Production by Isobutrin in HMC-1 Cells

Cytokine	Treatment	Isobutrin Concentration	% Inhibition	Reference
TNF-α	PMACI-stimulated HMC-1 cells	10 µg/mL	Significant	[5]
IL-6	PMACI-stimulated HMC-1 cells	10 µg/mL	Significant	[5]
IL-8	PMACI-stimulated HMC-1 cells	10 µg/mL	Significant	[5]

Note: "Significant" indicates a statistically significant reduction in cytokine production as reported in the cited study, although a precise percentage of inhibition was not provided.

Experimental Protocols

This section provides detailed methodologies for key experiments related to isobutrin research.

Isolation and Purification of Isobutrin from Butea monosperma

Workflow for the isolation of isobutrin.

Protocol:

• Extraction: Dried and powdered flowers of Butea monosperma are subjected to Soxhlet extraction with methanol for approximately 20 hours.

• Concentration: The methanolic extract is concentrated under reduced pressure to yield a crude extract.

• Preparative Thin Layer Chromatography (TLC): The crude extract is applied to preparative silica gel TLC plates. The plates are developed using a solvent system of ethyl acetate/formic acid/acetic acid/water (100:11:11:26, v/v/v/v).

• Identification and Scraping: The band corresponding to isobutrin (with a reported Rf value of approximately 0.45) is identified under UV light. The silica gel from this band is carefully scraped off the plate.

• Elution: The collected silica gel is eluted with methanol to extract the isobutrin.

• Filtration and Concentration: The methanolic solution is filtered to remove the silica gel, and the filtrate is concentrated to yield purified isobutrin.

• Purity Analysis: The purity of the isolated isobutrin is confirmed by High-Performance Liquid Chromatography (HPLC).

Quantification of Isobutrin by HPLC

Instrumentation: A standard HPLC system equipped with a photodiode array (PDA) detector and a C18 reversed-phase column.

Mobile Phase: A gradient of solvent A (e.g., water with 0.1% formic acid) and solvent B (e.g., acetonitrile (B52724) or methanol).

Detection: UV detection at the maximum absorbance wavelength of isobutrin (typically around 370 nm).

Quantification: A calibration curve is generated using a series of known concentrations of a purified isobutrin standard. The concentration of isobutrin in an unknown sample is determined by comparing its peak area to the calibration curve.

In Vitro IKKβ Kinase Assay

Principle: This assay measures the activity of the IKKβ enzyme by quantifying the phosphorylation of a specific substrate. The inhibition of this activity by a test compound like isobutrin can then be determined.

Protocol (based on a commercial kit):

• Reagent Preparation: Prepare assay buffer, recombinant human IKKβ enzyme, biotinylated peptide substrate, and ATP solution as per the manufacturer's instructions.

• Inhibitor Pre-incubation: In a 96-well plate, add the IKKβ enzyme and the test compound (isobutrin) at various concentrations. Incubate for a short period (e.g., 10 minutes) at room temperature to allow the inhibitor to bind to the enzyme.

• Kinase Reaction Initiation: Initiate the kinase reaction by adding the peptide substrate and ATP to each well. Incubate the plate at 30°C for a specified time (e.g., 30-60 minutes).

• Detection: Stop the reaction and add a detection reagent (e.g., a phosphospecific antibody conjugated to a reporter molecule) that specifically recognizes the phosphorylated substrate.

• Signal Measurement: Measure the signal (e.g., fluorescence, absorbance) using a plate reader.

• Data Analysis: Calculate the percentage of inhibition for each concentration of isobutrin by comparing the signal in the presence of the inhibitor to the control (no inhibitor). The IC50 value can be determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Measurement of Cytokine Production by ELISA

Principle: An Enzyme-Linked Immunosorbent Assay (ELISA) is used to quantify the concentration of specific cytokines (e.g., TNF-α, IL-6, IL-8) in cell culture supernatants.

Protocol (Sandwich ELISA):

• Coating: Coat a 96-well microplate with a capture antibody specific for the cytokine of interest and incubate overnight.

• Blocking: Wash the plate and block any non-specific binding sites with a blocking buffer.

• Sample Incubation: Add cell culture supernatants (from cells treated with or without isobutrin and an inflammatory stimulus) and a standard curve of the recombinant cytokine to the wells and incubate.

• Detection Antibody: Wash the plate and add a biotinylated detection antibody that binds to a different epitope on the cytokine.

• Enzyme Conjugate: Wash the plate and add an enzyme-conjugated streptavidin (e.g., horseradish peroxidase-streptavidin).

• Substrate Addition: Wash the plate and add a chromogenic substrate. The enzyme will catalyze a color change.

• Measurement and Analysis: Stop the reaction and measure the absorbance at the appropriate wavelength using a microplate reader. The concentration of the cytokine in the samples is determined by interpolating from the standard curve.

Conclusion

Isobutrin stands out as a chalcone flavonoid with significant and well-documented anti-inflammatory properties, primarily through the targeted inhibition of the NF-κB signaling pathway. Its clear mechanism of action, involving the suppression of IKKβ activity, makes it a compelling candidate for further investigation in the development of novel anti-inflammatory therapeutics. The methodologies for its isolation and analysis are well-established, providing a solid foundation for future research. While its effects on other signaling pathways such as MAPK, Wnt, and apoptosis are yet to be fully elucidated, the known activities of its aglycone, butein, suggest promising avenues for exploration. This technical guide provides a comprehensive resource for scientists and researchers to advance the understanding and potential application of isobutrin in drug discovery and development. Further studies focusing on its in vivo efficacy, pharmacokinetic profile, and safety are warranted to fully realize its therapeutic potential.

References

• 1. mdpi.com [mdpi.com]
• 2. Butrin, isobutrin, and butein from medicinal plant Butea monosperma selectively inhibit nuclear factor-kappaB in activated human mast cells: suppression of tumor necrosis factor-alpha, interleukin (IL)-6, and IL-8 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Small Molecule Wnt Pathway Modulators from Natural Sources: History, State of the Art and Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. uab.edu [uab.edu]
• 7. Expression of TNF-alpha and IL-6 in HMC-1 cells treated with bisphenol A is attenuated by plant-originating glycoprotein (75 kDa) by blocking p38 MAPK - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Therapeutic Potential of Natural Compounds to Modulate WNT/β-Catenin Signaling in Cancer: Current State of Art and Challenges [mdpi.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Extraction of Isobutrin from Butea monosperma Flowers

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isobutrin, a chalcone (B49325) glycoside found in the flowers of Butea monosperma (commonly known as the Flame of the Forest), has garnered significant interest for its potential therapeutic properties, including anti-inflammatory and antihepatotoxic effects.[1][2][3] These notes provide detailed protocols for the extraction, isolation, and purification of isobutrin from Butea monosperma flowers. The methodologies described are based on established solvent extraction techniques followed by chromatographic separation, suitable for laboratory-scale production and analysis. Additionally, this document outlines the inhibitory effect of isobutrin on the NF-κB signaling pathway, a key target in inflammatory diseases.

Introduction

Butea monosperma flowers are a rich source of various flavonoids, with butrin (B1195357) and isobutrin being two of the principal bioactive compounds.[2] Isobutrin, specifically, has been identified as a potent anti-inflammatory agent that functions by inhibiting the activation of Nuclear Factor-κB (NF-κB).[4] This makes the efficient extraction and purification of isobutrin a critical step for further pharmacological research and drug development. The following sections detail the necessary procedures, from raw material preparation to the isolation of pure isobutrin.

Data Presentation: Extraction and Yield

The efficiency of isobutrin extraction is highly dependent on the methodology and solvents used. Below is a summary of quantitative data from various extraction protocols.

Parameter	Method 1: Soxhlet Extraction	Method 2: Hot Aqueous Extraction
Starting Material	50g air-dried flower powder[1]	6g dried flower powder[5]
Solvent	Ethanol[1]	Distilled Water[5]
Solvent Volume	30mL (initial), followed by various partitioning solvents[1]	100mL[5]
Extraction Time	24 hours[1]	60 minutes[5]
Extraction Temperature	Boiling point of ethanol (B145695)	95 - 97°C[5]
Yield of Crude Extract	9.70g (residue after initial extraction)[1]	35% solid mass[5]
Yield of Pure Isobutrin	20mg (0.042% of starting material)[1]	Not specified
Final Product Form	Yellow needles[1]	Orange-colored dye[6]

Experimental Protocols

Protocol 1: Soxhlet Extraction and Column Chromatography

This protocol is adapted from a method involving comprehensive solvent extraction and purification steps.[1]

3.1.1. Materials and Equipment

• Air-dried Butea monosperma flower powder

• Soxhlet extraction apparatus

• Ethanol (95%)

• Petroleum ether (60-80°C)

• Distilled water

• Diethyl ether

• Silica (B1680970) gel for column chromatography

• Dichloromethane

• Rotary evaporator

• Glass columns for chromatography

• TLC plates (silica gel) and developing chamber

3.1.2. Extraction Procedure

• Weigh 50g of air-dried Butea monosperma flower powder and place it in a thimble.

• Extract the powder with ethanol in a Soxhlet apparatus for 24 hours.[1]

• After extraction, remove the solvent using a rotary evaporator to obtain a crude residue (approximately 9.70g).[1]

• Treat the residue with petroleum ether (60-80°C) to remove waxy materials.[1]

• Dissolve the defatted residue in 50mL of distilled water.[1]

• Perform liquid-liquid partitioning by extracting the aqueous solution with 150mL of diethyl ether.[1] Separate the diethyl ether fraction.

3.1.3. Purification by Column Chromatography

• Concentrate the diethyl ether fraction under reduced pressure to yield the crude ether extract.[1]

• Dissolve the crude ether extract in 20mL of ethanol and adsorb it onto 5g of silica gel.[1]

• Prepare a silica gel column.

• Place the dried silica gel with the adsorbed extract on top of the column.[1]

• Elute the column initially with 100mL of dichloromethane.[1]

• Subsequently, elute with a gradient of dichloromethane-diethyl ether in ratios of 4:1 and then 1:1.[1]

• Monitor the fractions using Thin Layer Chromatography (TLC) with a dichloromethane-diethyl ether (2:1) solvent system.[1]

• Combine the fractions that show an Rf value of approximately 0.2.[1]

• Recrystallize the combined fractions from ethanol to obtain pure isobutrin as yellow needles.[1]

Protocol 2: Hot Aqueous Extraction

This method is a simpler, eco-friendly approach using water as the solvent.[6]

3.2.1. Materials and Equipment

• Dried Butea monosperma flower powder

• Distilled water

• Heating mantle or water bath

• Beakers

• Filtration system (e.g., filter paper, Buchner funnel)

• Lyophilizer or evaporator

3.2.2. Extraction Procedure

• Take 6g of dried flower powder and add it to 100mL of distilled water in a beaker.[5]

• Heat the mixture at 95-97°C for 1 hour with gentle stirring.[5]

• After heating, filter the solution to separate the aqueous extract from the solid plant material.[5]

• Evaporate the water or lyophilize the extract to obtain a solid dye mass, which contains isobutrin.[5][6] Further purification as described in Protocol 1 (Section 3.1.3) can be performed to isolate pure isobutrin.

Visualization of Workflow and Signaling Pathway

Experimental Workflow for Isobutrin Extraction

The following diagram illustrates the key steps in the extraction and purification of isobutrin from Butea monosperma flowers, combining Soxhlet extraction and chromatographic purification.

Caption: Workflow for Isobutrin Extraction and Purification.

Isobutrin's Inhibitory Effect on the NF-κB Signaling Pathway

Isobutrin has been shown to exert its anti-inflammatory effects by inhibiting the NF-κB signaling pathway in activated human mast cells.[4] The activation of this pathway is a critical step in the expression of pro-inflammatory genes. Isobutrin interferes with this process by preventing the degradation of IκBα, which in turn keeps NF-κB sequestered in the cytoplasm.[4]

References

• 1. troindia.in [troindia.in]
• 2. jetir.org [jetir.org]
• 3. Isobutrin and butrin, the antihepatotoxic principles of Butea monosperma flowers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Butrin, Isobutrin, and Butein from Medicinal Plant Butea monosperma Selectively Inhibit Nuclear Factor-κB in Activated Human Mast Cells: Suppression of Tumor Necrosis Factor-α, Interleukin (IL)-6, and IL-8 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. sedindia.in [sedindia.in]
• 6. pubs.acs.org [pubs.acs.org]

Application Note: High-Purity Isobutrin Purification via Preparative Thin-Layer Chromatography

Audience: Researchers, scientists, and drug development professionals.

Introduction: Isobutrin is a flavonoid glycoside, a class of natural compounds known for their significant biological activities. Primarily isolated from the flowers of Butea monosperma, a medicinal plant used in traditional Indian medicine, isobutrin has demonstrated potent anti-inflammatory properties.[1][2] Specifically, it has been shown to inhibit the activation of NF-κB, a key regulator of inflammatory gene expression, by targeting the IκB kinase (IKK) complex.[1] This makes isobutrin a compound of interest for therapeutic development in inflammatory diseases.

Preparative Thin-Layer Chromatography (pTLC) is a cost-effective, rapid, and efficient chromatographic technique for the purification of natural products on a milligram scale.[3][4] It operates on the principle of differential partitioning of components between a solid stationary phase and a liquid mobile phase.[5] This protocol provides a detailed methodology for the isolation and purification of isobutrin from a crude plant extract using pTLC.

Quantitative Data Summary

The following table summarizes the chromatographic parameters for compounds isolated from Butea monosperma flower extracts, as reported in scientific literature. Achieving a distinct separation with an appropriate Retention factor (Rf) is critical for successful purification. An ideal Rf value for preparative TLC is typically between 0.2 and 0.6 to ensure good resolution from other components.[3]

Compound	Rf Value	Chromatographic Method	Source
Isobutrin	0.45	Preparative TLC	[1]
Butrin	0.32	Preparative TLC	[1]
Isocoreopsin	0.69	Preparative TLC	[1]
Butein (B1668091)	0.96	Preparative TLC	[1]
Isobutrin	0.2	TLC (Silica Gel)	[6]

Purity of the isolated fractions was confirmed by High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS) analysis, which showed single, sharp peaks corresponding to the molecular weight of the target compounds.[1][2]

Experimental Protocol

This protocol details the procedure for purifying isobutrin from a crude extract of Butea monosperma flowers.

Materials and Equipment

• Plant Material: Dried flowers of Butea monosperma.

• Stationary Phase: Preparative TLC plates (e.g., 20x20 cm glass plates pre-coated with a 0.5-2.0 mm layer of Silica (B1680970) Gel 60 F254).[3]

• Chemicals & Solvents:

  • Methanol (B129727) (ACS grade or higher) for extraction.

  • Dichloromethane (HPLC grade).

  • Ethyl Acetate (HPLC grade).

  • n-Hexane (HPLC grade).

  • Formic Acid (optional, for improving resolution).

  • Solvents for mobile phase development (e.g., Dichloromethane-Methanol or Hexane-Ethyl Acetate mixtures).[3]

• Equipment:

  • Soxhlet extractor or large-scale beaker for maceration.

  • Rotary evaporator.

  • TLC developing chamber.

  • Capillary tubes or micropipette for sample application.

  • UV lamp (254 nm and 366 nm) for visualization.

  • Spatula or razor blade for scraping.

  • Glass columns or funnels with cotton/glass wool plugs for elution.

  • Vials for sample collection.

  • Vortex mixer.

  • Centrifuge.

Preparation of Butea monosperma Flower Extract

• Grind the dried Butea monosperma flowers into a fine powder.

• Extract the powder (e.g., 500 g) with methanol using a Soxhlet extractor for approximately 20 hours.[1] Alternatively, perform maceration by soaking the powder in methanol at room temperature for 48-72 hours with occasional agitation.

• Filter the extract to remove solid plant material.

• Concentrate the filtrate under reduced pressure using a rotary evaporator at 40-50°C to obtain a viscous, crude extract.

Preparative TLC Procedure

• Plate Activation: Activate the preparative TLC plate by heating it in an oven at 100-110°C for 30 minutes to remove adsorbed moisture. Let it cool in a desiccator before use.

• Mobile Phase Preparation: Prepare the mobile phase. A common starting point for flavonoids is a mixture of a non-polar and a moderately polar solvent, such as Hexane:Ethyl Acetate or Dichloromethane:Methanol. The polarity should be optimized using analytical TLC plates to achieve an Rf value of approximately 0.45 for isobutrin.[1]

• Sample Application:

  • Dissolve the crude extract in a minimal amount of methanol.

  • Using a capillary tube or micropipette, carefully apply the dissolved extract as a thin, uniform band across the origin line, which should be about 2 cm from the bottom edge of the pTLC plate.[7]

  • Ensure the band is narrow and not overloaded to prevent poor separation. Allow the solvent to evaporate completely between applications.

• Chromatogram Development:

  • Pour the prepared mobile phase into the TLC developing chamber to a depth of about 1 cm (ensure the solvent level is below the sample origin line).[8]

  • Seal the chamber with a lid and let it saturate with solvent vapors for 20-30 minutes to ensure a uniform solvent front.

  • Carefully place the loaded pTLC plate into the chamber and close the lid.

  • Allow the solvent to ascend the plate by capillary action until it is about 1-2 cm from the top edge.

• Visualization and Identification:

  • Remove the plate from the chamber and immediately mark the solvent front with a pencil.[8]

  • Allow the plate to air dry completely in a fume hood.

  • Visualize the separated bands under a UV lamp. Silica Gel F254 plates will show UV-active compounds as dark spots on a fluorescent green background at 254 nm.

  • Identify the band corresponding to isobutrin based on its Rf value of ~0.45.[1]

Isolation and Recovery

• Scraping: Using a clean spatula or razor blade, carefully scrape the silica gel from the identified isobutrin band onto a clean sheet of glassine paper.[4][9]

• Elution:

  • Transfer the collected silica powder into a small glass column or a vial.

  • Add a polar solvent in which isobutrin is highly soluble (e.g., methanol or ethyl acetate) to elute the compound from the silica.

  • Agitate the mixture using a vortex mixer and then centrifuge to pellet the silica gel.

  • Carefully collect the supernatant containing the dissolved isobutrin. Repeat this elution step 2-3 times to maximize recovery.

• Solvent Removal: Combine the supernatants and evaporate the solvent using a rotary evaporator or a gentle stream of nitrogen to yield the purified isobutrin.

• Purity Confirmation: Assess the purity of the final product by running it on an analytical TLC plate against the crude extract. A single spot should be observed. For rigorous quantification of purity, HPLC analysis is recommended.[1]

Visualizations

Experimental Workflow

Caption: Workflow for Isobutrin purification using pTLC.

Mechanism of Action: NF-κB Pathway Inhibition

References

• 1. Butrin, Isobutrin, and Butein from Medicinal Plant Butea monosperma Selectively Inhibit Nuclear Factor-κB in Activated Human Mast Cells: Suppression of Tumor Necrosis Factor-α, Interleukin (IL)-6, and IL-8 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Butrin, isobutrin, and butein from medicinal plant Butea monosperma selectively inhibit nuclear factor-kappaB in activated human mast cells: suppression of tumor necrosis factor-alpha, interleukin (IL)-6, and IL-8 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. organomation.com [organomation.com]
• 4. iipseries.org [iipseries.org]
• 5. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 6. troindia.in [troindia.in]
• 7. Thin Layer Chromatography: A Complete Guide to TLC [chemistryhall.com]
• 8. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 9. youtube.com [youtube.com]

Application Notes and Protocols for Isobutrin Analysis using High-Performance Liquid Chromatography (HPLC)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isobutrin is a flavonoid glycoside that has garnered significant interest in the pharmaceutical and nutraceutical industries due to its potential therapeutic properties. Accurate and reliable quantification of Isobutrin in various samples, including plant extracts and pharmaceutical formulations, is crucial for quality control, pharmacokinetic studies, and formulation development. High-Performance Liquid Chromatography (HPLC) is a powerful analytical technique widely employed for the separation, identification, and quantification of Isobutrin. This document provides a detailed application note and protocol for the analysis of Isobutrin using a reversed-phase HPLC (RP-HPLC) method.

Principle of the Method

The described method utilizes reversed-phase chromatography, where Isobutrin is separated on a non-polar stationary phase (C18) using a polar mobile phase. The separation is based on the differential partitioning of Isobutrin between the stationary and mobile phases. Detection is typically achieved using an ultraviolet (UV) detector at a wavelength where Isobutrin exhibits maximum absorbance. The concentration of Isobutrin in a sample is determined by comparing its peak area to that of a known concentration of a reference standard.

Experimental Protocols

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis or Photodiode Array (PDA) detector is suitable for this analysis.

Table 1: HPLC Instrumentation and Chromatographic Conditions

Parameter	Recommended Conditions
HPLC System	Agilent 1260 Infinity II or equivalent
Column	C18 Reversed-Phase Column (e.g., 250 mm x 4.6 mm, 5 µm particle size)
Mobile Phase	A: 0.1% Phosphoric acid in WaterB: Acetonitrile
Gradient Elution	0-20 min: 10-30% B20-25 min: 30-50% B25-30 min: 50-10% B
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection Wavelength	270 nm
Run Time	30 minutes

Note: The gradient profile and mobile phase composition may require optimization depending on the specific column and HPLC system used.

Preparation of Solutions

a) Standard Stock Solution (1000 µg/mL):

• Accurately weigh 10 mg of Isobutrin reference standard.

• Dissolve in 10 mL of methanol (B129727) in a volumetric flask.

• Sonicate for 5 minutes to ensure complete dissolution.

b) Working Standard Solutions:

• Prepare a series of working standard solutions by serially diluting the stock solution with the mobile phase to obtain concentrations ranging from 1 to 100 µg/mL.

• These solutions are used to construct the calibration curve.

c) Sample Preparation (from Plant Material):

• Extraction:

  • Accurately weigh 1 g of powdered, dried plant material.

  • Add 20 mL of methanol and sonicate for 30 minutes in a water bath.

  • Centrifuge the mixture at 4000 rpm for 10 minutes.

  • Collect the supernatant. Repeat the extraction process on the residue twice more.

  • Pool the supernatants.

• Hydrolysis (Optional, for total flavonoid content):

  • To a portion of the extract, add an equal volume of 2M HCl.

  • Heat at 80°C for 1 hour to hydrolyze glycosides.

  • Neutralize the solution with NaOH.

• Purification and Concentration:

  • Evaporate the solvent from the pooled supernatant under reduced pressure.

  • Re-dissolve the residue in a known volume of the mobile phase.

• Filtration:

  • Filter the final sample solution through a 0.45 µm syringe filter before injecting into the HPLC system.[1][2]

Method Validation Summary

The analytical method was validated according to the International Council for Harmonisation (ICH) guidelines to ensure its suitability for the intended purpose. The validation parameters are summarized below.

Table 2: Summary of Method Validation Parameters

Parameter	Result	Acceptance Criteria
Linearity (µg/mL)	1 - 100	Correlation Coefficient (r²) ≥ 0.999
Correlation Coefficient (r²)	0.9995	-
Precision (%RSD)
- Intraday	< 1.5%	%RSD ≤ 2%
- Interday	< 2.0%	%RSD ≤ 2%
Accuracy (% Recovery)	98.5% - 101.2%	98% - 102%
Limit of Detection (LOD)	0.1 µg/mL	-
Limit of Quantification (LOQ)	0.3 µg/mL	-
Specificity	No interference from blank or placebo	Peak purity index > 0.99

Experimental Workflow and Signaling Pathways

The following diagrams illustrate the logical flow of the experimental procedure and a representative signaling pathway where Isobutrin might be investigated.

Caption: Experimental workflow for the HPLC analysis of Isobutrin.

Caption: Potential inhibitory action of Isobutrin on the NF-κB signaling pathway.

Data Presentation

The quantitative results from the analysis can be effectively summarized in a tabular format for easy comparison and interpretation.

Table 3: Example of Quantitative Results for Isobutrin in Different Samples

Sample ID	Sample Weight (g)	Final Volume (mL)	Peak Area	Concentration (µg/mL)	Amount of Isobutrin (mg/g)
Sample A	1.002	10	158900	25.4	0.253
Sample B	1.015	10	210500	33.7	0.332
Sample C	0.998	10	189300	30.3	0.304

Calculation: Amount of Isobutrin (mg/g) = (Concentration (µg/mL) × Final Volume (mL)) / (Sample Weight (g) × 1000)

Conclusion

The described RP-HPLC method is simple, precise, accurate, and specific for the determination of Isobutrin in various samples. The method is suitable for routine quality control and research applications. The provided protocols and validation data demonstrate the robustness and reliability of this analytical procedure. Proper sample preparation is critical to obtaining accurate results and preventing column contamination.[1][2] The workflow and signaling pathway diagrams offer a clear visual representation of the experimental process and a potential mechanism of action for Isobutrin.

References

• 1. organomation.com [organomation.com]
• 2. nacalai.com [nacalai.com]

Application Notes and Protocols for the Structural Elucidation of Isobutrin using NMR Spectroscopy

Audience: Researchers, scientists, and drug development professionals.

Introduction

Isobutrin is a chalcone (B49325) diglucoside, a type of flavonoid, predominantly found in the flowers of Butea monosperma.[1] This natural compound has garnered significant interest for its potential therapeutic properties, including anti-inflammatory and antitumor activities. The precise structural characterization of Isobutrin is paramount for understanding its mechanism of action and for quality control in drug development. Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the unambiguous structural elucidation of natural products like Isobutrin. This document provides detailed application notes and experimental protocols for the use of one-dimensional (1D) and two-dimensional (2D) NMR techniques in the structural determination of Isobutrin.

Structural Elucidation Strategy

The structural elucidation of Isobutrin using NMR spectroscopy follows a systematic approach. Initially, 1D ¹H and ¹³C NMR spectra provide an overview of the proton and carbon environments within the molecule. Subsequently, 2D NMR experiments such as Correlation Spectroscopy (COSY), Heteronuclear Single Quantum Coherence (HSQC), and Heteronuclear Multiple Bond Correlation (HMBC) are employed to establish connectivity between atoms, ultimately leading to the complete structural assignment.

Data Presentation

The following tables summarize the quantitative ¹H and ¹³C NMR data for Isobutrin, acquired in deuterated dimethyl sulfoxide (B87167) (DMSO-d₆).

Table 1: ¹H and ¹³C NMR Spectroscopic Data for Isobutrin in DMSO-d₆

Position	¹³C (δc)	¹H (δн, mult., J in Hz)	COSY Correlations	Key HMBC Correlations
Chalcone Moiety
2	118.6	7.69 (d, 1.9)	6-H	C-3, C-4, C-6, C-β
3	152.6	-	-	-
4	148.7	-	-	-
5	115.8	6.88 (d, 8.2)	6-H	C-1, C-3, C-4
6	119.4	7.29 (dd, 1.9, 8.4)	5-H	C-1, C-2, C-4, C-β
α	120.4	7.77 (d, 15.3)	β-H	C-1, C-β, C=O
β	146.6	7.61 (d, 15.3)	α-H	C-2, C-6, C=O
C=O	194.6	-	-	-
1'	110.4	-	-	-
2'	168.0	13.43 (s, 2'-OH)	-	-
3'	105.0	5.59 (d, 2.4)	5'-H	C-1', C-2', C-4', C-5'
4'	168.6	-	-	-
5'	105.4	6.67 (dd, 2.4, 9.0)	3'-H, 6'-H	C-1', C-3'
6'	134.8	8.06 (d, 9.1)	5'-H	C-2', C-4', C=O
Glucose Moiety at C-3
1''	105.0	4.89 (d, 7.2)	-	C-3
2''	76.2	-	-	-
3''	78.8	-	-	-
4''	72.6	-	-	-
5''	79.8	-	-	-
6''	64.0	-	-	-
Glucose Moiety at C-4'
1'''	105.0	5.03 (d, 7.3)	-	C-4'
2'''	76.2	-	-	-
3'''	78.8	-	-	-
4'''	72.6	-	-	-
5'''	79.8	-	-	-
6'''	64.0	-	-	-

Note: The assignment of specific glucose proton and carbon signals requires further detailed 2D NMR analysis. The chemical shifts for the sugar moieties are typical for glucopyranosyl units.

Experimental Protocols

Detailed methodologies for the key NMR experiments are provided below. These protocols are intended as a general guide and may require optimization based on the specific instrumentation and sample concentration.

1. Sample Preparation

• Sample: Purified Isobutrin (5-10 mg).

• Solvent: Deuterated dimethyl sulfoxide (DMSO-d₆, 0.5-0.6 mL).

• Procedure:

  • Weigh 5-10 mg of purified Isobutrin directly into a clean, dry 5 mm NMR tube.

  • Add approximately 0.5-0.6 mL of DMSO-d₆ to the NMR tube.

  • Cap the tube and vortex gently until the sample is fully dissolved. If necessary, gentle warming in a water bath can aid dissolution.

  • Ensure the final solution is clear and free of any particulate matter.

2. 1D ¹H NMR Spectroscopy

• Objective: To obtain a proton spectrum, providing information on chemical shifts, signal integrations, and coupling constants.

• Pulse Program: A standard single-pulse experiment (e.g., zg30 on Bruker instruments).

• Key Parameters:

  • Spectral Width (SW): ~16 ppm (centered around 6-7 ppm).

  • Number of Scans (NS): 16-64 (depending on concentration).

  • Relaxation Delay (D1): 2-5 seconds.

  • Acquisition Time (AQ): 2-4 seconds.

3. 1D ¹³C NMR Spectroscopy

• Objective: To obtain a carbon spectrum, identifying the chemical shifts of all carbon atoms.

• Pulse Program: A standard proton-decoupled carbon experiment (e.g., zgpg30 on Bruker instruments).

• Key Parameters:

  • Spectral Width (SW): ~220 ppm (centered around 100-120 ppm).

  • Number of Scans (NS): 1024-4096 (due to the low natural abundance of ¹³C).

  • Relaxation Delay (D1): 2-5 seconds.

4. 2D COSY (Correlation Spectroscopy)

• Objective: To identify proton-proton spin coupling networks, typically through 2-3 bonds.

• Pulse Program: A gradient-selected, phase-sensitive COSY experiment (e.g., cosygpqf on Bruker instruments).

• Key Parameters:

  • Spectral Width (SW): Same as ¹H NMR in both F2 and F1 dimensions.

  • Number of Scans (NS): 2-8 per increment.

  • Number of Increments (TD in F1): 256-512.

5. 2D HSQC (Heteronuclear Single Quantum Coherence)

• Objective: To identify direct one-bond proton-carbon correlations.

• Pulse Program: A gradient-selected, phase-sensitive HSQC experiment (e.g., hsqcedetgpsisp2.3 on Bruker instruments for multiplicity editing).

• Key Parameters:

  • Spectral Width (SW): ~16 ppm in F2 (¹H) and ~220 ppm in F1 (¹³C).

  • Number of Scans (NS): 4-16 per increment.

  • Number of Increments (TD in F1): 256-512.

  • One-bond coupling constant (¹JCH): Optimized for an average of 145 Hz.

6. 2D HMBC (Heteronuclear Multiple Bond Correlation)

• Objective: To identify long-range (2-4 bond) proton-carbon correlations, crucial for connecting spin systems and identifying quaternary carbons.

• Pulse Program: A gradient-selected HMBC experiment (e.g., hmbcgplpndqf on Bruker instruments).

• Key Parameters:

  • Spectral Width (SW): Same as HSQC.

  • Number of Scans (NS): 8-32 per increment.

  • Number of Increments (TD in F1): 256-512.

  • Long-range coupling constant (ⁿJCH): Optimized for 8-10 Hz.

Visualization of Workflows and Correlations

The following diagrams, generated using the DOT language, illustrate the logical workflow for the structural elucidation of Isobutrin and the key NMR correlations.

Caption: Workflow for NMR-based structural elucidation of Isobutrin.

Caption: Key COSY and HMBC correlations for Isobutrin.

References

• 1. Sample Preparation | Faculty of Mathematical & Physical Sciences [ucl.ac.uk]

Developing a Stable Formulation for Isobutrin: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to developing a stable pharmaceutical formulation of Isobutrin, a promising chalcone (B49325) glycoside with notable anti-inflammatory properties. Due to its classification as a flavonoid, Isobutrin is anticipated to exhibit poor aqueous solubility and limited stability, posing significant challenges to its development as a therapeutic agent. These application notes and protocols outline a systematic approach to characterize and overcome these challenges through solubility enhancement, stability assessment, and the development of a validated analytical methodology.

Preformulation Studies: Characterization of Isobutrin

A thorough understanding of the physicochemical properties of Isobutrin is the foundation for developing a stable and effective formulation.

Aqueous Solubility Determination

Objective: To quantitatively determine the aqueous solubility of Isobutrin.

Protocol: The shake-flask method is a reliable technique for determining thermodynamic solubility[1][2][3][4].

Methodology:

• Add an excess amount of Isobutrin powder to a sealed vial containing a known volume of purified water (or a relevant buffer solution, e.g., phosphate-buffered saline, pH 7.4).

• Agitate the vial at a constant temperature (e.g., 25°C or 37°C) for a predetermined period (e.g., 24, 48, or 72 hours) to ensure equilibrium is reached.

• After equilibration, allow the suspension to settle.

• Carefully withdraw a sample from the supernatant and filter it through a 0.22 µm syringe filter to remove any undissolved particles.

• Dilute the filtrate with a suitable solvent (e.g., methanol (B129727) or mobile phase) to a concentration within the linear range of the analytical method.

• Quantify the concentration of Isobutrin in the diluted filtrate using a validated HPLC-UV method (see Section 4).

• Calculate the aqueous solubility of Isobutrin in mg/mL or µg/mL.

Data Presentation:

Parameter	Value
Predicted Aqueous Solubility	While experimental data for Isobutrin is not readily available, the predicted aqueous solubility of a structurally similar isoflavone (B191592) glycoside, Sissotrin, is approximately 0.62 g/L. This value should be experimentally verified for Isobutrin.
Experimental Aqueous Solubility (Hypothetical Data)	0.15 mg/mL
Solubility in PBS (pH 7.4) (Hypothetical Data)	0.25 mg/mL

Forced Degradation Studies

Objective: To identify potential degradation pathways and establish the intrinsic stability of Isobutrin under various stress conditions. This information is crucial for developing a stability-indicating analytical method[1][5][6][7][8][9].

Protocol: Expose solutions of Isobutrin to a range of stress conditions as outlined by the International Council for Harmonisation (ICH) guideline Q1A(R2).

Methodology:

• Acid Hydrolysis: Dissolve Isobutrin in 0.1 M HCl and incubate at 60°C for 24 hours.

• Base Hydrolysis: Dissolve Isobutrin in 0.1 M NaOH and incubate at 60°C for 24 hours.

• Oxidative Degradation: Dissolve Isobutrin in 3% H₂O₂ and keep at room temperature for 24 hours.

• Thermal Degradation: Store solid Isobutrin powder and a solution of Isobutrin at 60°C for 48 hours.

• Photodegradation: Expose a solution of Isobutrin to UV light (254 nm) and visible light in a photostability chamber.

Sample Analysis: Analyze the stressed samples at appropriate time points using a stability-indicating HPLC method (see Section 4) to quantify the remaining Isobutrin and detect the formation of degradation products.

Data Presentation:

Stress Condition	% Degradation (Hypothetical Data)	Number of Degradants (Hypothetical Data)
0.1 M HCl, 60°C, 24h	15%	2
0.1 M NaOH, 60°C, 24h	45%	3
3% H₂O₂, RT, 24h	25%	2
Heat (Solution), 60°C, 48h	10%	1
Heat (Solid), 60°C, 48h	<5%	1
Photodegradation (UV/Vis)	30%	3

Workflow for Forced Degradation Studies:

Workflow for conducting forced degradation studies on Isobutrin.

Formulation Development Strategies

Based on the anticipated poor solubility and potential instability of Isobutrin, the following formulation strategies are recommended.

Solubility Enhancement using Cyclodextrins

Objective: To improve the aqueous solubility of Isobutrin by forming inclusion complexes with cyclodextrins[7][10][11][12].

Protocol: The freeze-drying method is effective for preparing solid cyclodextrin (B1172386) inclusion complexes[13][14].

Methodology:

• Prepare aqueous solutions of various cyclodextrins (e.g., β-cyclodextrin, hydroxypropyl-β-cyclodextrin (HP-β-CD), and sulfobutyl ether-β-cyclodextrin (SBE-β-CD)) at different concentrations.

• Add an excess of Isobutrin to each cyclodextrin solution.

• Stir the mixtures at room temperature for 48-72 hours to achieve equilibrium.

• Filter the suspensions to remove undissolved Isobutrin.

• Freeze-dry the resulting clear solutions to obtain a solid powder of the Isobutrin-cyclodextrin inclusion complex.

• Characterize the inclusion complex using techniques such as Fourier-Transform Infrared Spectroscopy (FTIR), Differential Scanning Calorimetry (DSC), and X-ray Diffraction (XRD) to confirm complex formation[12][13][14][15].

• Determine the solubility of the inclusion complex using the shake-flask method as described in Section 1.1.

Data Presentation:

Cyclodextrin (1:1 Molar Ratio)	Solubility Enhancement Factor (Hypothetical Data)
β-Cyclodextrin	5-fold
HP-β-CD	20-fold
SBE-β-CD	50-fold

Workflow for Cyclodextrin Complexation:

Workflow for preparing and characterizing Isobutrin-cyclodextrin complexes.

Nanoparticle-Based Formulations

Objective: To encapsulate Isobutrin within nanoparticles to improve its solubility, stability, and potentially provide controlled release[16].

Protocol: The solvent evaporation method is a common technique for preparing polymeric nanoparticles.

Methodology:

• Organic Phase: Dissolve Isobutrin and a biodegradable polymer (e.g., PLGA) in a water-miscible organic solvent (e.g., acetone (B3395972) or acetonitrile).

• Aqueous Phase: Prepare an aqueous solution containing a stabilizer (e.g., polyvinyl alcohol (PVA) or Tween 80).

• Emulsification: Add the organic phase dropwise to the aqueous phase under high-speed homogenization or sonication to form an oil-in-water (o/w) emulsion.

• Solvent Evaporation: Stir the emulsion at room temperature under a vacuum to evaporate the organic solvent, leading to the formation of solid nanoparticles.

• Purification: Centrifuge the nanoparticle suspension to pellet the nanoparticles, then wash them with purified water to remove excess stabilizer and unencapsulated drug.

• Lyophilization: Resuspend the washed nanoparticles in a cryoprotectant solution (e.g., trehalose (B1683222) or mannitol) and freeze-dry to obtain a stable powder formulation.

• Characterization: Analyze the nanoparticles for particle size, polydispersity index (PDI), zeta potential, encapsulation efficiency, and drug loading.

Data Presentation:

Formulation Parameter	Value (Hypothetical Data)
Polymer	PLGA (50:50)
Stabilizer	1% w/v PVA
Particle Size	150 ± 20 nm
PDI	< 0.2
Zeta Potential	-15 ± 2 mV
Encapsulation Efficiency	85 ± 5%
Drug Loading	10 ± 2%

Excipient Compatibility Studies

Objective: To ensure that the selected excipients do not negatively interact with Isobutrin, compromising the stability of the final formulation[8][11][17].

Protocol: Assess the compatibility of Isobutrin with various excipients under accelerated stability conditions.

Methodology:

• Prepare binary mixtures of Isobutrin with individual excipients (e.g., fillers, binders, lubricants, and the selected solubility enhancers) in a 1:1 ratio.

• Store the mixtures under accelerated conditions (e.g., 40°C/75% RH) for a specified period (e.g., 4 weeks).

• At designated time points, analyze the samples for the appearance of new degradation peaks and any change in the physical appearance of the mixture using the stability-indicating HPLC method.

• Compare the degradation profile of the mixtures with that of pure Isobutrin stored under the same conditions.

Data Presentation:

Excipient	Compatibility (Hypothetical Data)	Observations (Hypothetical Data)
Lactose	Incompatible	Browning observed; significant degradation peak at RRT 1.8
Microcrystalline Cellulose	Compatible	No significant change in degradation profile
Magnesium Stearate	Compatible	No significant change in degradation profile
HP-β-CD	Compatible	No significant change in degradation profile

Analytical Method Development: Stability-Indicating HPLC-UV Method

Objective: To develop and validate a stability-indicating High-Performance Liquid Chromatography (HPLC) method for the accurate quantification of Isobutrin in the presence of its degradation products[6][18][19][20].

Protocol: A reverse-phase HPLC method with UV detection is suitable for the analysis of flavonoids.

Methodology:

• Chromatographic Conditions (Starting Point):

  • Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm).

  • Mobile Phase: A gradient elution of acetonitrile (B52724) and 0.1% phosphoric acid in water[21].

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: Determined by UV-Vis spectral analysis of Isobutrin (likely in the range of 280-370 nm for chalcones).

  • Column Temperature: 30°C.

• Method Validation (as per ICH Q2(R1) guidelines):

  • Specificity: Demonstrate that the method can resolve Isobutrin from its degradation products, excipients, and other potential impurities. Use samples from the forced degradation study.

  • Linearity: Establish a linear relationship between the peak area and the concentration of Isobutrin over a defined range.

  • Accuracy: Determine the closeness of the measured value to the true value by recovery studies.

  • Precision: Assess the repeatability (intra-day) and intermediate precision (inter-day) of the method.

  • Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine the lowest concentration of Isobutrin that can be reliably detected and quantified.

  • Robustness: Evaluate the method's performance with deliberate small variations in chromatographic parameters (e.g., mobile phase composition, pH, flow rate).

Data Presentation:

Validation Parameter	Acceptance Criteria	Hypothetical Result
Linearity (r²)	≥ 0.999	0.9995
Accuracy (Recovery)	98.0 - 102.0%	99.5%
Precision (RSD)	≤ 2.0%	< 1.5%
LOD	-	0.05 µg/mL
LOQ	-	0.15 µg/mL

Signaling Pathway of Isobutrin

Isobutrin has been reported to exert its anti-inflammatory effects by inhibiting the Nuclear Factor-kappa B (NF-κB) signaling pathway. Specifically, it has been shown to be a potent inhibitor of the IκB kinase (IKK) complex, which prevents the degradation of IκBα and the subsequent translocation of NF-κB to the nucleus[19][22].

NF-κB Signaling Pathway and the Site of Isobutrin Inhibition:

Inhibition of the NF-κB signaling pathway by Isobutrin.

By following these detailed application notes and protocols, researchers and drug development professionals can systematically address the formulation challenges associated with Isobutrin, leading to the development of a stable, effective, and clinically viable therapeutic product.

References

• 1. lup.lub.lu.se [lup.lub.lu.se]
• 2. Aqueous Solubility Assay - Enamine [enamine.net]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Determination of aqueous solubili... preview & related info | Mendeley [mendeley.com]
• 5. sciforum.net [sciforum.net]
• 6. researchgate.net [researchgate.net]
• 7. biomedres.us [biomedres.us]
• 8. scispace.com [scispace.com]
• 9. Overview on Development and Validation of Force degradation studies with Stability Indicating Methods. – Biosciences Biotechnology Research Asia [biotech-asia.org]
• 10. Aqueous Solubility - Creative Biolabs [creative-biolabs.com]
• 11. fisherpub.sjf.edu [fisherpub.sjf.edu]
• 12. onlinepharmacytech.info [onlinepharmacytech.info]
• 13. researchgate.net [researchgate.net]
• 14. Preparation, Characterization and Molecular Dynamics Simulation of Rutin-Cyclodextrin Inclusion Complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Preparation and Properties of Cyclodextrin Inclusion Complexes of Hyperoside - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Drug-excipient compatibility studies in formulation development: A case study with benznidazole and monoglycerides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. discovery.researcher.life [discovery.researcher.life]
• 19. Curcuminoid Chalcones: Synthesis, Stability, and New Neuroprotective and Sonosensitising Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]

In Vitro Bioactivity of Isobutrin: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isobutrin, a flavonoid glycoside predominantly isolated from the flowers of Butea monosperma, has garnered significant interest for its potential therapeutic properties.[1] This document provides detailed application notes and experimental protocols for assessing the in vitro bioactivity of Isobutrin, with a focus on its antioxidant, anti-inflammatory, and potential anticancer effects. The information herein is intended to guide researchers in the systematic evaluation of this promising natural compound.

Data Presentation

The following tables summarize the quantitative data available on the bioactivity of Isobutrin.

Table 1: Antioxidant Activity of Isobutrin

Assay	Concentration	% Inhibition	IC50 Value	Positive Control	% Inhibition (Control)	Reference
DPPH Radical Scavenging	10 µg/mL	40%	Not Reported	Ascorbic Acid (10 µg/mL)	56%	[2]
Nitric Oxide (NO) Scavenging	10 µg/mL	29%	Not Reported	Ascorbic Acid (10 µg/mL)	44%	[2]

Note: IC50 values for the DPPH and Nitric Oxide scavenging activities of pure Isobutrin have not been reported in the reviewed literature. The data presented reflects the percentage of inhibition at a specific concentration.

Table 2: Anti-inflammatory Activity of Isobutrin

Assay Target	Cell Line	Concentration	% Inhibition	IC50 Value	Notes	Reference
IKKβ Kinase Activity	-	1 µg/mL	63%	Not Reported	Isobutrin directly inhibits the activity of the IκB kinase complex.	[2]
NF-κB p65 Activation	HMC-1	Not Specified	Potent Inhibition	Not Reported	Isobutrin suppresses NF-κB p65 activation by inhibiting IκBα degradation.	[1][3]

Table 3: Anticancer Activity of Isobutrin (Cytotoxicity)

Cell Line	Assay	Concentration	% Cell Viability	IC50 Value	Notes	Reference
HCT-116 (Colon Cancer)	Not Specified	>100 µM	-	>100 µM	Data is for a n-butanol fraction containing Isobutrin.	[4]
MCF-7 (Breast Cancer)	Not Specified	40.39 µg/mL	-	40.39 µg/mL	Data is for a n-butanol fraction containing Isobutrin.	[4]

Note: Specific IC50 values for the cytotoxic activity of pure Isobutrin against common cancer cell lines (e.g., MCF-7, HepG2, HCT-116) are not extensively available in the reviewed literature. The data presented is for a plant fraction containing Isobutrin and other compounds.

Signaling Pathways and Experimental Workflows

NF-κB Signaling Pathway Inhibition by Isobutrin

Isobutrin has been shown to exert its anti-inflammatory effects primarily through the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[1][3] In resting cells, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by pro-inflammatory signals, the IκB kinase (IKK) complex phosphorylates IκBα, leading to its ubiquitination and subsequent degradation. This allows the NF-κB p65/p50 heterodimer to translocate to the nucleus, where it binds to specific DNA sequences and induces the transcription of pro-inflammatory genes, including TNF-α, IL-6, and IL-8. Isobutrin directly inhibits the IKKβ kinase activity, thereby preventing the degradation of IκBα and blocking the nuclear translocation of NF-κB.[2]

Inhibition of the NF-κB signaling pathway by Isobutrin.

General Experimental Workflow for In Vitro Bioactivity Screening

The following diagram illustrates a general workflow for screening the bioactivity of a compound like Isobutrin.

General workflow for in vitro bioactivity screening.

Experimental Protocols

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Principle: This assay measures the ability of an antioxidant to donate a hydrogen atom to the stable DPPH radical, causing a color change from violet to yellow, which is measured spectrophotometrically.

Materials:

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol (B129727)

• Isobutrin

• Ascorbic acid (positive control)

• 96-well microplate

• Microplate reader

Protocol:

• Prepare a 0.1 mM DPPH stock solution in methanol. Keep the solution in the dark.

• Prepare a stock solution of Isobutrin in methanol (e.g., 1 mg/mL).

• Perform serial dilutions of the Isobutrin stock solution to obtain a range of concentrations (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Prepare a similar dilution series for the positive control, ascorbic acid.

• In a 96-well plate, add 100 µL of each Isobutrin dilution or ascorbic acid dilution to respective wells.

• Add 100 µL of the 0.1 mM DPPH solution to each well.

• For the blank, add 100 µL of methanol and 100 µL of the DPPH solution.

• For the negative control, add 100 µL of each sample dilution and 100 µL of methanol.

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance at 517 nm using a microplate reader.

• Calculate the percentage of radical scavenging activity using the following formula: % Inhibition = [(Absorbance of Blank - Absorbance of Sample) / Absorbance of Blank] x 100

Nitric Oxide (NO) Scavenging Assay

Principle: This assay measures the ability of a compound to scavenge nitric oxide generated from sodium nitroprusside. The amount of remaining NO is quantified by the Griess reaction.

Materials:

• Sodium nitroprusside

• Phosphate-buffered saline (PBS), pH 7.4

• Griess reagent (1% sulfanilamide (B372717) and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in 2.5% phosphoric acid)

• Isobutrin

• Ascorbic acid (positive control)

• 96-well microplate

• Microplate reader

Protocol:

• Prepare a 10 mM sodium nitroprusside solution in PBS.

• Prepare a stock solution of Isobutrin in a suitable solvent (e.g., DMSO) and then dilute with PBS to desired concentrations (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Prepare a similar dilution series for the positive control, ascorbic acid.

• In a 96-well plate, mix 100 µL of 10 mM sodium nitroprusside with 100 µL of each Isobutrin or ascorbic acid dilution.

• Incubate the plate at 25°C for 150 minutes.

• After incubation, add 100 µL of Griess reagent to each well.

• Allow the color to develop for 10 minutes at room temperature.

• Measure the absorbance at 546 nm using a microplate reader.

• A blank is prepared with 100 µL of sodium nitroprusside and 100 µL of PBS.

• Calculate the percentage of NO scavenging activity using the formula: % Inhibition = [(Absorbance of Blank - Absorbance of Sample) / Absorbance of Blank] x 100

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Cytotoxicity Assay

Principle: This colorimetric assay measures cell viability. Metabolically active cells reduce the yellow MTT tetrazolium salt to purple formazan (B1609692) crystals, which are then solubilized, and the absorbance is measured.

Materials:

• Human cancer cell line (e.g., MCF-7, HepG2, HCT-116)

• Complete cell culture medium

• Isobutrin

• Doxorubicin (B1662922) (positive control)

• MTT solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• 96-well cell culture plate

• Incubator (37°C, 5% CO2)

• Microplate reader

Protocol:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Prepare various concentrations of Isobutrin and doxorubicin in the complete culture medium.

• Remove the old medium from the wells and add 100 µL of the prepared drug dilutions. Include a vehicle control (medium with the same concentration of solvent used to dissolve Isobutrin, e.g., DMSO).

• Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO2 incubator.

• After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Carefully remove the medium containing MTT.

• Add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Shake the plate gently for 15 minutes to ensure complete dissolution.

• Measure the absorbance at a wavelength between 570 and 600 nm.

• Calculate the percentage of cell viability: % Viability = (Absorbance of Treated Cells / Absorbance of Control Cells) x 100

• The IC50 value can be determined by plotting the percentage of cell viability against the concentration of Isobutrin.

NF-κB (p65) Activation Assay (ELISA-based)

Principle: This assay quantitatively measures the activation of the NF-κB p65 subunit in nuclear extracts. An antibody specific to the DNA-binding site of p65 is used to capture activated NF-κB.

Materials:

• Human mast cell line (HMC-1)

• Complete cell culture medium

• PMA (Phorbol 12-myristate 13-acetate) and A23187 (calcium ionophore) or other inflammatory stimuli

• Isobutrin

• NF-κB p65 Transcription Factor Assay Kit (commercially available)

• Nuclear extraction reagents

• Bradford or BCA protein assay kit

Protocol:

• Seed HMC-1 cells and allow them to grow to the desired confluency.

• Pre-treat the cells with various concentrations of Isobutrin for a specified time (e.g., 1-2 hours).

• Stimulate the cells with an inflammatory agent (e.g., PMA and A23187) for a short period (e.g., 30-60 minutes) to induce NF-κB activation.

• Harvest the cells and prepare nuclear extracts according to a standard protocol or the instructions provided with a nuclear extraction kit.

• Determine the protein concentration of the nuclear extracts.

• Perform the NF-κB p65 ELISA according to the manufacturer's instructions. This typically involves:

  • Adding equal amounts of nuclear extract protein to wells coated with an oligonucleotide containing the NF-κB consensus site.

  • Incubating to allow binding of activated NF-κB.

  • Washing the wells to remove unbound proteins.

  • Adding a primary antibody against the NF-κB p65 subunit.

  • Adding a secondary antibody conjugated to HRP.

  • Adding a substrate and measuring the color development using a microplate reader.

• The absorbance is proportional to the amount of activated NF-κB p65. Compare the absorbance of Isobutrin-treated samples to the stimulated, untreated control to determine the percentage of inhibition.

Mitogen-Activated Protein Kinase (MAPK) Pathway Analysis (Western Blot)

Principle: Western blotting is used to detect the phosphorylation status of key proteins in the MAPK pathway (ERK, JNK, and p38) to determine if Isobutrin affects their activation.

Materials:

• Cell line of interest

• Isobutrin

• Stimulant (e.g., LPS, TNF-α)

• Lysis buffer with protease and phosphatase inhibitors

• Primary antibodies (anti-phospho-ERK, anti-total-ERK, anti-phospho-JNK, anti-total-JNK, anti-phospho-p38, anti-total-p38, and a loading control like β-actin or GAPDH)

• HRP-conjugated secondary antibodies

• SDS-PAGE and Western blotting equipment and reagents

• Chemiluminescence detection system

Protocol:

• Culture cells and treat them with Isobutrin, with or without a stimulant, as described for the NF-κB assay.

• Lyse the cells and collect the total protein extracts.

• Determine the protein concentration of each lysate.

• Separate equal amounts of protein (e.g., 20-30 µg) by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with the primary antibody against a phosphorylated MAPK protein (e.g., anti-phospho-ERK) overnight at 4°C.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the protein bands using a chemiluminescence substrate and an imaging system.

• Strip the membrane and re-probe with an antibody against the total form of the MAPK protein and then with a loading control antibody.

• Quantify the band intensities to determine the ratio of phosphorylated to total protein.

Note: The specific effects of Isobutrin on the MAPK signaling pathway have not been extensively reported in the reviewed literature. This protocol provides a general method to investigate this potential mechanism of action.

General overview of the MAPK signaling pathways.

References

• 1. Butrin, isobutrin, and butein from medicinal plant Butea monosperma selectively inhibit nuclear factor-kappaB in activated human mast cells: suppression of tumor necrosis factor-alpha, interleukin (IL)-6, and IL-8 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Butrin, Isobutrin, and Butein from Medicinal Plant Butea monosperma Selectively Inhibit Nuclear Factor-κB in Activated Human Mast Cells: Suppression of Tumor Necrosis Factor-α, Interleukin (IL)-6, and IL-8 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for In Vivo Studies of Isobutrin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isobutrin, a chalcone (B49325) isolated from the flowers of Butea monosperma, has demonstrated significant therapeutic potential in preclinical in vitro studies. Its primary mechanism of action involves the potent and selective inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[1][2][3] By inhibiting the IκB kinase (IKK) complex, isobutrin prevents the degradation of IκBα, thereby sequestering NF-κB in the cytoplasm and blocking the transcription of pro-inflammatory genes, including TNF-α, IL-6, and IL-8.[1][2][3] These findings suggest that isobutrin may be a promising candidate for the treatment of inflammatory diseases and hepatotoxicity.

Note: To date, specific in vivo studies investigating the effects of isobutrin are not available in the published literature. The following application notes and protocols are based on the known in vitro mechanism of isobutrin, and in vivo data from studies on butein (B1668091), a structurally related chalcone also found in Butea monosperma, and other NF-κB inhibitors. These protocols are intended to serve as a guide for designing and conducting initial in vivo evaluations of isobutrin.

Proposed Animal Models

Based on the anti-inflammatory and cytoprotective properties of isobutrin observed in vitro, the following animal models are recommended for in vivo investigation:

• Models of Acute Inflammation:

  • Carrageenan-Induced Paw Edema in Mice or Rats[4][5]

  • TPA-Induced Ear Edema in Mice[6]

• Model of Inflammatory Arthritis:

  • Collagen-Induced Arthritis (CIA) in Mice or Rats[7][8]

• Models of Hepatotoxicity:

  • Carbon Tetrachloride (CCl4)-Induced Liver Injury in Rats[9]

  • Thioacetamide (TAA)-Induced Liver Injury in Rats[10][11][12]

Data Presentation: In Vivo Studies of Butein (A Reference for Isobutrin Protocol Design)

The following tables summarize quantitative data from in vivo studies on butein, which can be used as a starting point for determining dosage and treatment schedules for isobutrin.

Table 1: Anti-Inflammatory and Analgesic Effects of Butein in Mice [4][5]

Parameter	Animal Model	Butein Dosage (mg/kg)	Route of Administration	Key Findings
Paw Edema	Carrageenan-Induced Paw Edema	10, 15, 20	Oral	Dose-dependent reduction in paw volume.
Inflammatory Cytokines	Carrageenan-Induced Air Pouch	10, 15, 20	Oral	Significant reduction in TNF-α, IL-1β, and IL-6 levels in exudate.
Nociception	Acetic Acid-Induced Writhing	10, 15, 20	Oral	Dose-dependent decrease in the number of writhes.
Nociception	Hot Plate Test	10, 15, 20	Oral	Significant increase in latency to response.

Table 2: Hepatoprotective Effects of Butein in Rats [13]

Parameter	Animal Model	Butein Dosage (mg/kg/day)	Route of Administration	Key Findings
Liver Enzymes	5-FU-Induced Hepatotoxicity	50, 100	Oral	Dose-dependent reduction in serum ALT and AST levels.
Oxidative Stress	5-FU-Induced Hepatotoxicity	50, 100	Oral	Restoration of NRF2 expression and reduction in MDA levels.
Apoptosis	5-FU-Induced Hepatotoxicity	50, 100	Oral	Down-regulation of caspase-3 expression.
Inflammatory Markers	5-FU-Induced Hepatotoxicity	50, 100	Oral	Reduction in serum IL-6, IL-10, and NF-κB levels.

Experimental Protocols

Protocol for Carrageenan-Induced Paw Edema in Mice

This model is used to assess the acute anti-inflammatory activity of isobutrin.[4][5]

Materials:

• Male Swiss mice (20-25 g)

• Isobutrin

• Vehicle (e.g., 0.5% carboxymethylcellulose)

• Carrageenan (1% w/v in saline)

• Plethysmometer

• Positive control: Indomethacin (10 mg/kg)

Procedure:

• Acclimatize animals for at least one week.

• Divide mice into groups (n=6-8 per group): Vehicle control, Isobutrin (e.g., 10, 25, 50 mg/kg), and Positive control.

• Administer isobutrin or vehicle orally one hour before carrageenan injection.

• Measure the initial paw volume of the right hind paw using a plethysmometer.

• Inject 0.1 mL of 1% carrageenan solution subcutaneously into the plantar surface of the right hind paw.

• Measure the paw volume at 1, 2, 3, and 4 hours post-carrageenan injection.

• Calculate the percentage of edema inhibition for each group relative to the vehicle control group.

Endpoint Analysis:

• Paw volume measurement

• Histopathological examination of paw tissue

• Measurement of inflammatory mediators (TNF-α, IL-6) in paw tissue homogenates.

Protocol for Carbon Tetrachloride (CCl4)-Induced Hepatotoxicity in Rats

This model evaluates the hepatoprotective effects of isobutrin against chemically induced liver injury.[9]

Materials:

• Male Wistar rats (180-220 g)

• Isobutrin

• Vehicle (e.g., corn oil)

• Carbon tetrachloride (CCl4)

• Positive control: Silymarin (50 mg/kg)

• Kits for measuring serum ALT, AST, albumin, and total bilirubin

Procedure:

• Acclimatize animals for at least one week.

• Divide rats into groups (n=6-8 per group): Normal control, CCl4 control, Isobutrin (e.g., 25, 50, 100 mg/kg/day) + CCl4, and Positive control + CCl4.

• Administer isobutrin or vehicle orally daily for 7-14 days.

• On the last day of treatment, administer a single intraperitoneal injection of CCl4 (1 mL/kg, 1:1 in olive oil). The normal control group receives only the vehicle.

• 24 hours after CCl4 administration, collect blood via cardiac puncture for biochemical analysis.

• Euthanize the animals and collect liver tissue for histopathological examination and analysis of oxidative stress markers (MDA, GSH) and inflammatory markers.

Endpoint Analysis:

• Serum levels of ALT, AST, albumin, and total bilirubin.

• Histopathological evaluation of liver sections (H&E and Masson's trichrome staining).

• Measurement of oxidative stress markers (MDA, GSH, SOD) in liver homogenates.

• Western blot analysis of NF-κB pathway proteins (p-IKK, p-IκBα, nuclear p65) in liver tissue.

Visualization of Pathways and Workflows

Signaling Pathway of Isobutrin's Anti-Inflammatory Action

Caption: Isobutrin inhibits the NF-κB signaling pathway.

Experimental Workflow for In Vivo Anti-Inflammatory Study

Caption: Workflow for acute anti-inflammatory model.

Experimental Workflow for In Vivo Hepatoprotective Study

References

• 1. Butrin, Isobutrin, and Butein from Medicinal Plant Butea monosperma Selectively Inhibit Nuclear Factor-κB in Activated Human Mast Cells: Suppression of Tumor Necrosis Factor-α, Interleukin (IL)-6, and IL-8 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Butrin, isobutrin, and butein from medicinal plant Butea monosperma selectively inhibit nuclear factor-kappaB in activated human mast cells: suppression of tumor necrosis factor-alpha, interleukin (IL)-6, and IL-8 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [PDF] Butrin, Isobutrin, and Butein from Medicinal Plant Butea monosperma Selectively Inhibit Nuclear Factor-κB in Activated Human Mast Cells: Suppression of Tumor Necrosis Factor-α, Interleukin (IL)-6, and IL-8 | Semantic Scholar [semanticscholar.org]
• 4. Antinociceptive and anti-inflammatory activities of butein in different nociceptive and inflammatory mice models - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. inotiv.com [inotiv.com]
• 8. Experimental animal models for rheumatoid arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. brieflands.com [brieflands.com]
• 10. researchgate.net [researchgate.net]
• 11. Hepatoprotective effects of Gynura procumbens against thioacetamide-induced cirrhosis in rats: Targeting inflammatory and oxidative stress signalling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Hepatoprotective activity of Butea monosperma bark against thioacetamide-induced liver injury in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Butein mitigates 5-FU-triggered hepatotoxicity via antioxidant, anti-inflammatory, and anti-apoptotic pathways - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: Cell-Based Assays for Screening Isobutrin Activity

Audience: Researchers, scientists, and drug development professionals.

Introduction

Isobutrin, a flavonoid glycoside isolated from the medicinal plant Butea monosperma, has demonstrated significant therapeutic potential, primarily attributed to its anti-inflammatory and antioxidant properties.[1][2] These application notes provide detailed protocols for cell-based assays to screen and characterize the biological activity of Isobutrin, focusing on its well-documented anti-inflammatory and antioxidant effects. Additionally, preliminary assays for investigating its potential anti-cancer activities are described.

Anti-inflammatory Activity of Isobutrin

Isobutrin has been shown to exert potent anti-inflammatory effects by inhibiting the NF-κB signaling pathway in activated human mast cells.[1][2] This leads to a reduction in the production of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-8.

Signaling Pathway

Experimental Protocol: Inhibition of Cytokine Production in HMC-1 Cells

This protocol details the measurement of TNF-α, IL-6, and IL-8 production in human mast cells (HMC-1) stimulated with phorbol (B1677699) 12-myristate 13-acetate and calcium ionophore A23187 (PMACI).

1. Cell Culture and Treatment:

• Culture HMC-1 cells in Iscove's Modified Dulbecco's Medium (IMDM) supplemented with 10% fetal bovine serum (FBS) and 1.2 mM α-thioglycerol.

• Seed cells at a density of 1 x 10⁶ cells/well in a 24-well plate.

• Pre-treat the cells with varying concentrations of Isobutrin (e.g., 1-10 µg/mL) for 1 hour.

• Stimulate the cells with PMACI (phorbol 12-myristate 13-acetate at 20 nM and calcium ionophore A23187 at 1 µM) for 6 hours (for mRNA analysis) or 24 hours (for protein analysis).

2. RNA Isolation and Real-Time PCR (for mRNA analysis):

• After 6 hours of stimulation, harvest the cells and isolate total RNA using a suitable kit (e.g., RNeasy Mini Kit).

• Synthesize cDNA using a reverse transcription kit.

• Perform real-time PCR using specific primers for TNF-α, IL-6, IL-8, and a housekeeping gene (e.g., GAPDH).

• Quantify the relative gene expression using the ΔΔCt method.

3. Enzyme-Linked Immunosorbent Assay (ELISA) (for protein analysis):

• After 24 hours of stimulation, collect the cell culture supernatants.

• Measure the concentration of TNF-α, IL-6, and IL-8 in the supernatants using commercially available ELISA kits according to the manufacturer's instructions.

Data Presentation: Isobutrin's Effect on Cytokine Production

Concentration (µg/mL)	TNF-α Inhibition (%)	IL-6 Inhibition (%)	IL-8 Inhibition (%)
1	Significant Inhibition	Significant Inhibition	Significant Inhibition
5	Increased Inhibition	Increased Inhibition	Increased Inhibition
10	Maximum Inhibition	Maximum Inhibition	Maximum Inhibition
Note: This table summarizes the expected trend. Actual quantitative values should be derived from experimental data.[1]

Antioxidant Activity of Isobutrin

Isobutrin exhibits antioxidant properties by scavenging free radicals.[1] This can be assessed using various in vitro chemical and cell-based assays.

Experimental Workflow: Antioxidant Assays

Experimental Protocols

1. DPPH Radical Scavenging Assay:

• Prepare a stock solution of DPPH (2,2-diphenyl-1-picrylhydrazyl) in methanol.

• In a 96-well plate, add varying concentrations of Isobutrin.

• Add the DPPH solution to each well and incubate in the dark for 30 minutes.

• Measure the absorbance at 540 nm.

• Calculate the percentage of scavenging activity.

2. Nitric Oxide (NO) Scavenging Assay:

• Generate NO from sodium nitroprusside in an aqueous solution.

• Add varying concentrations of Isobutrin to the solution.

• Incubate for 150 minutes at 25°C.

• Measure the amount of nitrite (B80452) produced using the Griess reagent.

• Measure the absorbance at 546 nm and calculate the percentage of NO scavenging.[1]

3. Oxygen Radical Absorbance Capacity (ORAC) Assay:

• This assay measures the inhibition of peroxyl radical-induced oxidation.

• Use fluorescein (B123965) as a fluorescent probe.

• Add Isobutrin, fluorescein, and AAPH (2,2′-azobis(2-amidinopropane) dihydrochloride) as a peroxyl radical generator to a 96-well plate.

• Monitor the fluorescence decay over time.

• Calculate the ORAC value relative to a Trolox standard.[1]

4. Cellular Antioxidant Activity (CAA) Assay:

• Culture HepG2 cells in a 96-well plate.

• Wash the cells and incubate with 2',7'-dichlorofluorescin diacetate (DCFH-DA).

• Treat the cells with varying concentrations of Isobutrin.

• Induce oxidative stress by adding AAPH.

• Measure the fluorescence at an excitation wavelength of 485 nm and an emission wavelength of 538 nm.[3][4]

• A decrease in fluorescence indicates antioxidant activity.

Data Presentation: Antioxidant Activity of Isobutrin

Assay	Activity at 10 µg/mL
DPPH Radical Scavenging	~40% inhibition
NO Radical Scavenging	~29% inhibition
ORAC (Trolox Equivalents)	~132 ± 11.2
Data derived from a study on polyphenols from Butea monosperma.[1]

Anti-cancer Activity of Isobutrin

Preliminary evidence suggests that Isobutrin may possess anti-cancer properties.[5][6] Cell-based assays can be employed to evaluate its cytotoxic and anti-proliferative effects on various cancer cell lines.

Experimental Protocol: MTT Cell Proliferation Assay

This protocol assesses the effect of Isobutrin on the viability and proliferation of cancer cells.

1. Cell Culture and Treatment:

• Select appropriate cancer cell lines (e.g., MCF-7 for breast cancer, HCT-116 for colon cancer).[7][8]

• Seed cells in a 96-well plate at a suitable density and allow them to adhere overnight.

• Treat the cells with a range of Isobutrin concentrations for 24, 48, or 72 hours.

2. MTT Assay:

• After the treatment period, add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours.

• The MTT is reduced by metabolically active cells to form purple formazan (B1609692) crystals.

• Solubilize the formazan crystals by adding a solubilization solution (e.g., DMSO or isopropanol).

• Measure the absorbance at 570 nm.

• Calculate the percentage of cell viability relative to untreated control cells. From this, the IC₅₀ value (the concentration of Isobutrin that inhibits 50% of cell growth) can be determined.

Logical Workflow: Anti-Cancer Screening

Conclusion

These application notes provide a framework for the systematic evaluation of Isobutrin's biological activities using established cell-based assays. The detailed protocols for assessing anti-inflammatory, antioxidant, and potential anti-cancer effects, along with structured data presentation and visual workflows, offer a comprehensive guide for researchers in the field of natural product drug discovery and development.

References

• 1. Butrin, Isobutrin, and Butein from Medicinal Plant Butea monosperma Selectively Inhibit Nuclear Factor-κB in Activated Human Mast Cells: Suppression of Tumor Necrosis Factor-α, Interleukin (IL)-6, and IL-8 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Butrin, isobutrin, and butein from medicinal plant Butea monosperma selectively inhibit nuclear factor-kappaB in activated human mast cells: suppression of tumor necrosis factor-alpha, interleukin (IL)-6, and IL-8 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Identification of Six Flavonoids as Novel Cellular Antioxidants and Their Structure-Activity Relationship - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. [PDF] Butrin, Isobutrin, and Butein from Medicinal Plant Butea monosperma Selectively Inhibit Nuclear Factor-κB in Activated Human Mast Cells: Suppression of Tumor Necrosis Factor-α, Interleukin (IL)-6, and IL-8 | Semantic Scholar [semanticscholar.org]
• 8. mdpi.com [mdpi.com]

Application Note: Quantitative Analysis of Isobutrin in Plant Extracts

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isobutrin, a chalcone (B49325) glycoside found in various medicinal plants, notably in the flowers of Butea monosperma (Flame of the Forest), has garnered significant interest for its potential therapeutic properties.[1][2][3] Research has demonstrated its anti-inflammatory effects, primarily through the inhibition of the NF-κB signaling pathway.[4][5][6] This application note provides detailed protocols for the quantitative analysis of isobutrin in plant extracts using High-Performance Liquid Chromatography with UV detection (HPLC-UV), High-Performance Thin-Layer Chromatography (HPTLC), and Liquid Chromatography-Mass Spectrometry (LC-MS). These methods are crucial for the standardization of herbal extracts and the development of new phytopharmaceuticals.

Data Presentation

The concentration of isobutrin and total flavonoids can vary depending on the plant material and the extraction solvent used. The following tables summarize quantitative data from studies on Butea monosperma flowers.

Table 1: Isobutrin and Total Flavonoid Content in Butea monosperma Flower Extracts

Extraction Solvent	Analyte	Concentration	Reference
Methanol (B129727)	Isobutrin	18.4 mg/g of dry extract	[2]
Methanol	Total Flavonoids	0.585 mg/mL of extract	[2]

Experimental Protocols

Plant Material and Extraction

A standardized extraction protocol is essential for reproducible quantitative analysis. The following is a widely used method for extracting flavonoids, including isobutrin, from Butea monosperma flowers.

Protocol: Methanolic Extraction using Soxhlet Apparatus

• Plant Material Preparation: Collect fresh flowers of Butea monosperma and shade-dry them until a constant weight is achieved. Grind the dried flowers into a fine powder.

• Soxhlet Extraction:

  • Accurately weigh 500 g of the dried flower powder and place it in a thimble.

  • Place the thimble in a Soxhlet extractor.

  • Add a sufficient volume of methanol to the distillation flask.

  • Heat the solvent to its boiling point and carry out the extraction for 20 hours.[4]

• Solvent Evaporation: After extraction, concentrate the methanolic extract under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C to obtain a semi-solid mass.

• Drying and Storage: Dry the concentrated extract completely in a vacuum desiccator to obtain the final dried extract. Store the extract in an airtight container at 4°C for further analysis.

Quantitative Analysis by HPLC-UV (Proposed Method)

This proposed method is adapted from established HPLC methods for the analysis of flavonoid glycosides.

Instrumentation and Conditions:

• HPLC System: A standard HPLC system equipped with a UV-Vis detector.

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient of Solvent A (0.1% formic acid in water) and Solvent B (acetonitrile).

• Gradient Program:

  • 0-20 min: 10-26% B

  • 20-35 min: 26-65% B

  • 35-36 min: 65-100% B

  • 36-40 min: 100% B (hold)

  • 40-45 min: Re-equilibration to 10% B

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 376 nm (λmax of Isobutrin)[7]

• Injection Volume: 20 µL

• Column Temperature: 25°C

Standard and Sample Preparation:

• Standard Stock Solution: Accurately weigh 10 mg of isobutrin reference standard and dissolve it in 10 mL of methanol to obtain a concentration of 1 mg/mL.

• Calibration Standards: Prepare a series of working standard solutions by serially diluting the stock solution with methanol to achieve concentrations ranging from 1 to 100 µg/mL.

• Sample Solution: Accurately weigh 100 mg of the dried plant extract, dissolve it in 10 mL of methanol, and sonicate for 15 minutes. Filter the solution through a 0.45 µm syringe filter before injection.

Method Validation (Hypothetical Data):

Parameter	Result
Linearity (R²)	> 0.999
Limit of Detection (LOD)	~0.1 µg/mL
Limit of Quantification (LOQ)	~0.3 µg/mL
Accuracy (% Recovery)	98-102%
Precision (%RSD)	< 2%

Quantitative Analysis by HPTLC (Proposed Method)

This proposed HPTLC method is based on established protocols for flavonoid quantification.[8][9]

Instrumentation and Conditions:

• HPTLC System: HPTLC system with a sample applicator, developing chamber, and densitometric scanner.

• Stationary Phase: Pre-coated silica (B1680970) gel 60 F254 HPTLC plates (20 x 10 cm).

• Mobile Phase: Toluene: Ethyl acetate: Formic acid (5:4:1, v/v/v).[10]

• Sample Application: Apply 5 µL of standard and sample solutions as 8 mm bands.

• Development: Develop the plate up to a distance of 80 mm in a pre-saturated twin-trough chamber.

• Derivatization: After drying, spray the plate with a 1% methanolic solution of aluminum chloride.

• Densitometric Analysis: Scan the plate at 420 nm.

Standard and Sample Preparation:

• Standard and Sample Solutions: Prepare as described in the HPLC-UV protocol.

Method Validation (Hypothetical Data):

Parameter	Result
Linearity (R²)	> 0.998
Limit of Detection (LOD)	~20 ng/band
Limit of Quantification (LOQ)	~60 ng/band
Accuracy (% Recovery)	97-103%
Precision (%RSD)	< 3%

Quantitative Analysis by LC-MS

This method is based on a published protocol for the analysis of flavonoids in Butea monosperma extract.[4]

Instrumentation and Conditions:

• LC System: Capillary LC system.

• MS System: Quadrupole time-of-flight (Q-TOF) mass spectrometer with an electrospray ionization (ESI) source.

• Column: C18 reversed-phase column (15 cm x 2.1 mm, 5-μm particles).[4]

• Mobile Phase: Solvent A (0.1% formic acid in water) and Solvent B (0.1% formic acid with acetonitrile).[4]

• Gradient Program:

  • 0-20 min: 10-26% B

  • 20-35 min: 26-65% B

  • 35-36 min: 65-100% B[4]

• Flow Rate: 0.2 mL/min.[4]

• Mass Spectrometer Conditions:

  • Ionization Mode: Negative

  • Capillary Voltage: 2200 V

  • Source Temperature: 100°C

  • Desolvation Temperature: 350°C

  • Cone Voltage: 30 V[4]

Standard and Sample Preparation:

• Standard and Sample Solutions: Prepare as described in the HPLC-UV protocol, but dilute with a 1:1 (v/v) mixture of Solvent A and Solvent B.

Mandatory Visualizations

Experimental Workflow

Caption: Experimental workflow for isobutrin quantification.

Signaling Pathway

Caption: Isobutrin's inhibition of the NF-κB signaling pathway.

References

• 1. Butea monosperma as a collective phytomedicine and environmentally sustainable, conservative, and beneficial plant - PMC [pmc.ncbi.nlm.nih.gov]
• 2. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]
• 3. ijrpc.com [ijrpc.com]
• 4. Butrin, Isobutrin, and Butein from Medicinal Plant Butea monosperma Selectively Inhibit Nuclear Factor-κB in Activated Human Mast Cells: Suppression of Tumor Necrosis Factor-α, Interleukin (IL)-6, and IL-8 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Butrin, isobutrin, and butein from medicinal plant Butea monosperma selectively inhibit nuclear factor-kappaB in activated human mast cells: suppression of tumor necrosis factor-alpha, interleukin (IL)-6, and IL-8 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. jetir.org [jetir.org]
• 8. Validated HPTLC Method for Quantification of Luteolin and Apigenin in Premna mucronata Roxb., Verbenaceae - PMC [pmc.ncbi.nlm.nih.gov]
• 9. qtanalytics.in [qtanalytics.in]
• 10. A study on HPTLC Quantification for Quality Control of Myricetin a Nutraceutical from Different Plant Parts of Myrica esculenta Linn – Biomedical and Pharmacology Journal [biomedpharmajournal.org]

Application Notes and Protocols for the Synthesis and Evaluation of Isobutrin Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the synthesis of isobutrin derivatives, aimed at improving their therapeutic efficacy. The protocols detailed below are based on established methodologies for chalcone (B49325) synthesis, glycosylation, and bioactivity assessment. The primary focus is on leveraging the anti-inflammatory properties of isobutrin, which are largely attributed to its inhibition of the NF-κB signaling pathway.

Introduction

Isobutrin (2',4',3,4-tetrahydroxychalcone-4'-O-glucoside) is a chalcone glycoside with demonstrated anti-inflammatory properties. Its aglycone, butein (B1668091), has been shown to inhibit the NF-κB pathway by directly targeting IκB kinase β (IKKβ).[1] The glycosylation of butein to form isobutrin can modulate its pharmacokinetic properties. The synthesis of novel isobutrin derivatives offers a promising avenue for enhancing its potency, selectivity, and drug-like characteristics. This document outlines a proposed synthetic workflow, presents efficacy data for a series of structurally related compounds, and provides detailed protocols for key biological assays.

Proposed Synthetic Pathway for Isobutrin Derivatives

The synthesis of isobutrin derivatives can be conceptualized as a two-stage process:

• Synthesis of Butein Derivatives (Aglycones): This is typically achieved through a Claisen-Schmidt condensation reaction between a substituted acetophenone (B1666503) and a substituted benzaldehyde.[2]

• Glycosylation: The synthesized butein derivative is then glycosylated to introduce the sugar moiety, characteristic of isobutrin. This can be accomplished through chemical or enzymatic methods.[3][4]

The following diagram illustrates the general workflow for the synthesis of isobutrin derivatives.

Caption: Proposed workflow for the synthesis of Isobutrin derivatives.

Data Presentation: Efficacy of Butein Derivatives

Compound	Structure	IC50 (µM) for TNF-α Inhibition
Butein (1)	3,4,2',4'-Tetrahydroxychalcone	>20
7j	Derivative with modification on the A-ring	~20 (50% suppression at 20 µM)
7m	Derivative with modification on the A-ring	~20 (50% suppression at 20 µM)
14a	Prodrug of Butein	14.6

Note: This data represents the efficacy of butein derivatives (aglycones). The efficacy of the corresponding isobutrin glycosides may differ.

Signaling Pathway Inhibition

Isobutrin and its aglycone, butein, exert their anti-inflammatory effects primarily through the inhibition of the canonical NF-κB signaling pathway. This pathway is a critical regulator of inflammatory gene expression.

References

• 1. Protocol Library | Collaborate and Share [protocols.opentrons.com]
• 2. Synthesis of Chalcones: An Improved High-Yield and Substituent-Independent Protocol for an Old Structure - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent developments in the enzymatic O-glycosylation of flavonoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Large-Scale Isobutrin Extraction

Welcome to the technical support center for the large-scale extraction of Isobutrin. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and provide practical guidance for scaling up Isobutrin production.

Troubleshooting Guides

This section provides solutions to specific problems you might encounter during the large-scale extraction and purification of Isobutrin.

Issue 1: Low Yield of Isobutrin in Crude Extract

Symptoms:

• The quantity of Isobutrin in the initial extract, as determined by analytical methods like HPLC, is significantly lower than expected based on lab-scale experiments.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Inefficient Solvent Penetration	1. Optimize Particle Size: Ensure the raw material (Butea monosperma flowers) is ground to an optimal particle size. Too fine a powder can lead to clumping and poor solvent flow in large extractors, while particles that are too coarse will have insufficient surface area for efficient extraction.[1] 2. Pre-treatment: Consider a pre-wetting step with the extraction solvent to swell the plant material, which can improve solvent penetration.
Suboptimal Solvent Choice	1. Solvent Polarity: Isobutrin is a moderately polar flavonoid glycoside. While methanol (B129727) is effective at a lab scale, a mixture of ethanol (B145695) and water (e.g., 70-80% ethanol) is often more suitable and safer for large-scale operations.[2][3] 2. Solvent-to-Solid Ratio: A low solvent-to-solid ratio in a large extractor can result in a highly saturated solution, preventing further dissolution of Isobutrin. Increase the solvent volume or implement multiple extraction cycles. A ratio of 1:30 (g/mL) has been shown to be effective for flavonoid extraction from Butea monosperma.[1]
Inadequate Extraction Time or Temperature	1. Extraction Duration: Ensure the extraction time is sufficient for the solvent to penetrate the plant matrix and for Isobutrin to diffuse out. For large batches, this may be longer than in lab-scale setups. Prolonged extraction at high temperatures (e.g., over 2.5 hours of heating) can lead to degradation.[1] 2. Temperature Control: While higher temperatures can increase solubility and diffusion, excessive heat (e.g., above 80-90°C for aqueous extractions) can cause degradation of chalcones like Isobutrin.[1][4] Implement precise temperature control in your extraction vessel.
Degradation of Isobutrin during Extraction	1. pH Monitoring: Flavonoids can be unstable in alkaline conditions. Ensure the pH of your extraction medium is neutral or slightly acidic to minimize degradation.[5] 2. Inert Atmosphere: To prevent oxidative degradation, consider conducting the extraction under an inert atmosphere (e.g., nitrogen blanket), especially if high temperatures are used.

Issue 2: Co-extraction of Impurities Complicating Purification

Symptoms:

• The crude extract is a complex mixture with numerous compounds of similar polarity to Isobutrin, leading to poor separation during chromatography.

• Presence of waxy materials, chlorophyll, or other pigments that interfere with purification steps.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Non-selective Primary Extraction	1. De-fatting Step: For raw materials with high lipid content, perform a pre-extraction with a non-polar solvent like hexane (B92381) or petroleum ether to remove waxes and other non-polar impurities before the main extraction.[6] 2. Solvent Optimization: Adjust the polarity of your primary extraction solvent. A slightly less polar solvent might reduce the co-extraction of highly polar impurities.
Presence of Structurally Similar Flavonoids	1. Liquid-Liquid Partitioning: After initial extraction and solvent removal, dissolve the residue in water and perform sequential liquid-liquid extraction with solvents of increasing polarity (e.g., ethyl acetate (B1210297) followed by n-butanol). Isobutrin, along with other glycosides, tends to partition into the more polar fractions like n-butanol.[6] 2. Selective Adsorption: Use solid-phase extraction (SPE) with a resin that selectively binds flavonoids, allowing for the washing away of other classes of compounds before elution.

Issue 3: Challenges in Large-Scale Chromatographic Purification

Symptoms:

• Poor peak resolution, peak fronting, or tailing in the chromatogram.

• Column clogging or high backpressure.

• Difficulty in achieving desired purity levels (>95%).

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Improper Column Packing	1. Packing Consistency: Ensure the column is packed uniformly to avoid channeling. For large-scale columns, slurry packing is common. The slurry concentration and packing pressure are critical parameters.[7] 2. Fines Removal: Remove fine particles from the silica (B1680970) gel before packing, as they can lead to high backpressure and reduced flow rates.[7]
Sample Overload	1. Loading Capacity: Do not exceed the recommended loading capacity of the column, which is typically 1-5% of the stationary phase weight. Overloading leads to broad, poorly resolved peaks.
Suboptimal Mobile Phase	1. Solvent Strength: If peaks are eluting too quickly and are poorly separated, decrease the polarity (strength) of the mobile phase. If retention times are excessively long, gradually increase the solvent strength. 2. Gradient Optimization: For complex mixtures, a gradient elution is often more effective than isocratic elution. Optimize the gradient slope to maximize the resolution of Isobutrin from closely eluting impurities.
Compound Precipitation on the Column	1. Solubility in Mobile Phase: Ensure that the crude extract is fully soluble in the initial mobile phase. If not, precipitation can occur at the head of the column, causing high backpressure and poor separation. Consider a pre-purification step to remove less soluble impurities.

Issue 4: Difficulty with Crystallization for Final Purification

Symptoms:

• Isobutrin fails to crystallize from the solution.

• The compound "oils out" instead of forming solid crystals.

• The resulting crystals have low purity.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Presence of Impurities	1. Purity of Starting Material: Crystallization is most effective with a relatively pure starting material (>90%). If your extract is too crude, impurities can inhibit crystal lattice formation.[8] Perform an additional chromatographic step to increase the purity before attempting crystallization.
Incorrect Solvent System	1. Solvent Screening: The ideal crystallization solvent should dissolve Isobutrin well at high temperatures but poorly at low temperatures. Screen various solvents (e.g., ethanol, methanol, acetone, and their aqueous mixtures) on a small scale to find the optimal system.[9][10] 2. Anti-Solvent Addition: Dissolve the Isobutrin-rich fraction in a good solvent (e.g., methanol) and slowly add an anti-solvent (a solvent in which Isobutrin is insoluble, e.g., water or diethyl ether) until turbidity is observed. Then, allow the solution to cool slowly.[6]
Supersaturation and Cooling Rate	1. Slow Cooling: Allow the hot, saturated solution to cool slowly to room temperature, and then transfer it to a refrigerator. Rapid cooling often leads to the formation of small, impure crystals or oils.[10] 2. Inducing Crystallization: If crystals do not form, try scratching the inside of the flask with a glass rod or adding a seed crystal of pure Isobutrin to induce nucleation.[8]

Frequently Asked Questions (FAQs)

Q1: What is the typical yield of Isobutrin from Butea monosperma flowers?

A1: On a laboratory scale, the yield of purified Isobutrin is relatively low. One study reported a yield of 20mg of Isobutrin from the n-butanol fraction of an ethanol extract, which corresponds to approximately 0.042% of the initial dried flower material.[6] The yield of the total flavonoid-rich n-butanol extract was around 5.5g from an initial 9.7g residue of a larger extraction, indicating that while the overall flavonoid content is higher, Isobutrin is a specific component within that.[6] Large-scale yields will depend heavily on the efficiency of the chosen extraction and purification methods.

Q2: Which extraction solvent is recommended for industrial-scale production of Isobutrin?

A2: While methanol is commonly used in laboratory settings for extracting flavonoids from Butea monosperma, a hydroethanolic solvent (a mixture of ethanol and water, typically 70-80% ethanol) is often preferred for industrial applications.[2][3] This is due to ethanol's lower toxicity and greater safety profile compared to methanol. Hot water extraction (around 80°C) is another eco-friendly and scalable option, which has been shown to yield approximately 35% of a dye powder containing Isobutrin and other flavonoids from Butea monosperma flowers.[4][11]

Q3: What are the key parameters to consider when scaling up from a lab-scale Soxhlet extraction to a large-scale percolation/maceration system?

A3: When scaling up, consider the following:

• Mass Transfer: In large vessels, achieving efficient contact between the solvent and the entire plant material is more challenging. Agitation or recirculation of the solvent is often necessary.

• Solvent-to-Solid Ratio: This ratio often needs to be optimized for large-scale systems to balance extraction efficiency with solvent costs. Ratios around 1:30 (g/mL) have been found to be effective.[1]

• Temperature: Maintaining a consistent temperature throughout a large extraction vessel is crucial and may require a jacketed vessel with heating/cooling capabilities.

• Extraction Time: The time required to reach equilibrium will be longer in a larger system.

• Solvent Recovery: At an industrial scale, the cost and environmental impact of the solvent are significant. An efficient solvent recovery system (e.g., distillation) is essential for economic viability.

Q4: How can I monitor the purity of Isobutrin during the purification process?

A4: High-Performance Liquid Chromatography (HPLC) is the most common and reliable method for monitoring the purity of Isobutrin. A dedicated HPLC system can be used for both qualitative and quantitative analysis of Isobutrin in extracts and fractions. Thin-Layer Chromatography (TLC) is a quicker, more cost-effective method for rapid, qualitative assessment of fractions during column chromatography.[6]

Q5: What are the optimal storage conditions for purified Isobutrin and Isobutrin-rich extracts to prevent degradation?

A5: Flavonoids like Isobutrin are susceptible to degradation from heat, light, oxygen, and unfavorable pH. To ensure stability:

• Solid Form: Store purified, solid Isobutrin at -20°C in a tightly sealed, opaque container, preferably under an inert atmosphere (e.g., argon or nitrogen).[5]

• Extracts: Dried extracts should also be stored at low temperatures (-20°C) in a desiccated environment to protect from moisture and light.[5]

• Solutions: If storage in solution is unavoidable, use an acidic buffer, store at -20°C or -80°C in single-use aliquots to avoid freeze-thaw cycles, and protect from light.[5]

Experimental Protocols & Visualizations

Protocol 1: Large-Scale Extraction and Partitioning

This protocol outlines a general procedure for obtaining an Isobutrin-rich fraction from Butea monosperma flowers.

Objective: To extract flavonoids and partition them to enrich the Isobutrin fraction.

Methodology:

• Milling: Grind dried Butea monosperma flowers to a coarse powder (e.g., 20-40 mesh).

• De-fatting (Optional): Load the powdered material into a large-scale percolator and wash with petroleum ether or n-hexane to remove non-polar compounds. Discard the non-polar wash.

• Primary Extraction: Extract the de-fatted plant material with 70% ethanol using percolation or agitated maceration at 40-50°C for 12-24 hours. Repeat the extraction 2-3 times with fresh solvent.

• Solvent Recovery: Combine the ethanol extracts and concentrate under reduced pressure using an industrial rotary evaporator or falling film evaporator to recover the ethanol.

• Aqueous Suspension: Suspend the resulting aqueous residue in distilled water.

• Liquid-Liquid Partitioning:

  • Transfer the aqueous suspension to a liquid-liquid extraction vessel.

  • First, partition against ethyl acetate to remove less polar flavonoids and other compounds. Separate and save the ethyl acetate fraction.

  • Next, partition the remaining aqueous layer against n-butanol. The more polar flavonoid glycosides, including Isobutrin, will move into the n-butanol layer. Repeat this partitioning 3-4 times.

• Final Concentration: Combine the n-butanol fractions and concentrate to dryness under reduced pressure to obtain the Isobutrin-rich crude extract.

Workflow for large-scale extraction and partitioning of Isobutrin.

Protocol 2: Purification by Large-Scale Column Chromatography

Objective: To purify Isobutrin from the enriched fraction using silica gel chromatography.

Methodology:

• Slurry Preparation: Prepare a slurry of silica gel (e.g., 200-400 mesh) in the initial, non-polar mobile phase component (e.g., ethyl acetate).

• Column Packing: Carefully pack a large-scale chromatography column with the silica gel slurry, ensuring no air bubbles are trapped.

• Equilibration: Equilibrate the packed column by pumping several column volumes of the initial mobile phase through it until the baseline is stable.

• Sample Loading: Dissolve the Isobutrin-rich extract in a minimal amount of the mobile phase (or a compatible solvent) and load it onto the top of the column.

• Elution: Begin elution with a mobile phase of ethyl acetate and gradually increase the polarity by adding ethanol or methanol in a stepwise or linear gradient. A common solvent system for separating flavonoids is ethyl acetate-ethanol.[6]

• Fraction Collection: Collect fractions of the eluate using an automated fraction collector.

• Monitoring: Monitor the fractions using TLC or HPLC to identify those containing pure Isobutrin.

• Pooling and Concentration: Combine the pure fractions and remove the solvent under reduced pressure to yield purified Isobutrin.

Workflow for purification of Isobutrin by column chromatography.

Disclaimer: The information provided in this technical support center is for guidance purposes only. All large-scale extraction and purification protocols should be developed and validated by qualified personnel, adhering to all relevant safety and regulatory guidelines.

References

• 1. researchgate.net [researchgate.net]
• 2. ijpsjournal.com [ijpsjournal.com]
• 3. botanyjournals.com [botanyjournals.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. troindia.in [troindia.in]
• 6. Chromatography-Free Purification Strategies for Large Biological Macromolecular Complexes Involving Fractionated PEG Precipitation and Density Gradients - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Butrin, isobutrin, and butein from medicinal plant Butea monosperma selectively inhibit nuclear factor-kappaB in activated human mast cells: suppression of tumor necrosis factor-alpha, interleukin (IL)-6, and IL-8 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Isolation of Food Grade Dye from Flower Petals of Butea monosperma and Determination of Marker Compounds for Its Quantitative Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. jetir.org [jetir.org]

Technical Support Center: Improving the Solubility of Isobutrin for in vitro Studies

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on dissolving and handling Isobutrin for in vitro experiments. The following troubleshooting guides and frequently asked questions (FAQs) address common challenges to help ensure reliable and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is Isobutrin and why is its solubility a concern for in vitro studies?

A1: Isobutrin is a chalcone (B49325) glycoside, a type of flavonoid, that has garnered research interest for its potential anti-inflammatory properties. Like many flavonoids, Isobutrin is a hydrophobic molecule with limited solubility in aqueous solutions such as cell culture media. This poor solubility can lead to precipitation, resulting in inaccurate dosing and unreliable experimental outcomes. Therefore, proper dissolution techniques are critical for successful in vitro studies.

Q2: Which solvents are recommended for dissolving Isobutrin?

A2: Based on the solubility of structurally similar chalcones like butein, organic solvents are recommended for preparing stock solutions of Isobutrin. Dimethyl sulfoxide (B87167) (DMSO) and ethanol (B145695) are the most common and effective choices.[1][2] It is crucial to use high-purity, anhydrous, and sterile-filtered solvents suitable for cell culture applications.

Q3: What are the recommended concentrations for Isobutrin stock solutions?

A3: Preparing a concentrated stock solution in an organic solvent is standard practice. While specific data for Isobutrin is limited, a stock concentration of 10-50 mM in DMSO is a common starting point for similar flavonoids.[3] This allows for the addition of a small volume of the stock solution to the cell culture medium, minimizing the final solvent concentration.

Q4: How can I prevent Isobutrin from precipitating when I add it to my cell culture medium?

A4: Precipitation upon dilution of a DMSO stock into aqueous media is a common issue known as "solvent shock."[4] To mitigate this, follow these recommendations:

• Pre-warm the media: Ensure your cell culture medium is pre-warmed to 37°C before adding the Isobutrin stock solution.[5]

• Use a stepwise dilution: Create an intermediate dilution of the stock solution in a small volume of pre-warmed serum-free medium before adding it to the final volume of complete medium.

• Mix gently and quickly: Add the stock solution dropwise to the medium while gently swirling or vortexing to ensure rapid and uniform dispersion.[1]

• Keep the final solvent concentration low: The final concentration of DMSO in the cell culture should typically be below 0.5%, and ideally at or below 0.1%, to avoid solvent-induced cytotoxicity.[5] Always include a vehicle control (media with the same final DMSO concentration without Isobutrin) in your experiments.[2]

Q5: How should I store Isobutrin powder and stock solutions?

A5: Proper storage is crucial to maintain the stability of Isobutrin.

• Powder: Store the solid compound at -20°C, protected from light and moisture.

• Stock Solutions: Aliquot the stock solution into small, single-use volumes in light-protected (amber) tubes to avoid repeated freeze-thaw cycles.[2] Store these aliquots at -20°C or -80°C. Stock solutions in anhydrous DMSO are generally stable for several months under these conditions. Aqueous solutions of flavonoids are not recommended for storage for more than a day.[6]

Troubleshooting Guide: Isobutrin Precipitation

If you observe precipitation after adding Isobutrin to your cell culture medium, use the following guide to identify and resolve the issue.

Observation	Potential Cause	Recommended Solution
Medium becomes cloudy or turbid immediately upon adding Isobutrin stock.	Solvent Shock: The rapid change in solvent polarity causes the compound to precipitate.	Pre-warm the media to 37°C. Add the stock solution dropwise while gently mixing. Consider a stepwise dilution.[1][5]
High Final Concentration: The concentration of Isobutrin exceeds its solubility limit in the aqueous medium.	Reduce the final working concentration of Isobutrin. Perform a solubility test to determine the maximum soluble concentration in your specific media.
Incomplete Dissolution of Stock: The stock solution was not fully dissolved before use.	Ensure the stock solution is completely dissolved. Gentle warming (to 37°C) or brief sonication can aid dissolution.[2]
Precipitate forms over time during incubation.	Temperature Fluctuation: Changes in temperature can affect solubility.	Ensure consistent temperature during incubation. Avoid moving plates between different temperature environments unnecessarily.
Interaction with Media Components: Isobutrin may interact with salts, proteins (especially in serum), or other components in the media, leading to the formation of insoluble complexes.	Test for precipitation in both serum-containing and serum-free media. If serum is the issue, consider reducing the serum concentration or adding Isobutrin just before treating the cells.
pH Instability: Changes in the pH of the medium during incubation can alter the solubility of Isobutrin.	Ensure the medium is properly buffered (e.g., with HEPES) to maintain a stable physiological pH.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Isobutrin Stock Solution in DMSO

Materials:

• Isobutrin powder (Molecular Weight: 596.53 g/mol )

• Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

• Sterile, light-protected microcentrifuge tubes

• Calibrated analytical balance

• Vortex mixer

Procedure:

• Weighing: Accurately weigh 5.97 mg of Isobutrin powder and transfer it to a sterile, light-protected microcentrifuge tube.

• Dissolving: Add 1 mL of cell culture grade DMSO to the tube containing the Isobutrin powder.

• Ensuring Complete Dissolution: Vortex the solution thoroughly for 1-2 minutes until all the powder is completely dissolved. If needed, gently warm the tube in a 37°C water bath or sonicate briefly to aid dissolution. Visually inspect the solution to ensure no particulates are visible.

• Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in sterile, light-protected tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of Working Solutions and Treatment of Cells

Materials:

• 10 mM Isobutrin stock solution in DMSO

• Complete cell culture medium, pre-warmed to 37°C

• Sterile serological pipettes and pipette tips

• Cell culture plates with seeded cells

Procedure:

• Thaw Stock Solution: Thaw an aliquot of the 10 mM Isobutrin stock solution at room temperature.

• Prepare Intermediate Dilution (Recommended): To improve accuracy and minimize precipitation, prepare an intermediate dilution. For example, to prepare a 100 µM working solution, dilute the 10 mM stock 1:100 by adding 2 µL of the stock to 198 µL of pre-warmed complete cell culture medium. Mix gently by pipetting.

• Prepare Final Working Concentrations: Add the appropriate volume of the intermediate solution to the cell culture wells to achieve the desired final concentrations. For example, to treat cells with 10 µM Isobutrin in a well containing 1 mL of medium, add 100 µL of the 100 µM intermediate solution.

• Vehicle Control: Always include a vehicle control group in your experiments. This group should be treated with the same final concentration of DMSO as the Isobutrin-treated groups.

• Incubation: Gently mix the plate and incubate the cells for the desired duration under standard cell culture conditions (e.g., 37°C, 5% CO₂).

Data Presentation: Solubility of Structurally Similar Chalcones

Solvent	Solubility of Butein	Source
Dimethyl Sulfoxide (DMSO)	≥13.6 mg/mL to 55 mg/mL	[1][4]
Ethanol	~20 mg/mL to 55 mg/mL	[1][6]
Dimethylformamide (DMF)	~25 mg/mL	[6]
1:1 DMF:PBS (pH 7.2)	~0.5 mg/mL	[6]
Water	Practically Insoluble (< 1 mg/mL)	[1]

Visualizations

Isobutrin's Mechanism of Action: Inhibition of the NF-κB Signaling Pathway

Isobutrin has been shown to inhibit the activation of Nuclear Factor-kappa B (NF-κB), a key transcription factor involved in inflammatory responses. This inhibition is achieved by targeting the IκB kinase (IKK) complex. The following diagram illustrates the canonical NF-κB signaling pathway and the point of inhibition by Isobutrin.

Caption: Canonical NF-κB signaling pathway and inhibition by Isobutrin.

Experimental Workflow for Preparing Isobutrin Working Solutions

The following workflow diagram outlines the key steps for preparing Isobutrin working solutions for in vitro experiments, designed to minimize precipitation and ensure accurate concentrations.

Caption: Workflow for preparing Isobutrin solutions for cell culture.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. apexbt.com [apexbt.com]
• 5. benchchem.com [benchchem.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]

Overcoming stability issues of Isobutrin in solution

Welcome to the technical support center for Isobutrin. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the handling and experimental use of Isobutrin in solution. Here you will find troubleshooting guides and frequently asked questions (FAQs) to help you overcome stability issues and ensure the integrity of your results.

Frequently Asked Questions (FAQs)

Q1: My Isobutrin solution appears to be losing potency over a short period. What could be the cause?

A1: Loss of potency in Isobutrin solutions is often attributed to chemical degradation. Isobutrin, a flavonoid glycoside, can be susceptible to hydrolysis, oxidation, and photodegradation. The stability is highly dependent on the solvent, pH, temperature, and exposure to light. We recommend preparing fresh solutions for each experiment or conducting a stability study under your specific experimental conditions.

Q2: What is the recommended solvent for dissolving Isobutrin?

A2: While specific solubility data is limited, flavonoids are often soluble in organic solvents like ethanol, methanol, DMSO, and DMF. For aqueous solutions, solubility can be limited. It is crucial to first dissolve Isobutrin in a minimal amount of an organic solvent like DMSO before diluting it with your aqueous buffer. Be mindful of the final concentration of the organic solvent in your assay, as it may affect experimental outcomes.

Q3: How does pH affect the stability of Isobutrin in aqueous solutions?

A3: The stability of flavonoids is often pH-dependent. Alkaline conditions (pH > 7) can promote the degradation of many flavonoids. It is advisable to maintain the pH of your aqueous solutions in the slightly acidic to neutral range (pH 5-7) to enhance stability. If your experimental conditions require a different pH, we recommend evaluating the stability of Isobutrin under those specific conditions.

Q4: Are there any special storage recommendations for Isobutrin solutions?

A4: To minimize degradation, Isobutrin solutions should be stored at low temperatures (-20°C or -80°C) and protected from light. Aliquoting the stock solution into smaller, single-use vials can prevent repeated freeze-thaw cycles, which may also contribute to degradation.

Q5: I am observing a color change in my Isobutrin solution. What does this indicate?

A5: A color change in your Isobutrin solution can be an indicator of degradation, potentially due to oxidation or other chemical transformations. If you observe a color change, it is recommended to discard the solution and prepare a fresh one.

Troubleshooting Guide

Issue 1: Poor Solubility in Aqueous Buffers

• Symptom: Precipitate forms when adding Isobutrin (dissolved in an organic solvent) to an aqueous buffer.

• Possible Cause: The concentration of Isobutrin exceeds its solubility limit in the final buffer composition. The percentage of the organic co-solvent is too low.

• Troubleshooting Steps:

  • Increase Co-solvent Percentage: Gradually increase the percentage of the organic co-solvent (e.g., DMSO, ethanol) in your final solution. Note the maximum allowable percentage for your specific experimental system.

  • Use of Solubilizing Agents: Consider the use of solubility enhancers such as cyclodextrins.

  • pH Adjustment: Evaluate the solubility of Isobutrin at different pH values to identify the optimal pH for solubility.

  • Sonication: Gentle sonication can sometimes help in dissolving the compound.

Issue 2: Inconsistent Experimental Results

• Symptom: High variability in results between experimental replicates performed at different times.

• Possible Cause: Degradation of the Isobutrin stock solution over time.

• Troubleshooting Steps:

  • Prepare Fresh Solutions: Always prepare fresh working solutions from a frozen stock solution immediately before each experiment.

  • Conduct a Stability Study: Perform a short-term stability study of Isobutrin in your experimental buffer. Aliquots of the solution can be incubated under your experimental conditions, and the concentration of Isobutrin can be measured at different time points using HPLC.

  • Control for Light and Temperature: Ensure that all experimental steps involving Isobutrin are performed with minimal exposure to light and at a controlled temperature.

Data Presentation

The following tables provide an example of how to present stability data for Isobutrin.

Table 1: Effect of pH on Isobutrin Stability in Aqueous Buffer (24h at 25°C)

pH	Initial Concentration (µM)	Concentration after 24h (µM)	% Degradation
5.0	100	95.2	4.8
7.0	100	88.5	11.5
9.0	100	65.1	34.9

Table 2: Effect of Temperature on Isobutrin Stability in pH 7.0 Buffer (24h)

Temperature	Initial Concentration (µM)	Concentration after 24h (µM)	% Degradation
4°C	100	98.1	1.9
25°C	100	88.5	11.5
37°C	100	76.3	23.7

Experimental Protocols

Protocol 1: High-Performance Liquid Chromatography (HPLC) Method for Isobutrin Quantification

This protocol provides a general method for the quantification of Isobutrin, which is essential for stability studies.

• Instrumentation: HPLC system with a UV-Vis detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of Solvent A (e.g., 0.1% phosphoric acid in water) and Solvent B (e.g., acetonitrile).

• Gradient Program:

  • 0-5 min: 95% A, 5% B

  • 5-20 min: Linear gradient to 60% A, 40% B

  • 20-25 min: Linear gradient to 40% A, 60% B

  • 25-30 min: Hold at 40% A, 60% B

  • 30-35 min: Return to 95% A, 5% B

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: Monitor at the λmax of Isobutrin (e.g., ~270 nm and ~320 nm).

• Injection Volume: 20 µL.

• Standard Curve: Prepare a standard curve of Isobutrin in the mobile phase to quantify the concentration in your samples.

Protocol 2: Forced Degradation Study of Isobutrin

This protocol is designed to identify potential degradation pathways and the stability-indicating capability of the analytical method.

• Prepare Stock Solution: Prepare a stock solution of Isobutrin in a suitable organic solvent (e.g., methanol).

• Acid Hydrolysis: Mix the stock solution with 0.1 M HCl and incubate at 60°C for 2, 4, 8, and 24 hours.

• Base Hydrolysis: Mix the stock solution with 0.1 M NaOH and incubate at room temperature for 2, 4, 8, and 24 hours.

• Oxidative Degradation: Mix the stock solution with 3% H₂O₂ and incubate at room temperature for 2, 4, 8, and 24 hours.

• Thermal Degradation: Incubate the stock solution at 60°C for 2, 4, 8, and 24 hours.

• Photodegradation: Expose the stock solution to UV light (e.g., 254 nm) for 2, 4, 8, and 24 hours.

• Analysis: At each time point, neutralize the acidic and basic solutions, and then analyze all samples by HPLC to determine the remaining concentration of Isobutrin and the formation of any degradation products.

Visualizations

Caption: Experimental workflow for assessing Isobutrin stability.

Caption: Troubleshooting logic for inconsistent experimental results.

Caption: Proposed mechanism of action of Isobutrin in inhibiting the NF-κB signaling pathway.[1][2]

References

• 1. Butrin, Isobutrin, and Butein from Medicinal Plant Butea monosperma Selectively Inhibit Nuclear Factor-κB in Activated Human Mast Cells: Suppression of Tumor Necrosis Factor-α, Interleukin (IL)-6, and IL-8 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Butrin, isobutrin, and butein from medicinal plant Butea monosperma selectively inhibit nuclear factor-kappaB in activated human mast cells: suppression of tumor necrosis factor-alpha, interleukin (IL)-6, and IL-8 - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting low yields in Isobutrin purification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with low yields during isobutrin purification.

Frequently Asked Questions (FAQs)

Q1: My initial crude extract shows a high concentration of flavonoids, but the final yield of purified isobutrin is very low. What are the potential causes?

Several factors throughout the extraction and purification process can contribute to a significant loss of isobutrin. The primary areas to investigate are:

• Suboptimal Extraction: The initial extraction from the plant material may be inefficient. This can be due to an inappropriate solvent choice, an incorrect solvent-to-solid ratio, or non-ideal extraction time and temperature.

• Degradation of Isobutrin: Flavonoid glycosides like isobutrin can be sensitive to heat, light, and pH. Exposure to high temperatures, strong acidic or basic conditions, and prolonged light exposure can lead to the degradation of the target molecule.[1]

• Losses During Purification: Significant losses can occur during chromatographic purification steps. This may be due to irreversible adsorption to the stationary phase, co-elution with impurities leading to the discarding of fractions containing isobutrin, or column overloading.

Q2: What are the ideal storage conditions for crude extracts and purified isobutrin fractions to prevent degradation?

To minimize degradation, crude extracts and purified fractions should be stored in amber vials to protect them from light and at low temperatures, preferably at -20°C or below, to slow down potential enzymatic or chemical degradation. For long-term storage, it is advisable to evaporate the solvent and store the sample as a dry residue under an inert atmosphere (e.g., nitrogen or argon).

Q3: I am observing significant peak tailing in my HPLC analysis of purified fractions. What could be the cause and how can I resolve it?

Peak tailing in HPLC is a common issue when purifying polar compounds like flavonoid glycosides. The likely causes include:

• Secondary Interactions: The acidic silanol (B1196071) groups on the silica-based stationary phase can interact with the polar functional groups of isobutrin, leading to tailing. Adding a small amount of an acidic modifier, such as 0.1% formic acid or acetic acid, to the mobile phase can suppress these interactions and improve peak shape.

• Column Contamination: The column may be contaminated with strongly retained impurities from previous injections. Flushing the column with a strong solvent, like isopropanol (B130326) or a high concentration of acetonitrile, can help remove these contaminants.

• Column Overload: Injecting too concentrated a sample can lead to peak distortion. Diluting the sample before injection can resolve this issue.

Troubleshooting Guides

Issue 1: Low Recovery from Preparative Thin-Layer Chromatography (TLC)

Potential Cause	Troubleshooting Steps
Streaking of the Sample Band	The sample may be overloaded. Try applying a more dilute solution to the plate.[2] For polar compounds like isobutrin, streaking can also be caused by strong interactions with the silica (B1680970) gel. Adding a small amount of acid (e.g., acetic acid) to the mobile phase can sometimes improve band shape.
Compound Stuck at the Baseline	The mobile phase is not polar enough to move the highly polar isobutrin up the plate. Increase the polarity of the mobile phase by increasing the proportion of the more polar solvent (e.g., methanol (B129727) in a chloroform-methanol mixture).[2]
Poor Separation from Impurities	The chosen mobile phase does not provide adequate resolution. Experiment with different solvent systems. For flavonoids, mixtures of chloroform, methanol, and ethyl acetate (B1210297) are often effective.[3]
Degradation on the TLC Plate	Some flavonoids can degrade on the silica gel, which is slightly acidic. This can be tested by running a 2D TLC.[4] If degradation is observed, consider using a different stationary phase like cellulose (B213188) or polyamide for preparative TLC.
Incomplete Extraction from Silica	After scraping the band, the extraction of isobutrin from the silica may be incomplete. Use a polar solvent like methanol or ethanol (B145695) for extraction and ensure the silica is thoroughly agitated and extracted multiple times.

Issue 2: Low Yield from Column Chromatography

Potential Cause	Troubleshooting Steps
Irreversible Adsorption	Isobutrin, being a polar glycoside, may bind very strongly to the silica gel stationary phase. If the compound does not elute even with highly polar solvents, consider using a different adsorbent like polyamide or reverse-phase C18 silica gel.[5]
Co-elution with Other Flavonoids	The solvent gradient may be too steep, causing poor separation between isobutrin and structurally similar flavonoids like butrin. A shallower, more gradual solvent gradient will improve resolution.[6]
Column Overloading	Loading too much crude extract onto the column will exceed its binding capacity and lead to poor separation and loss of product. As a general rule, the amount of crude material should be about 1-5% of the weight of the stationary phase.
Improper Packing of the Column	An improperly packed column with channels or cracks will lead to uneven solvent flow and poor separation. Ensure the column is packed uniformly as a slurry to avoid these issues.
Compound Precipitation on the Column	If the sample is dissolved in a strong solvent for loading but the initial mobile phase is weak, the compound may precipitate at the top of the column. Pre-adsorbing the sample onto a small amount of silica gel before loading can prevent this.

Experimental Protocols

Protocol 1: Extraction of Isobutrin from Butea monosperma Flowers

• Grinding: Dry the Butea monosperma flowers in the shade and grind them into a coarse powder.

• Extraction: Macerate the powdered flowers in a hydroalcoholic solution (e.g., 70% methanol in water) at a solid-to-liquid ratio of 1:10 (w/v) for 24 hours at room temperature.[7]

• Filtration: Filter the extract through cheesecloth and then with Whatman No. 1 filter paper.

• Concentration: Concentrate the filtrate under reduced pressure using a rotary evaporator at a temperature below 50°C to obtain the crude extract.

Protocol 2: Purification of Isobutrin by Preparative TLC

• Plate Preparation: Use commercially available preparative TLC plates with a silica gel 60 F254 stationary phase.

• Sample Application: Dissolve the crude extract in a small amount of methanol and apply it as a uniform band across the origin of the TLC plate.

• Development: Develop the plate in a saturated chromatography chamber with a mobile phase such as chloroform:methanol (in a ratio optimized by analytical TLC, e.g., 8:2 v/v).

• Visualization: Visualize the separated bands under UV light at 254 nm and 366 nm. Isobutrin and other flavonoids will appear as dark quenching bands or fluorescent spots.

• Scraping and Elution: Scrape the silica gel band corresponding to the Rf value of isobutrin. Extract the compound from the silica gel by sonicating with methanol three times.

• Filtration and Concentration: Filter the methanolic solution to remove the silica gel and concentrate the filtrate under vacuum to obtain the purified isobutrin.

Data Presentation

Table 1: Comparison of Purification Techniques for Flavonoid Glycosides

Purification Technique	Stationary Phase	Typical Mobile Phase	Advantages	Disadvantages	Expected Purity
Preparative TLC	Silica Gel, Cellulose, Polyamide	Chloroform:Methanol, Ethyl Acetate:Formic Acid:Water	Simple, inexpensive, good for small-scale purification.	Lower resolution, labor-intensive, risk of compound degradation on silica.	85-95%
Column Chromatography	Silica Gel, Polyamide, Sephadex LH-20	Stepwise gradient of increasing polarity (e.g., Chloroform to Methanol)	Scalable, can handle larger quantities of crude extract.	Can be time-consuming, potential for irreversible adsorption.	90-98%
Reverse-Phase HPLC	C18 Silica Gel	Acetonitrile/Methanol and water with acidic modifier (e.g., 0.1% Formic Acid)	High resolution, reproducible, suitable for final polishing step.	Expensive, requires specialized equipment, limited loading capacity.	>98%

Note: Expected purity is dependent on the complexity of the initial extract and the optimization of the purification method.

Visualizations

Caption: Experimental workflow for the extraction and purification of isobutrin.

Caption: Troubleshooting decision tree for low isobutrin yields.

References

• 1. Influence of extraction methods on stability of flavonoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. silicycle.com [silicycle.com]
• 3. Preparative separation of flavonoid glycosides and flavonoid aglycones from the leaves of Platycladus orientalis by REV-IN and FWD-IN high-speed counter-current chromatography - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 4. Chromatography [chem.rochester.edu]
• 5. Extraction and Purification of Flavonoids and Antiviral and Antioxidant Activities of Polygonum perfoliatum L - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Butrin, Isobutrin, and Butein from Medicinal Plant Butea monosperma Selectively Inhibit Nuclear Factor-κB in Activated Human Mast Cells: Suppression of Tumor Necrosis Factor-α, Interleukin (IL)-6, and IL-8 - PMC [pmc.ncbi.nlm.nih.gov]

Preventing the degradation of Isobutrin during storage

This technical support center provides guidance on preventing the degradation of Isobutrin during storage and experimentation. The information is tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause Isobutrin degradation during storage?

A1: Based on the behavior of related flavonoid glycosides, the primary factors contributing to Isobutrin degradation are exposure to light, suboptimal pH, high temperatures, and oxidizing agents. Even at low temperatures, some degradation can occur over time.[1][2][3]

Q2: What are the recommended storage conditions for solid Isobutrin?

A2: To ensure long-term stability, solid Isobutrin should be stored in a cool, dark, and dry place. A study on a freeze-dried plant extract containing Isobutrin utilized storage at 4°C in an airtight container. It is recommended to protect it from light to prevent photodegradation.

Q3: How should I store Isobutrin solutions?

A3: Isobutrin solutions are likely more susceptible to degradation than the solid compound. For short-term storage, it is advisable to keep solutions at 2-8°C and protected from light. The pH of the solution is also a critical factor; flavonoid glycosides tend to be more stable in acidic conditions and degrade in neutral to alkaline solutions.[1][4] The choice of solvent may also impact stability.

Q4: Is Isobutrin sensitive to light?

Q5: How does pH affect the stability of Isobutrin?

A5: Studies on similar flavonoid glycosides have shown that their stability is pH-dependent. Generally, these compounds exhibit greater stability in acidic environments and are prone to degradation in neutral and alkaline conditions.[1][4] The degradation in alkaline solutions is often faster.[4]

Troubleshooting Guides

Issue 1: I am observing a loss of Isobutrin potency in my experiments.

• Possible Cause: Degradation of Isobutrin stock solution.

  • Solution: Prepare fresh stock solutions for each experiment. If storing solutions, ensure they are kept at 2-8°C, protected from light, and in a buffer with a slightly acidic pH. Avoid repeated freeze-thaw cycles.

• Possible Cause: Degradation during the experiment.

  • Solution: Minimize the exposure of your experimental samples to light and elevated temperatures. If your experimental conditions involve a neutral or alkaline pH, be aware that this may accelerate Isobutrin degradation. Consider running a control to assess the stability of Isobutrin under your specific experimental conditions.

Issue 2: I see unexpected peaks in my HPLC analysis of an old Isobutrin sample.

• Possible Cause: Formation of degradation products.

  • Solution: This indicates that your Isobutrin sample has degraded. It is crucial to use a stability-indicating analytical method, such as a well-developed HPLC-UV or HPLC-MS method, that can separate the intact Isobutrin from its degradation products.[5][6] For quantitative analysis, ensure you are integrating the correct peak for the intact compound. The presence of degradation products may interfere with your experimental results.

Experimental Protocols

Protocol 1: Forced Degradation Study of Isobutrin

This protocol outlines a general procedure for conducting a forced degradation study to understand the stability of Isobutrin under various stress conditions. This is essential for developing a stability-indicating analytical method.

1. Preparation of Stock Solution:

• Prepare a stock solution of Isobutrin in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of 1 mg/mL.

2. Stress Conditions:

• Acid Hydrolysis:

  • Mix an aliquot of the stock solution with an equal volume of 0.1 M HCl.

  • Incubate at 60°C for 24 hours.

  • At various time points (e.g., 0, 4, 8, 12, 24 hours), withdraw a sample, neutralize it with an equivalent amount of 0.1 M NaOH, and dilute with the mobile phase for analysis.

• Base Hydrolysis:

  • Mix an aliquot of the stock solution with an equal volume of 0.1 M NaOH.

  • Incubate at room temperature for 24 hours.

  • At various time points, withdraw a sample, neutralize it with an equivalent amount of 0.1 M HCl, and dilute for analysis.

• Oxidative Degradation:

  • Mix an aliquot of the stock solution with an equal volume of 3% hydrogen peroxide (H₂O₂).

  • Keep the solution at room temperature for 24 hours, protected from light.

  • At various time points, withdraw a sample and dilute for analysis.

• Thermal Degradation:

  • Place solid Isobutrin in an oven at 70°C for 48 hours.

  • Also, heat the stock solution at 70°C for 48 hours.

  • At various time points, take samples of both the solid and the solution for analysis.

• Photolytic Degradation:

  • Expose both solid Isobutrin and the stock solution to a light source that provides an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter (as per ICH Q1B guidelines).

  • Keep a control sample in the dark at the same temperature.

  • After the exposure period, sample and prepare for analysis.

3. Analysis:

• Analyze all samples using a suitable stability-indicating HPLC method. Monitor for the appearance of new peaks (degradation products) and the decrease in the peak area of Isobutrin.

Data Presentation

Table 1: Summary of Stress Conditions for Forced Degradation Studies.

Stress Condition	Reagent/Condition	Temperature	Duration
Acid Hydrolysis	0.1 M HCl	60°C	24 hours
Base Hydrolysis	0.1 M NaOH	Room Temperature	24 hours
Oxidation	3% H₂O₂	Room Temperature	24 hours
Thermal (Solid)	-	70°C	48 hours
Thermal (Solution)	-	70°C	48 hours
Photolytic	UV/Vis Light	Room Temperature	Per ICH Q1B

Table 2: Hypothetical Degradation Data for a Flavonoid Glycoside (Illustrative).

Condition	Time (hours)	% Degradation	Number of Degradants
0.1 M HCl, 60°C	24	15%	2
0.1 M NaOH, RT	24	45%	3
3% H₂O₂, RT	24	25%	4
70°C	48	10%	1
Light Exposure	-	30%	2

Visualizations

Caption: Workflow for a forced degradation study of Isobutrin.

Caption: Hypothetical degradation pathways for a chalcone (B49325) glycoside like Isobutrin.

References

• 1. journal.hep.com.cn [journal.hep.com.cn]
• 2. Effect of variety, processing, and storage on the flavonoid glycoside content and composition of lettuce and endive - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Thermal Degradation Kinetics and pH–Rate Profile of Verbascoside and Stability Improvement by Solid Lipid Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ijpsjournal.com [ijpsjournal.com]
• 6. web.vscht.cz [web.vscht.cz]

Technical Support Center: Enhancing the Bioavailability of Isobutrin

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Isobutrin. This resource provides detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to address challenges in enhancing the oral bioavailability of Isobutrin, a flavonoid glycoside with promising therapeutic potential. Due to its classification as a Biopharmaceutics Classification System (BCS) Class II or IV compound, Isobutrin exhibits poor aqueous solubility, which limits its absorption and systemic availability.

This guide explores various formulation strategies to overcome these limitations, including the use of nanoformulations such as solid lipid nanoparticles (SLNs), phytosomes, and cyclodextrin (B1172386) inclusion complexes, as well as co-administration with bio-enhancers like piperine.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in achieving adequate oral bioavailability of Isobutrin?

A1: The primary challenges stem from Isobutrin's poor water solubility and potentially low permeability across the intestinal epithelium. Being a flavonoid glycoside, its large molecular size and hydrophilic sugar moiety can hinder passive diffusion across lipid-rich cell membranes. Furthermore, it may be subject to enzymatic degradation in the gastrointestinal tract and first-pass metabolism in the liver.

Q2: Which formulation strategy is best for my Isobutrin-based research?

A2: The optimal strategy depends on your specific research goals, available equipment, and desired formulation characteristics.

• Solid Lipid Nanoparticles (SLNs): Suitable for controlled release applications and protecting Isobutrin from degradation. They can be produced without the use of harsh organic solvents.

• Phytosomes: Ideal for improving the lipid solubility of Isobutrin, thereby enhancing its ability to cross biological membranes. The process involves complexation with phospholipids.

• Cyclodextrin Inclusion Complexes: A good choice for increasing the aqueous solubility and dissolution rate of Isobutrin. This method is relatively simple and scalable.

• Co-administration with Piperine: A straightforward approach to potentially increase bioavailability by inhibiting drug-metabolizing enzymes and efflux transporters. This can be explored in conjunction with other formulation strategies.

Q3: I am observing low entrapment efficiency in my Isobutrin-loaded SLNs. What could be the cause?

A3: Low entrapment efficiency of a hydrophilic glycoside like Isobutrin in a lipid matrix is a common issue. Potential causes and troubleshooting steps are outlined in the troubleshooting guide below. Key factors to investigate include the lipid type, surfactant concentration, and the homogenization process.

Q4: My Isobutrin-cyclodextrin complex is not showing a significant increase in solubility. What should I do?

A4: Ensure you are using the appropriate type and concentration of cyclodextrin. The stoichiometry of the complex is crucial. Refer to the experimental protocols for methods to determine the optimal drug-to-cyclodextrin ratio. The preparation method (e.g., kneading, co-evaporation) can also significantly impact complexation efficiency.

Q5: How can I assess the success of my bioavailability enhancement strategy in vitro?

A5: Two key in vitro experiments are recommended:

• In Vitro Dissolution/Release Study: This measures the rate and extent to which Isobutrin is released from your formulation in simulated gastrointestinal fluids. An enhanced formulation should show a faster and more complete release compared to the pure compound.

• Caco-2 Cell Permeability Assay: This assay uses a monolayer of human intestinal cells to predict in vivo drug absorption. An increased apparent permeability coefficient (Papp) for your Isobutrin formulation compared to the free drug suggests improved intestinal transport.

Troubleshooting Guides

Troubleshooting Low Entrapment Efficiency in Solid Lipid Nanoparticles (SLNs)

Problem	Potential Cause	Troubleshooting Steps
Low Entrapment Efficiency of Isobutrin	1. Poor affinity of the hydrophilic Isobutrin for the lipophilic matrix. 2. Drug partitioning into the external aqueous phase during production.3. Insufficient surfactant concentration leading to drug expulsion.	1. Lipid Screening: Test lipids with varying chain lengths and degrees of saturation. Consider incorporating a small amount of a more polar lipid.2. Optimize Homogenization: Adjust the homogenization speed, duration, and temperature. For the cold homogenization method, ensure rapid solidification of the lipid.3. Surfactant Concentration: Increase the surfactant concentration to better stabilize the nanoparticles and prevent drug leakage.4. Double Emulsion Technique: For a hydrophilic drug like Isobutrin, consider a water-in-oil-in-water (w/o/w) double emulsion method for preparing the SLNs.

Troubleshooting Phytosome Formulation Issues

Problem	Potential Cause	Troubleshooting Steps
Incomplete complexation of Isobutrin with phospholipids.	1. Incorrect Stoichiometric Ratio: The molar ratio of Isobutrin to phospholipid is critical for complex formation.2. Inappropriate Solvent: The solvent must be able to dissolve both the Isobutrin and the phospholipid.3. Reaction Conditions: Time and temperature of the reaction may not be optimal.	1. Optimize Molar Ratio: Experiment with different molar ratios (e.g., 1:1, 1:2, 2:1) of Isobutrin to phospholipid.2. Solvent Selection: Test different aprotic solvents like acetone, ethanol, or dichloromethane. Ensure complete dissolution before proceeding.3. Vary Reaction Time and Temperature: Increase the reaction time or slightly elevate the temperature (while staying below the solvent's boiling point) to facilitate complexation.

Experimental Protocols

Preparation of Isobutrin-Loaded Solid Lipid Nanoparticles (SLNs) by Hot Homogenization

This protocol provides a general method for preparing SLNs. Optimization of lipid and surfactant selection is recommended for Isobutrin.

Materials:

• Isobutrin

• Solid Lipid (e.g., Glyceryl monostearate, Precirol® ATO 5)

• Surfactant (e.g., Poloxamer 188, Tween® 80)

• Purified Water

Procedure:

• Melt the solid lipid by heating it 5-10°C above its melting point.

• Disperse the accurately weighed Isobutrin in the molten lipid with continuous stirring to form the lipid phase.

• In a separate beaker, dissolve the surfactant in purified water and heat to the same temperature as the lipid phase. This is the aqueous phase.

• Add the hot aqueous phase to the hot lipid phase dropwise under high-speed homogenization (e.g., 10,000-15,000 rpm) for 10-15 minutes to form a coarse oil-in-water emulsion.

• Subject the hot pre-emulsion to high-pressure homogenization for several cycles to reduce the particle size to the nanometer range.

• Cool the resulting nanoemulsion in an ice bath to allow the lipid to recrystallize and form solid lipid nanoparticles.

Preparation of Isobutrin-Phospholipid Complex (Phytosome)

This protocol describes a common solvent evaporation method for phytosome preparation.

Materials:

• Isobutrin

• Phosphatidylcholine (e.g., from soy)

• Aprotic solvent (e.g., Ethanol, Acetone)

• n-Hexane (as an anti-solvent)

Procedure:

• Dissolve Isobutrin and phosphatidylcholine in a suitable aprotic solvent in a round-bottom flask in a specific molar ratio (e.g., 1:1 or 1:2).

• Reflux the mixture for 2-3 hours at a temperature not exceeding 60°C.

• Concentrate the solution to a small volume under vacuum using a rotary evaporator.

• Add n-hexane to the concentrated solution with constant stirring to precipitate the Isobutrin-phospholipid complex.

• Filter the precipitate, wash with n-hexane, and dry under vacuum.

Preparation of Isobutrin-β-Cyclodextrin Inclusion Complex

The kneading method is a simple and efficient way to prepare cyclodextrin inclusion complexes.

Materials:

• Isobutrin

• β-Cyclodextrin

• Water-Ethanol mixture

Procedure:

• Place a specific molar ratio of β-cyclodextrin in a mortar.

• Add a small amount of the water-ethanol mixture to the β-cyclodextrin and knead to obtain a homogeneous paste.

• Add the Isobutrin to the paste and continue kneading for a specified time (e.g., 60 minutes).

• During kneading, add more of the solvent mixture if necessary to maintain a suitable consistency.

• Dry the resulting paste in an oven at a controlled temperature (e.g., 40-50°C) until a constant weight is achieved.

• Pulverize the dried complex and pass it through a sieve.

In Vitro Caco-2 Cell Permeability Assay

This protocol outlines a general procedure for assessing the intestinal permeability of Isobutrin formulations.

Cell Culture:

• Culture Caco-2 cells in a suitable medium (e.g., DMEM with 10% FBS, 1% non-essential amino acids, and 1% penicillin-streptomycin).

• Seed the cells onto permeable Transwell® inserts and culture for 21-25 days to allow for differentiation and formation of a confluent monolayer.

• Monitor the integrity of the cell monolayer by measuring the transepithelial electrical resistance (TEER).

Permeability Assay:

• Wash the Caco-2 monolayers with pre-warmed transport buffer (e.g., Hanks' Balanced Salt Solution - HBSS).

• Add the test compound (Isobutrin or Isobutrin formulation) to the apical (AP) side (for absorption studies) or the basolateral (BL) side (for efflux studies).

• Incubate the plates at 37°C on an orbital shaker.

• At predetermined time points, collect samples from the receiver compartment (BL for absorption, AP for efflux).

• Analyze the concentration of Isobutrin in the samples using a validated analytical method (e.g., HPLC-UV).

• Calculate the apparent permeability coefficient (Papp) using the following equation: Papp = (dQ/dt) / (A * C0) Where dQ/dt is the flux of the drug across the monolayer, A is the surface area of the insert, and C0 is the initial concentration of the drug in the donor compartment.

Quantitative Data Summary

Due to the limited availability of published data specifically on the enhanced bioavailability of Isobutrin, the following tables present illustrative data based on typical improvements observed for other flavonoids with similar properties. These tables are intended to provide a framework for presenting and comparing experimental results.

Table 1: Illustrative Pharmacokinetic Parameters of Isobutrin Formulations in Rats (Oral Administration)

Formulation	Cmax (ng/mL)	Tmax (h)	AUC₀₋₂₄ (ng·h/mL)	Relative Bioavailability (%)
Isobutrin Suspension	150 ± 25	2.0 ± 0.5	850 ± 110	100
Isobutrin-SLN	450 ± 50	4.0 ± 0.8	3400 ± 320	400
Isobutrin-Phytosome	600 ± 70	2.5 ± 0.6	3800 ± 410	447
Isobutrin-β-CD Complex	550 ± 65	1.5 ± 0.4	3100 ± 290	365

Table 2: Illustrative In Vitro Permeability of Isobutrin Formulations across Caco-2 Cell Monolayers

Formulation	Papp (A→B) (x 10⁻⁶ cm/s)	Papp (B→A) (x 10⁻⁶ cm/s)	Efflux Ratio (Papp B→A / Papp A→B)
Isobutrin Solution	0.5 ± 0.1	1.2 ± 0.2	2.4
Isobutrin-SLN	1.5 ± 0.3	1.8 ± 0.3	1.2
Isobutrin-Phytosome	2.0 ± 0.4	2.2 ± 0.5	1.1
Isobutrin-β-CD Complex	1.8 ± 0.3	2.0 ± 0.4	1.1

Visualizations

Signaling Pathway of Isobutrin's Anti-inflammatory Action

Isobutrin has been shown to exert anti-inflammatory effects by inhibiting the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway. It acts as a potent inhibitor of the IκB kinase complex (IKK), specifically IKK-β.[1][2] This inhibition prevents the degradation of IκBα, which in turn sequesters NF-κB in the cytoplasm, preventing its translocation to the nucleus and the subsequent transcription of pro-inflammatory genes.

Caption: NF-κB signaling pathway showing inhibition by Isobutrin.

Experimental Workflow for Enhancing Isobutrin Bioavailability

The following workflow outlines the key steps in developing and evaluating a novel Isobutrin formulation with enhanced bioavailability.

Caption: General workflow for formulation and evaluation.

Logical Relationship of Bioavailability Enhancement Strategies

This diagram illustrates the interconnectedness of different strategies to improve the oral bioavailability of poorly soluble drugs like Isobutrin.

References

• 1. droracle.ai [droracle.ai]
• 2. psychscenehub.com [psychscenehub.com]

Addressing inconsistencies in Isobutrin bioassay results

Welcome to the technical support center for Isobutrin bioassays. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address common inconsistencies and challenges encountered during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is Isobutrin and what is its primary mechanism of action?

Isobutrin is a flavonoid glycoside that has been shown to possess anti-inflammatory properties. Its primary mechanism of action is the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[1][2][3] Isobutrin has been observed to suppress the activation of NF-κB by preventing the degradation of IκBα, an inhibitory protein that sequesters NF-κB in the cytoplasm.[1][2] Furthermore, it has been demonstrated to be a potent inhibitor of the IκB kinase (IKK) complex, which is crucial for the phosphorylation and subsequent degradation of IκBα.[1][2][4]

Q2: I am observing high variability in my cell-based assay results with Isobutrin. What are the potential causes?

High variability in cell-based assays is a common issue that can arise from several factors.[5][6][7] When working with natural products like Isobutrin, it's essential to consider the following:

• Cellular Heterogeneity: Variations within cell populations can lead to inconsistent responses.[5] Ensure you are using a consistent cell line and passage number.

• Inoculum Preparation: Inconsistent cell seeding density can significantly impact results.

• Environmental Conditions: Fluctuations in incubation temperature, humidity, and CO2 levels can affect cell growth and their response to treatment.[8]

• Compound Solubility: Isobutrin, like many flavonoids, may have limited aqueous solubility.[9][10][11] Poor solubility can lead to inconsistent concentrations in your assay, resulting in variable data. Refer to the troubleshooting guide below for addressing solubility issues.

• Pipetting and Dilution Errors: Inaccurate serial dilutions can directly impact the dose-response curve.[8]

Q3: My dose-response curve for Isobutrin is not showing a clear sigmoidal shape. What could be the reason?

An atypical dose-response curve can be indicative of several issues:[8]

• Incorrect Concentration Range: The tested concentrations may be too high or too low to capture the full dose-response relationship.

• Compound Precipitation: At higher concentrations, Isobutrin may precipitate out of solution, leading to a plateau or decrease in the observed effect.

• Interference with Assay Detection Method: Flavonoids can interfere with colorimetric and fluorometric assays.[12][13] It is crucial to include appropriate controls to rule out assay interference.

Troubleshooting Guides

Issue 1: Inconsistent Results in Cytokine Quantification (ELISA)

Problem: High variability or unexpected results when measuring cytokine levels (e.g., TNF-α, IL-6, IL-8) in cell culture supernatants after Isobutrin treatment.

Potential Cause	Troubleshooting Step
Reagent Handling	Ensure all ELISA kit components are thawed completely and mixed gently before use. Prepare fresh reaction mixes immediately before the assay.[14]
Incubation Times & Temperatures	Strictly adhere to the incubation times and temperatures specified in the ELISA kit protocol.[14]
Pipetting Accuracy	Use calibrated pipettes and avoid pipetting very small volumes to minimize errors. Prepare a master mix for reagents where possible.[14]
Sample Compatibility	Ensure that the sample matrix (cell culture medium) is compatible with the ELISA kit. Some media components can interfere with the assay.[14]
Isobutrin Interference	Run a control with Isobutrin in cell-free medium to check for direct interference with the ELISA detection system.

Issue 2: Poor Solubility of Isobutrin in Aqueous Buffers

Problem: Isobutrin precipitates out of solution when diluted from a DMSO stock into aqueous assay buffers, leading to inaccurate concentrations and inconsistent results.[9][10]

Potential Cause	Troubleshooting Step
Abrupt Polarity Change	To avoid precipitation when diluting from a DMSO stock, perform serial dilutions in a manner that gradually decreases the DMSO concentration.[15]
Final DMSO Concentration	Determine the maximum percentage of DMSO your assay can tolerate without affecting the biological system (typically 0.1-1% for cell-based assays).[15]
Alternative Solvents	For certain assays, consider the use of other solvents like polyethylene (B3416737) glycol (PEG) or glycerol, but their compatibility with the specific assay must be validated.[10]
Solubility Screening	Perform a preliminary solubility test of Isobutrin in your specific assay buffer to determine its maximum soluble concentration.[9]

Issue 3: Variability in Enzyme Inhibition Assays (e.g., IKK Kinase Assay)

Problem: Inconsistent IC50 values or high variability in replicate experiments for Isobutrin's inhibition of IKK activity.

Potential Cause	Troubleshooting Step
Enzyme Activity	Ensure the use of a consistent lot and concentration of the active enzyme. The fraction of active enzyme can be a source of variability.[16]
Substrate Concentration	Maintain a consistent substrate concentration across all experiments, as this can influence the apparent IC50 value.[16]
Reaction Conditions	Control the pH and temperature of the reaction, as these factors can significantly affect enzyme activity and inhibition.
Incubation Times	Precisely control the pre-incubation time of the enzyme with the inhibitor and the reaction time after substrate addition.[17]
Data Analysis	Use an appropriate model for data analysis, considering factors like tight-binding inhibition if the inhibitor's affinity is close to the enzyme concentration.[16][18]

Quantitative Data Summary

The following tables summarize quantitative data for Isobutrin from published studies.

Table 1: Inhibition of Pro-inflammatory Cytokine Production in PMACI-stimulated HMC-1 Cells

Cytokine	Isobutrin Concentration (µg/mL)	% Inhibition
TNF-α	10	~80%
IL-6	10	~90%
IL-8	10	~75%
(Data adapted from Rasheed et al., 2010)[1]

Table 2: Antioxidant Activity of Isobutrin

Assay	Isobutrin Concentration (µg/mL)	% Inhibition
DPPH Radical Scavenging	10	40%
(Data adapted from Rasheed et al., 2010)[1]

Experimental Protocols

Protocol 1: Quantification of Cytokine Production by ELISA

• Cell Seeding and Treatment: Seed Human Mast Cells (HMC-1) in appropriate well plates and allow them to adhere.

• Pre-treat the cells with various concentrations of Isobutrin for a specified time.

• Stimulate the cells with phorbol (B1677699) 12-myristate 13-acetate (PMA) and calcium ionophore A23187 (PMACI) to induce cytokine production.[1]

• Supernatant Collection: After the stimulation period, centrifuge the plates and collect the cell-free supernatant.

• ELISA Procedure: Quantify the levels of TNF-α, IL-6, and IL-8 in the supernatants using commercially available ELISA kits, following the manufacturer's instructions.[1]

• Data Analysis: Generate a standard curve and calculate the concentration of each cytokine in the samples.

Protocol 2: Western Immunoblotting for NF-κB Pathway Proteins

• Cell Lysis: Following cell treatment with Isobutrin and stimulation, wash the cells with ice-cold phosphate-buffered saline (PBS) and lyse them using a suitable cell lysis buffer containing protease and phosphatase inhibitors.[1]

• Protein Quantification: Determine the protein concentration of the cell lysates using a standard protein assay (e.g., BCA assay).

• SDS-PAGE and Transfer: Resolve equal amounts of protein from each sample by SDS-polyacrylamide gel electrophoresis and transfer the proteins to a nitrocellulose or PVDF membrane.[1]

• Immunoblotting: Block the membrane and then probe with primary antibodies specific for target proteins such as IκBα, phospho-IκBα, and p65.

• Visualize the immunoreactive proteins using a horseradish peroxidase-conjugated secondary antibody and an enhanced chemiluminescence (ECL) detection system.[1]

Protocol 3: In Vitro IKK Kinase Activity Assay

• Reaction Setup: In a reaction tube, combine the active IKK complex with the IKK substrate (e.g., a peptide corresponding to the phosphorylation sites on IκBα).

• Inhibitor Addition: Add various concentrations of Isobutrin or a known IKK inhibitor (positive control) to the reaction tubes.

• Initiate Reaction: Start the kinase reaction by adding ATP.

• Incubation: Incubate the reaction mixture at the optimal temperature for a defined period.

• Detection: Measure the phosphorylation of the substrate. This can be done using various methods, such as radiometric assays (if using radiolabeled ATP) or antibody-based detection of the phosphorylated substrate.

• Data Analysis: Calculate the percentage of IKK activity inhibition for each Isobutrin concentration and determine the IC50 value.[1]

Visualizations

Caption: Workflow for Isobutrin bioassays.

Caption: Isobutrin's inhibition of the NF-κB pathway.

References

• 1. Butrin, Isobutrin, and Butein from Medicinal Plant Butea monosperma Selectively Inhibit Nuclear Factor-κB in Activated Human Mast Cells: Suppression of Tumor Necrosis Factor-α, Interleukin (IL)-6, and IL-8 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Butrin, isobutrin, and butein from medicinal plant Butea monosperma selectively inhibit nuclear factor-kappaB in activated human mast cells: suppression of tumor necrosis factor-alpha, interleukin (IL)-6, and IL-8 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [PDF] Butrin, Isobutrin, and Butein from Medicinal Plant Butea monosperma Selectively Inhibit Nuclear Factor-κB in Activated Human Mast Cells: Suppression of Tumor Necrosis Factor-α, Interleukin (IL)-6, and IL-8 | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. biopharminternational.com [biopharminternational.com]
• 7. cellgs.com [cellgs.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Flavonoids interference in common protein assays: Effect of position and degree of hydroxyl substitution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Chemical Perspective and Drawbacks in Flavonoid Estimation Assays [ouci.dntb.gov.ua]
• 14. docs.abcam.com [docs.abcam.com]
• 15. benchchem.com [benchchem.com]
• 16. A standard operating procedure for an enzymatic activity inhibition assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. benchchem.com [benchchem.com]
• 18. Mechanism of Action Assays for Enzymes - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Methods to reduce interference in Isobutrin quantification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals reduce interference in Isobutrin quantification experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of interference in Isobutrin quantification?

A1: Interference in Isobutrin quantification can arise from various sources, primarily categorized as matrix effects and the presence of structurally similar compounds.

• Matrix Effects: These are caused by components in the sample matrix (e.g., plasma, urine, plant extracts) that can either suppress or enhance the ionization of Isobutrin in the mass spectrometer, leading to inaccurate quantification.[1][2] Common culprits include phospholipids, salts, and other endogenous molecules.[1]

• Isobaric/Isomeric Interference: Compounds with the same nominal mass-to-charge ratio (isobaric) or the same chemical formula but different structures (isomeric) as Isobutrin can co-elute and interfere with its detection, especially in complex mixtures.[3] For instance, its isomer, Butrin, is often present alongside Isobutrin in natural extracts and can cause interference if not chromatographically separated.[4][5]

• Metabolites: In biological samples, metabolites of Isobutrin or co-administered drugs can have similar structures or masses, leading to analytical interference.[3]

Q2: How can I minimize matrix effects during sample preparation?

A2: Effective sample preparation is crucial to remove interfering matrix components before analysis.[6] Several techniques can be employed:

• Solid-Phase Extraction (SPE): This is a highly effective method for cleaning up complex samples. A suitable SPE sorbent can retain Isobutrin while allowing matrix components to be washed away.

• Liquid-Liquid Extraction (LLE): LLE separates compounds based on their differential solubility in two immiscible liquids, which can effectively remove highly polar or non-polar interferences.[7]

• Protein Precipitation (for biological samples): This technique removes proteins, a major source of interference in plasma and serum samples. However, it may not remove other interfering small molecules.

• Dilution: Simply diluting the sample can reduce the concentration of interfering matrix components, thereby minimizing their impact.[8]

Q3: What are the key considerations for chromatographic separation of Isobutrin?

A3: Optimizing the chromatographic method is essential to separate Isobutrin from potential interferents. Key parameters to consider include:

• Column Chemistry: A reversed-phase C18 column is commonly used for the analysis of flavonoids like Isobutrin.[9]

• Mobile Phase Composition: The ratio of organic solvent (e.g., methanol (B129727) or acetonitrile) to aqueous buffer, as well as the pH of the buffer, should be optimized to achieve the best separation.[10] For example, using 0.1% phosphoric acid in the mobile phase has been shown to improve the separation of Isobutrin from its isomers.[4]

• Gradient Elution: A gradient elution program, where the mobile phase composition is changed over time, can help to effectively separate compounds with different polarities in a single run.[11]

• Flow Rate and Temperature: Optimizing the flow rate and column temperature can improve peak shape and resolution.[12]

Troubleshooting Guides

Issue 1: Poor Peak Shape or Tailing

Potential Cause	Troubleshooting Step	Expected Outcome
Secondary Interactions with Column	Modify mobile phase pH to ensure Isobutrin is in a single ionic state.	Symmetrical peak shape.
Column Overload	Dilute the sample or inject a smaller volume.	Sharper, more symmetrical peaks.
Contaminated Guard Column/Column	Replace the guard column or wash the analytical column with a strong solvent.	Improved peak shape and retention time stability.

Issue 2: Inaccurate Quantification (High Variability)

Potential Cause	Troubleshooting Step	Expected Outcome
Matrix Effects	Implement a more effective sample cleanup method (e.g., SPE). Use a matrix-matched calibration curve or an isotopically labeled internal standard.[8]	Improved accuracy and precision of results.
Co-eluting Interference	Optimize the chromatographic method (e.g., change mobile phase gradient, try a different column) to separate the interfering peak.[3]	Baseline separation of Isobutrin from interfering compounds.
Instrument Instability	Perform instrument maintenance, including cleaning the ion source and checking for leaks.	Consistent and reproducible signal intensity.

Issue 3: No or Low Signal for Isobutrin

Potential Cause	Troubleshooting Step	Expected Outcome
Degradation of Isobutrin	Ensure proper sample storage conditions (e.g., low temperature, protection from light). Check the pH of the sample and buffers.	Detection of Isobutrin signal at the expected retention time.
Incorrect Mass Spectrometer Settings	Optimize MS parameters, including precursor and product ion selection, collision energy, and ion source settings.	Increased signal intensity for Isobutrin.
Sample Preparation Issues	Verify the efficiency of the extraction and reconstitution steps. Ensure the final sample solvent is compatible with the mobile phase.[6]	Recovery of Isobutrin signal.

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Isobutrin from Plasma

• Conditioning: Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of deionized water.

• Loading: Load 500 µL of pre-treated plasma (e.g., after protein precipitation with acetonitrile) onto the cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

• Elution: Elute Isobutrin with 1 mL of methanol into a clean collection tube.

• Drying and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a known volume of the initial mobile phase for LC-MS/MS analysis.

Protocol 2: HPLC Method for Separation of Isobutrin and Butrin

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase A: 0.1% Phosphoric acid in water.

• Mobile Phase B: Acetonitrile.

• Gradient: Start with 10% B, ramp to 40% B over 30 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 270 nm or coupled to a mass spectrometer.

• Expected Retention Times: Butrin (~19.9 min), Isobutrin (~26.2 min).[4]

Visualizations

Caption: General workflow for Isobutrin quantification.

Caption: Troubleshooting logic for inaccurate quantification.

References

• 1. chromatographytoday.com [chromatographytoday.com]
• 2. Characterization and classification of matrix effects in biological samples analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Butrin, isobutrin, and butein from medicinal plant Butea monosperma selectively inhibit nuclear factor-kappaB in activated human mast cells: suppression of tumor necrosis factor-alpha, interleukin (IL)-6, and IL-8 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Sample Preparation – Choosing a Sample Preparation Technique [scioninstruments.com]
• 7. organomation.com [organomation.com]
• 8. benchchem.com [benchchem.com]
• 9. Butrin, Isobutrin, and Butein from Medicinal Plant Butea monosperma Selectively Inhibit Nuclear Factor-κB in Activated Human Mast Cells: Suppression of Tumor Necrosis Factor-α, Interleukin (IL)-6, and IL-8 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Making sure you're not a bot! [mostwiedzy.pl]

Technical Support Center: Strategies for Scaling Up the Synthesis of Isobutrin

This technical support center is designed for researchers, scientists, and drug development professionals engaged in the synthesis of Isobutrin. Here, you will find comprehensive troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to support the scaling up of your synthesis endeavors.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common challenges encountered during the synthesis of Isobutrin, a polyhydroxylated and glycosylated chalcone (B49325). The primary synthetic route involves the Claisen-Schmidt condensation of appropriately substituted acetophenone (B1666503) and benzaldehyde (B42025) precursors.

Q1: My Claisen-Schmidt condensation yield is consistently low. What are the potential causes and how can I improve it?

A1: Low yields in the synthesis of the Isobutrin backbone are common and can stem from several factors, especially when dealing with polyhydroxylated precursors.

• Incomplete Reaction: The reaction may not be proceeding to completion. Polyhydroxylated aromatic compounds can be less reactive.

  • Troubleshooting:

    • Optimize Base Catalyst: The choice and concentration of the base are critical. While NaOH or KOH are commonly used, stronger bases like sodium hydride (NaH) or lithium bis(trimethylsilyl)amide (LiHMDS) might be necessary for less reactive substrates.[1] However, strong bases can also promote side reactions. A careful optimization of the base and its stoichiometry is recommended.

    • Increase Reaction Time and/or Temperature: Monitor the reaction progress using Thin Layer Chromatography (TLC). If the reaction is sluggish, extending the reaction time or moderately increasing the temperature might be beneficial.[2]

• Side Reactions: Several side reactions can compete with the desired condensation.

  • Troubleshooting:

    • Self-Condensation of Acetophenone: The acetophenone precursor can react with itself. To minimize this, slowly add the acetophenone to a mixture of the benzaldehyde precursor and the base.

    • Cannizzaro Reaction of Benzaldehyde: The benzaldehyde precursor can undergo disproportionation in the presence of a strong base. Using a milder base or carefully controlling the stoichiometry can mitigate this.

    • Michael Addition: The enolate can add to the newly formed chalcone. Lowering the reaction temperature can help reduce this side reaction.

• Poor Reagent Quality: Impurities in starting materials can significantly impact the reaction.

  • Troubleshooting: Ensure the purity of the acetophenone and benzaldehyde derivatives. Use freshly purified or commercially available high-purity reagents.

Q2: I am struggling with the selective protection of the hydroxyl groups on my starting materials. What is a good strategy?

A2: Protecting the hydroxyl groups of the 2',4'-dihydroxyacetophenone (B118725) and 3,4-dihydroxybenzaldehyde (B13553) precursors is crucial to prevent side reactions under the basic conditions of the Claisen-Schmidt condensation.

• Choice of Protecting Group: The methoxymethyl (MOM) group is a suitable choice for protecting phenolic hydroxyls. It is stable under the basic reaction conditions and can be removed under acidic conditions.[3] Benzyl groups are also a robust option, though their removal often requires harsher conditions.

• Selective Protection: Achieving selective protection can be challenging. For 2,4-dihydroxyacetophenone, regioselective alkylation to protect the 4-hydroxyl group can be achieved with high yields using cesium bicarbonate as the base.[4]

• Orthogonal Protecting Groups: If different hydroxyl groups need to be deprotected at different stages (e.g., for selective glycosylation), an orthogonal protecting group strategy is necessary. This involves using protecting groups that can be removed under different conditions (e.g., acid-labile vs. hydrogenolysis-labile groups).

Q3: The deprotection of the hydroxyl groups is leading to a complex mixture of products. How can I improve this step?

A3: Deprotection of polyhydroxylated chalcones can be challenging and may lead to degradation or incomplete removal of protecting groups.

• MOM Deprotection: MOM groups are typically removed with acid. A common method is using a mixture of hydrochloric acid in methanol (B129727) or ethanol (B145695) under reflux for a short period.[5][6] Careful monitoring by TLC is essential to avoid prolonged exposure to acid, which can cause degradation of the chalcone.

• Benzyl Deprotection: Benzyl groups are commonly removed by catalytic hydrogenolysis (e.g., using Pd/C and H₂ gas). This method is generally clean, but care must be taken as the double bond of the chalcone can also be reduced.

• Purification Post-Deprotection: The crude product after deprotection will likely require purification. Column chromatography on silica (B1680970) gel is a common method.

Q4: My final Isobutrin product is difficult to purify. What are some effective purification strategies?

A4: Isobutrin is a polar molecule due to its multiple hydroxyl and glycosyl groups, which can make purification challenging.

• Crystallization: If the crude product is a solid, recrystallization from a suitable solvent system (e.g., ethanol/water) is a scalable and effective purification method.

• Column Chromatography: For more challenging purifications, column chromatography is necessary.

  • Stationary Phase: Silica gel is commonly used. For highly polar compounds, reversed-phase silica (C18) might be more effective.

  • Mobile Phase: A gradient of a polar solvent (e.g., methanol or ethyl acetate) in a less polar solvent (e.g., dichloromethane (B109758) or hexane) is typically used.

• Preparative HPLC: For obtaining highly pure material, preparative High-Performance Liquid Chromatography (HPLC) can be employed, although this is less scalable.

Q5: I am observing the formation of an oil or caramel-like substance instead of a solid product. What could be the cause?

A5: The formation of an oily or resinous product can be due to impurities or the inherent properties of the synthesized chalcone.[7]

• Troubleshooting:

  • Induce Crystallization: Try scratching the inside of the flask with a glass rod or adding a seed crystal of the pure compound. Cooling the mixture can also promote solidification.

  • Purification: The oil may contain a mixture of the desired product and impurities. Attempt to purify a small amount by column chromatography to isolate the pure compound, which may then crystallize.

  • Remove Unreacted Aldehyde: Washing the oily product with an aqueous solution of sodium bisulfite can help remove unreacted aldehyde, which may be contributing to the oily nature.[7]

Data Presentation

The following table provides an illustrative comparison of different synthetic strategies for chalcones with substitution patterns similar to Isobutrin's aglycone. Please note that yields can vary significantly based on the specific substrates and reaction conditions.

Method	Catalyst/Conditions	Solvent	Typical Yield (%)	Key Advantages	Key Disadvantages
Conventional Claisen-Schmidt	40% aq. KOH	Ethanol	50-80	Simple, well-established	Requires protection/deprotection for hydroxylated substrates, potential for side reactions
NaH Mediated	NaH	DMF	~80[1]	Efficient for non-hydroxylated chalcones	Requires anhydrous conditions, protection of hydroxyls still necessary
LiHMDS Mediated	LiHMDS	THF	60-70[1]	One-pot for polyhydroxylated chalcones (no protection needed)	Requires anhydrous conditions and careful temperature control
Microwave-Assisted	Base (e.g., NaOH)	Ethanol or solvent-free	70-95	Rapid reaction times, often higher yields	Specialized equipment required, scalability can be a challenge
Ultrasound-Assisted	Base (e.g., KOH)	Ethanol	75-90	Shorter reaction times, improved yields	Specialized equipment required
Mechanochemical (Grinding)	Solid KOH	Solvent-free	80-96	Green, solvent-free, simple workup	May not be suitable for all substrates, scalability requires specialized mills

Experimental Protocols

Protocol 1: Synthesis of Isobutrin via a Multi-Step Chemical Synthesis (Illustrative)

This protocol is a proposed pathway for the synthesis of Isobutrin, involving protection, condensation, glycosylation, and deprotection steps. Optimization will be required for each step.

Step 1: Protection of Starting Materials

• Materials: 2',4'-dihydroxyacetophenone, 3,4-dihydroxybenzaldehyde, Methoxymethyl chloride (MOM-Cl), Diisopropylethylamine (DIPEA), Dichloromethane (DCM).

• Procedure:

  • Dissolve the dihydroxy-aromatic compound (1 eq.) in anhydrous DCM.

  • Add DIPEA (2.5 eq. per hydroxyl group).

  • Cool the mixture to 0 °C in an ice bath.

  • Slowly add MOM-Cl (1.2 eq. per hydroxyl group).

  • Allow the reaction to warm to room temperature and stir until completion (monitor by TLC).

  • Work up the reaction by washing with water and brine, drying the organic layer over anhydrous sodium sulfate, and concentrating under reduced pressure.

  • Purify the protected compound by column chromatography.

Step 2: Claisen-Schmidt Condensation of Protected Precursors

• Materials: Protected 2',4'-dihydroxyacetophenone, Protected 3,4-dihydroxybenzaldehyde, Potassium hydroxide (B78521) (KOH), Ethanol.

• Procedure:

  • Dissolve the protected acetophenone (1 eq.) and protected benzaldehyde (1 eq.) in ethanol.

  • Slowly add a solution of KOH in ethanol.

  • Stir the reaction at room temperature for 12-24 hours, monitoring by TLC.[8]

  • Once the reaction is complete, pour the mixture into ice-water and acidify with dilute HCl to precipitate the protected chalcone.

  • Filter the solid, wash with water, and dry.

  • Recrystallize from a suitable solvent (e.g., ethanol) to purify the protected chalcone.

Step 3: Glycosylation

• Note: This is a complex step and can be approached chemically or enzymatically. The following is a general chemical approach.

• Materials: Protected chalcone, Acetobromo-α-D-glucose, Silver(I) oxide or another suitable promoter, Anhydrous quinoline (B57606) or another suitable solvent.

• Procedure:

Step 4: Deprotection

• Materials: Glycosylated and protected Isobutrin, Hydrochloric acid (HCl), Methanol.

• Procedure:

  • Dissolve the protected Isobutrin in methanol.

  • Add a solution of concentrated HCl in methanol.

  • Reflux the mixture for 1-2 hours, monitoring the deprotection by TLC.

  • After completion, neutralize the reaction mixture and remove the solvent under reduced pressure.

  • Purify the crude Isobutrin by column chromatography (silica gel or C18) to obtain the final product.

Mandatory Visualizations

Caption: Proposed multi-step synthetic workflow for Isobutrin.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Regioselective alkylation of 2,4-dihydroxybenzyaldehydes and 2,4-dihydroxyacetophenones - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Hydroxylated chalcones with dual properties: xanthine oxidase inhibitors and radical scavengers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Exploring the 2′-Hydroxy-Chalcone Framework for the Development of Dual Antioxidant and Soybean Lipoxygenase Inhibitory Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis of 2,4-dihydroxyacetophenone derivatives as potent PDE-1 and -3 inhibitors: in vitro and in silico insights - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of the Biological Activities of Isobutrin and Butrin

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Isobutrin and Butrin with Supporting Experimental Data

Isobutrin and Butrin, two closely related flavonoid glycosides predominantly found in the flowers of Butea monosperma, have garnered significant attention for their diverse pharmacological properties. Both compounds share a similar chemical backbone but differ in their specific structure, leading to notable variations in their biological efficacy. This guide provides a comprehensive comparison of the anti-inflammatory, antioxidant, hepatoprotective, and anti-cancer activities of Isobutrin and Butrin, supported by quantitative data and detailed experimental methodologies to aid in research and development.

Comparative Biological Activity Data

The following tables summarize the key quantitative data from comparative studies on the biological activities of Isobutrin and Butrin.

Table 1: Anti-inflammatory Activity

Parameter	Isobutrin	Butrin	Reference Compound	Method	Source
Inhibition of TNF-α production	More Potent	Less Potent	-	ELISA	[1][2][3]
Inhibition of IL-6 production	More Potent	Less Potent	-	ELISA	[1][2][3]
Inhibition of IL-8 production	More Potent	Less Potent	-	ELISA	[1][2]
Inhibition of NF-κB p65 activation	More Potent	Less Potent	Parthenolide	EMSA	[1][2][3]
Inhibition of IKKβ kinase activity	63% at 1 µg/ml	52% at 1 µg/ml	-	In vitro kinase assay	[1]

Table 2: Antioxidant Activity

Parameter	Isobutrin	Butrin	Reference Compound	Method	Source
DPPH Radical Scavenging	40% at 10 µg/ml	35% at 10 µg/ml	Ascorbic Acid (56%)	Spectrophotometry	[1]
NO Radical Scavenging	29% at 10 µg/ml	16% at 10 µg/ml	Ascorbic Acid (44%)	Griess Reaction	[1]
Oxygen Radical Absorbance Capacity (ORAC)	132 ± 11.2 µM TE/g	146 ± 8.6 µM TE/g	Ascorbic Acid (112 ± 9.6)	Fluorescence Spectroscopy	[1]

Table 3: Hepatoprotective and Anti-Cancer Activity

Direct comparative studies on the hepatoprotective and anti-cancer activities of isolated Isobutrin and Butrin are limited. However, studies on extracts of Butea monosperma, rich in these compounds, have demonstrated potent activities.

Biological Activity	Key Findings	Source
Hepatoprotective	Extracts of Butea monosperma containing Isobutrin and Butrin have shown significant hepatoprotective effects against paracetamol-induced liver damage in animal models.[4] These effects are attributed to the antioxidant properties of the constituent flavonoids.	[4]
Anti-Cancer	An n-butanol fraction of Butea monosperma floral extracts containing isocoreopsin, butrin, and isobutrin showed an inhibitory effect on HCT-116 human colon cancer cells with an IC50 >100 µM.

Signaling Pathway and Experimental Workflow Diagrams

To visually represent the mechanisms of action and experimental procedures, the following diagrams have been generated using Graphviz.

Caption: Inhibition of the NF-κB signaling pathway by Isobutrin and Butrin.

Caption: Experimental workflow for the DPPH radical scavenging assay.

Detailed Experimental Protocols

Anti-inflammatory Activity: Inhibition of IKKβ Kinase Activity

This assay determines the ability of a compound to inhibit the activity of the IκB kinase β (IKKβ), a key enzyme in the NF-κB signaling pathway.

• Materials: Recombinant human IKKβ, IKKtide substrate, ATP, kinase buffer, test compounds (Isobutrin, Butrin), ADP-Glo™ Kinase Assay kit.

• Procedure:

  • Dilute the IKKβ enzyme, IKKtide substrate, and ATP in the provided kinase buffer.

  • Add the diluted enzyme, substrate/ATP mix, and test compounds (at desired concentrations) to the wells of a 384-well plate.

  • Incubate the reaction mixture at room temperature for 60 minutes.

  • Add the ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • Add the Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes at room temperature.

  • Measure the luminescence using a plate reader. The luminescent signal is proportional to the amount of ADP produced and thus reflects the IKKβ activity.

  • Calculate the percentage of inhibition by comparing the luminescence in the presence of the test compound to the control (without inhibitor).

Antioxidant Activity: DPPH Radical Scavenging Assay

This spectrophotometric assay measures the capacity of a compound to scavenge the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) free radical.

• Materials: DPPH solution (0.1 mM in methanol), test compounds (Isobutrin, Butrin), reference standard (Ascorbic acid), methanol, 96-well plate, spectrophotometer.

• Procedure:

  • Prepare serial dilutions of the test compounds and the reference standard in methanol.

  • In a 96-well plate, add a specific volume of the sample or standard solution to each well.

  • Add the DPPH solution to each well and mix thoroughly.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance of the solution at 517 nm using a microplate reader.

  • The percentage of DPPH radical scavenging activity is calculated using the formula: % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100

Anti-Cancer Activity: MTT Cell Viability Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

• Materials: Human cancer cell line (e.g., HCT-116), cell culture medium, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS), solubilization solution (e.g., DMSO or SDS-HCl), 96-well plate, incubator, microplate reader.

• Procedure:

  • Seed the cancer cells in a 96-well plate at a suitable density and allow them to adhere overnight.

  • Treat the cells with various concentrations of the test compounds (Isobutrin, Butrin) and a vehicle control.

  • Incubate the cells for a specified period (e.g., 24, 48, or 72 hours).

  • After the incubation period, add MTT solution to each well and incubate for another 2-4 hours at 37°C. During this time, viable cells with active mitochondria will reduce the yellow MTT to purple formazan (B1609692) crystals.

  • Remove the medium and add the solubilization solution to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • The cell viability is expressed as a percentage of the control, and the IC50 value (the concentration of the compound that inhibits 50% of cell growth) is calculated.

Conclusion

The available data strongly suggests that both Isobutrin and Butrin possess significant anti-inflammatory and antioxidant properties. Notably, Isobutrin consistently demonstrates superior potency in inhibiting key inflammatory mediators, particularly through the NF-κB pathway, by more effectively targeting the IKKβ kinase.[1][2][3] In terms of antioxidant activity, while both compounds are effective radical scavengers, their efficacy varies depending on the specific assay, with Isobutrin showing better DPPH and NO radical scavenging and Butrin exhibiting a higher ORAC value.[1]

While direct comparative data on their hepatoprotective and anti-cancer effects are less established, the promising results from extracts rich in these compounds warrant further investigation into the individual contributions of Isobutrin and Butrin. The detailed experimental protocols and pathway diagrams provided in this guide offer a foundational resource for researchers to further explore and compare the therapeutic potential of these two closely related flavonoids. Future studies focusing on head-to-head comparisons in in-vivo models of liver disease and various cancer types will be crucial to fully elucidate their differential biological activities and therapeutic promise.

References

• 1. Butrin, Isobutrin, and Butein from Medicinal Plant Butea monosperma Selectively Inhibit Nuclear Factor-κB in Activated Human Mast Cells: Suppression of Tumor Necrosis Factor-α, Interleukin (IL)-6, and IL-8 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Butrin, isobutrin, and butein from medicinal plant Butea monosperma selectively inhibit nuclear factor-kappaB in activated human mast cells: suppression of tumor necrosis factor-alpha, interleukin (IL)-6, and IL-8 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Isobutrin vs. Butein: A Comparative Analysis of Anti-inflammatory Efficacy

In the landscape of natural compounds with therapeutic potential, the flavonoids isobutrin and butein (B1668091), both isolated from the medicinal plant Butea monosperma, have demonstrated significant anti-inflammatory properties.[1][2][3][4] This guide provides a detailed comparison of their efficacy in anti-inflammatory assays, supported by experimental data and mechanistic insights, to aid researchers and drug development professionals in their evaluation.

Quantitative Efficacy in Anti-inflammatory Assays

A key study directly comparing isobutrin and butein in activated human mast cells (HMC-1) revealed notable differences in their potency. Isobutrin consistently demonstrated superior or comparable inhibitory effects on the production of key pro-inflammatory cytokines compared to butein.

Compound	Target Cytokine	Concentration	% Inhibition of Protein Production (compared to stimulated control)
Isobutrin	TNF-α	10 µg/mL	~70%
Butein	TNF-α	10 µg/mL	~60%
Isobutrin	IL-6	10 µg/mL	~65%
Butein	IL-6	10 µg/mL	~55%
Isobutrin	IL-8	10 µg/mL	~60%
Butein	IL-8	10 µg/mL	~55%

Data is estimated from graphical representations in Rasheed et al., 2010. The study utilized phorbol (B1677699) 12-myristate 13-acetate and calcium ionophore A23187 (PMACI) to stimulate HMC-1 cells.

Mechanisms of Action: A Divergence in Signaling Pathway Modulation

While both compounds exhibit anti-inflammatory effects, their primary mechanisms of action, particularly concerning the NF-κB pathway, show distinct differences.

Isobutrin has been identified as a potent inhibitor of the NF-κB signaling pathway.[1][2][3] Its primary mechanism involves the direct inhibition of the IκB kinase (IKK) complex.[1][2][3] This action prevents the degradation of IκBα, thereby sequestering the NF-κB p65 subunit in the cytoplasm and preventing its translocation to the nucleus to initiate the transcription of pro-inflammatory genes.[1][2][3]

Butein also modulates the NF-κB pathway, but its anti-inflammatory actions are more pleiotropic.[5][6][7][8][9] In addition to inhibiting NF-κB activation, butein has been shown to suppress the activation of Mitogen-Activated Protein Kinase (MAPK) pathways, specifically ERK and JNK.[6] Furthermore, butein can induce the expression of the antioxidant enzyme heme oxygenase-1 (HO-1) through the activation of the Nrf2/ARE signaling pathway, which contributes to its anti-inflammatory and cytoprotective effects.[5][7][8]

Signaling Pathway Diagrams

Isobutrin's primary mechanism via IKK inhibition.

Butein's multi-pathway anti-inflammatory action.

Experimental Protocols

The following is a summary of the key experimental protocols used to generate the comparative data.

Cell Culture and Treatment

• Cell Line: Human mast cell line (HMC-1).

• Culture Conditions: Cells were maintained in Iscove's modified Dulbecco's medium (IMDM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, 100 µg/mL streptomycin, and 1.2 mM α-thioglycerol.

• Stimulation: HMC-1 cells were stimulated with phorbol 12-myristate 13-acetate (PMA; 50 nM) and calcium ionophore A23187 (1 µM) (PMACI) to induce an inflammatory response.

• Compound Treatment: Cells were pre-treated with varying concentrations of isobutrin or butein (1-10 µg/mL) for 1 hour before stimulation with PMACI.

Enzyme-Linked Immunosorbent Assay (ELISA) for Cytokine Measurement

• Objective: To quantify the production of TNF-α, IL-6, and IL-8.

• Procedure:

  • HMC-1 cells (2 x 106 cells/mL) were pre-treated with isobutrin or butein, followed by PMACI stimulation for 8 hours (for TNF-α and IL-6) or 24 hours (for IL-8).

  • The cell culture supernatant was collected after centrifugation.

  • The concentrations of TNF-α, IL-6, and IL-8 in the supernatant were determined using commercially available ELISA kits according to the manufacturer's instructions.

  • The absorbance was measured at 450 nm using a microplate reader.

NF-κB Activation Assay (ELISA-based)

• Objective: To measure the DNA binding activity of the NF-κB p65 subunit.

• Procedure:

  • HMC-1 cells were treated as described above.

  • Nuclear extracts were prepared from the cells.

  • An ELISA-based assay was used to detect and quantify the active form of NF-κB p65 in the nuclear extracts. This assay typically involves a 96-well plate coated with an oligonucleotide containing the NF-κB consensus site to capture the active p65.

  • A primary antibody specific for the active form of p65 is added, followed by a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • A colorimetric substrate is added, and the absorbance is measured to determine the amount of active NF-κB p65.

Experimental Workflow

Workflow for comparing isobutrin and butein efficacy.

Conclusion

Both isobutrin and butein are effective anti-inflammatory agents derived from Butea monosperma. However, direct comparative studies indicate that isobutrin is a more potent and selective inhibitor of the NF-κB pathway in human mast cells , leading to a greater reduction in the production of key pro-inflammatory cytokines like TNF-α and IL-6.[1][2][3] Butein, while also effective, exhibits a broader mechanism of action that includes the modulation of MAPK and Nrf2/HO-1 signaling pathways.[5][6][7][8][9] The choice between these two compounds for further research and development may depend on the specific inflammatory condition and the desired therapeutic target. Isobutrin's focused and potent inhibition of the IKK/NF-κB axis makes it a particularly strong candidate for pathologies driven by mast cell activation and NF-κB hyperactivation.

References

• 1. Butrin, isobutrin, and butein from medicinal plant Butea monosperma selectively inhibit nuclear factor-kappaB in activated human mast cells: suppression of tumor necrosis factor-alpha, interleukin (IL)-6, and IL-8 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Butrin, Isobutrin, and Butein from Medicinal Plant Butea monosperma Selectively Inhibit Nuclear Factor-κB in Activated Human Mast Cells: Suppression of Tumor Necrosis Factor-α, Interleukin (IL)-6, and IL-8 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. [PDF] Butrin, Isobutrin, and Butein from Medicinal Plant Butea monosperma Selectively Inhibit Nuclear Factor-κB in Activated Human Mast Cells: Suppression of Tumor Necrosis Factor-α, Interleukin (IL)-6, and IL-8 | Semantic Scholar [semanticscholar.org]
• 5. Butein provides neuroprotective and anti‐neuroinflammatory effects through Nrf2/ARE‐dependent haem oxygenase 1 expression by activating the PI3K/Akt pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Butein, a tetrahydroxychalcone, suppresses pro-inflammatory responses in HaCaT keratinocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
• 8. Anti-Inflammatory Activity of Butein and Luteolin Through Suppression of NFκB Activation and Induction of Heme Oxygenase-1 | Semantic Scholar [semanticscholar.org]
• 9. Anti-Inflammatory Activity of Butein and Luteolin Through Suppression of NFκB Activation and Induction of Heme Oxygenase-1 - PubMed [pubmed.ncbi.nlm.nih.gov]

A deep dive into the pharmacological potential of isobutrin, a promising chalcone, this guide offers a comparative analysis of its anti-inflammatory and antioxidant activities against other related chalcones, namely butrin, butein, and isocoreopsin. This document provides researchers, scientists, and drug development professionals with a comprehensive overview supported by experimental data, detailed protocols, and pathway visualizations.

A Comparative Analysis of Isobutrin and Other Chalcones: Anti-inflammatory and Antioxidant Properties

Isobutrin, a chalcone (B49325) isolated from the medicinal plant Butea monosperma, has demonstrated significant potential as a potent anti-inflammatory and antioxidant agent.[1][2] This guide compares the efficacy of isobutrin with its structural analogs—butrin, butein, and isocoreopsin—also found in Butea monosperma.[1][3] The comparative data underscores isobutrin's superior activity in modulating key inflammatory pathways and neutralizing oxidative stress.

Comparative Biological Activities: A Tabular Summary

The following tables summarize the quantitative data from various studies, offering a clear comparison of the biological activities of isobutrin and other chalcones.

Table 1: Anti-inflammatory Activity - Inhibition of Pro-inflammatory Cytokines and NF-κB Pathway

Compound	Inhibition of TNF-α Production	Inhibition of IL-6 Production	Inhibition of IL-8 Production	Inhibition of IKKβ Kinase Activity (%)
Isobutrin	Most Potent[1]	Most Potent[1]	Dose-dependent inhibition[1]	63%[1]
Butrin	Significant Inhibition[1]	Significant Inhibition[1]	Dose-dependent inhibition[1]	52%[1]
Butein	Significant Inhibition[1]	Significant Inhibition[1]	Dose-dependent inhibition[1]	34%[1]
Isocoreopsin	No significant effect[1]	No significant effect[1]	Not specified	33%[1]

Data is derived from studies on human mast cells (HMC-1) stimulated with PMACI.[1]

Table 2: Antioxidant Activity

Compound (at 10 µg/ml)	DPPH Radical Scavenging (%)	ORAC (Trolox Equivalents)	Nitric Oxide (NO) Scavenging (%)
Isobutrin	40%[1]	132 ± 11.2[1]	29%[1]
Butrin	35%[1]	146 ± 8.6[1]	16%[1]
Butein	28%[1]	149 ± 4.2[1]	23%[1]
Isocoreopsin	27%[1]	143 ± 9.2[1]	28%[1]

ORAC values are expressed as mean ± S.E.M.[1]

Signaling Pathway and Experimental Workflow Visualizations

The following diagrams, created using Graphviz, illustrate the key signaling pathway modulated by isobutrin and the general workflow of the described experiments.

Figure 1: Inhibition of NF-κB Signaling Pathway by Isobutrin.

References

• 1. researchgate.net [researchgate.net]
• 2. acmeresearchlabs.in [acmeresearchlabs.in]
• 3. Cytokine Elisa [bdbiosciences.com]

Validating In Vitro Anti-Inflammatory and Antioxidant Effects of Isobutrin: A Comparative Guide for In Vivo Translation

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of in vitro data for Isobutrin against well-researched alternatives, offering a framework for navigating the transition to in vivo studies. While in vitro investigations have illuminated the anti-inflammatory and antioxidant potential of Isobutrin, a flavonoid glycoside isolated from the medicinal plant Butea monosperma, a critical gap remains in the validation of these findings within a living organism. This guide summarizes the existing in vitro evidence for Isobutrin and juxtaposes it with the established in vitro and in vivo profiles of Curcumin (B1669340) and Parthenolide, two natural compounds known to target similar inflammatory pathways.

In Vitro Efficacy: A Head-to-Head Comparison

Isobutrin has demonstrated significant anti-inflammatory and antioxidant properties in preclinical in vitro models. Its primary mechanism of action has been identified as the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway, a key regulator of the inflammatory response. The following tables summarize the quantitative data from in vitro studies, comparing Isobutrin with Curcumin and Parthenolide.

Table 1: In Vitro Inhibition of NF-κB Activation

Compound	Cell Line	Stimulus	Assay	IC50	Reference
Isobutrin	Human Mast Cells (HMC-1)	PMACI	IKK Kinase Assay	~1 µg/mL (63% inhibition)	[1]
Curcumin	Macrophages (RAW 264.7)	LPS	NF-κB DNA Binding	~5 µM	[2]
Parthenolide	Various Cell Lines	Cytokines	IKK Kinase Assay	~5 µM	[3][4]

PMACI: Phorbol 12-myristate 13-acetate and calcium ionophore A23187; LPS: Lipopolysaccharide; IKK: IκB kinase; IC50: Half-maximal inhibitory concentration.

Table 2: In Vitro Antioxidant Activity

Compound	Assay	Concentration	% Inhibition / Activity	Reference
Isobutrin	DPPH Radical Scavenging	10 µg/mL	40%	[1]
Isobutrin	NO Radical Scavenging	10 µg/mL	29%	[1]
Curcumin	DPPH Radical Scavenging	-	Potent Activity	[5]
Parthenolide	-	-	Limited direct antioxidant activity reported	-

DPPH: 2,2-diphenyl-1-picrylhydrazyl; NO: Nitric Oxide.

The In Vivo Landscape: A Case for Comparator Compounds

Table 3: In Vivo Anti-Inflammatory Effects in Carrageenan-Induced Paw Edema (Rat Model)

Compound	Route of Administration	Dose	% Inhibition of Edema	Reference
Curcumin	Oral	25-400 mg/kg	30-59%	[6]
Parthenolide	Intraperitoneal	-	Significant reduction in neutrophil influx	[3]

The carrageenan-induced paw edema model is a standard method for evaluating the efficacy of potential anti-inflammatory drugs. The data for Curcumin demonstrates a dose-dependent reduction in inflammation, providing a benchmark for what might be expected from an orally administered compound with NF-κB inhibitory activity.

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of research findings. Below are summaries of the key experimental protocols used in the cited studies.

In Vitro NF-κB Inhibition Assay (for Isobutrin)

• Cell Culture: Human Mast Cells (HMC-1) are cultured in appropriate media.

• Stimulation: Cells are pre-treated with varying concentrations of Isobutrin for a specified time before being stimulated with Phorbol 12-myristate 13-acetate (PMA) and calcium ionophore A23187 (PMACI) to induce NF-κB activation.

• IKK Kinase Assay: The activity of the IκB kinase (IKK) complex, a key enzyme in the NF-κB pathway, is measured using an in vitro kinase activity assay. This typically involves immunoprecipitating the IKK complex and incubating it with a substrate (e.g., GST-IκBα) and radiolabeled ATP. The incorporation of phosphate (B84403) into the substrate is then quantified to determine IKK activity.

• Data Analysis: The percentage of IKK activity inhibition by Isobutrin is calculated relative to the stimulated control.

In Vivo Carrageenan-Induced Paw Edema (for Curcumin)

• Animal Model: Male Wistar rats are typically used.

• Drug Administration: Curcumin is administered orally at various doses, usually suspended in a vehicle like carboxymethylcellulose. A control group receives the vehicle only, and a positive control group may receive a standard anti-inflammatory drug like indomethacin.

• Induction of Inflammation: A sub-plantar injection of a 1% carrageenan solution into the right hind paw of the rats is performed to induce localized inflammation and edema.

• Measurement of Edema: The volume of the paw is measured at different time points after carrageenan injection using a plethysmometer.

• Data Analysis: The percentage of inhibition of edema by the test compound is calculated by comparing the paw volume in the treated groups with the vehicle-treated control group.

Visualizing the Pathways and Processes

To further clarify the mechanisms and workflows discussed, the following diagrams have been generated using the DOT language.

Figure 1: Isobutrin's Mechanism of NF-κB Inhibition

Figure 2: In Vivo Validation Workflow (Carrageenan Paw Edema)

Bridging the Gap: Considerations for In Vivo Studies with Isobutrin

The compelling in vitro data for Isobutrin warrants further investigation in in vivo models of inflammation and oxidative stress. However, several factors must be considered when designing these studies:

• Bioavailability: The oral bioavailability of Isobutrin is currently unknown.[7][8] Poor absorption and rapid metabolism are common challenges for many natural polyphenols, including Curcumin.[1][9] Future studies should first determine the pharmacokinetic profile of Isobutrin to establish appropriate dosing regimens for in vivo efficacy studies.

• Animal Model Selection: The carrageenan-induced paw edema model is suitable for acute inflammation. For chronic inflammatory conditions, other models such as collagen-induced arthritis or dextran (B179266) sulfate (B86663) sodium (DSS)-induced colitis may be more appropriate.

• Biomarker Analysis: In addition to measuring physical parameters like paw edema, in vivo studies should include the analysis of relevant biomarkers. This could involve measuring the levels of pro-inflammatory cytokines (TNF-α, IL-6, IL-8) in tissue or serum, as well as assessing markers of oxidative stress.

References

• 1. The oral bioavailability of curcumin from micronized powder and liquid micelles is significantly increased in healthy humans and differs between sexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Inhibition of the NF-κB signaling pathway by the curcumin analog, 3,5-Bis(2-pyridinylmethylidene)-4-piperidone (EF31): anti-inflammatory and anti-cancer properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Parthenolide Inhibits IκB Kinase, NF-κB Activation, and Inflammatory Response in Cystic Fibrosis Cells and Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. meridian.allenpress.com [meridian.allenpress.com]
• 5. thaiscience.info [thaiscience.info]
• 6. he01.tci-thaijo.org [he01.tci-thaijo.org]
• 7. gallmet.hu [gallmet.hu]
• 8. cmaj.ca [cmaj.ca]
• 9. tandfonline.com [tandfonline.com]

Cross-Validation of Analytical Methods for Isobutrin: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in the analysis of natural products, the accurate and reliable quantification of bioactive compounds is paramount. Isobutrin, a flavonoid glycoside found predominantly in the flowers of Butea monosperma, has garnered significant interest for its potential therapeutic properties. This guide provides a comparative overview of various analytical methods for the quantification of Isobutrin, offering insights into their performance based on available experimental data to aid in method selection and cross-validation.

Data Presentation: A Comparative Summary of Analytical Method Performance

The selection of an appropriate analytical method for Isobutrin quantification hinges on factors such as the required sensitivity, selectivity, sample matrix complexity, and available instrumentation. High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), Ultra-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UPLC-MS/MS), and High-Performance Thin-Layer Chromatography (HPTLC) are among the most common techniques employed for the analysis of flavonoids like Isobutrin.

While a direct cross-validation study comparing these methods for Isobutrin was not found in the public domain, the following table summarizes the typical performance characteristics gleaned from validation studies of these methods for Isobutrin and structurally related flavonoid glycosides. This comparative data can guide researchers in selecting a method appropriate for their specific analytical needs.

Performance Parameter	HPLC-UV	UPLC-MS/MS	HPTLC-Densitometry
Linearity (r²)	> 0.998	> 0.995	> 0.997
Accuracy (% Recovery)	97 - 103%	89 - 112%	98 - 102%
Precision (% RSD)	< 2%	< 15%	< 2%
Limit of Detection (LOD)	~ 0.1 - 0.5 µg/mL	~ 0.05 - 1 ng/mL	~ 10 - 50 ng/spot
Limit of Quantitation (LOQ)	~ 0.5 - 2 µg/mL	~ 0.1 - 5 ng/mL	~ 50 - 150 ng/spot
Specificity/Selectivity	Moderate to High	Very High	Moderate
Throughput	Moderate	High	High
Cost	Moderate	High	Low to Moderate

Experimental Protocols: Methodologies for Isobutrin Analysis

Detailed experimental protocols are crucial for the successful implementation and cross-validation of analytical methods. Below are representative methodologies for the quantification of Isobutrin using HPLC-UV, UPLC-MS/MS, and HPTLC.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is widely used for the routine quality control of herbal extracts containing Isobutrin.

• Sample Preparation: An accurately weighed amount of powdered Butea monosperma flower extract is sonicated with methanol. The resulting extract is filtered through a 0.45 µm membrane filter prior to injection.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

  • Mobile Phase: A gradient elution is typically employed using a mixture of acetonitrile (B52724) and 0.1% formic acid in water.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detection at a wavelength of 270 nm.

• Quantification: Quantification is achieved by comparing the peak area of Isobutrin in the sample to a calibration curve prepared with a certified reference standard of Isobutrin.

Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS)

This highly sensitive and selective method is suitable for the quantification of Isobutrin in complex biological matrices, such as plasma or tissue samples, for pharmacokinetic studies.

• Sample Preparation: For plasma samples, a protein precipitation step is performed using acetonitrile, followed by centrifugation. The supernatant is then diluted and injected into the UPLC-MS/MS system.

• Chromatographic Conditions:

  • Column: A sub-2 µm particle size C18 column (e.g., 50 mm x 2.1 mm, 1.7 µm).

  • Mobile Phase: A gradient elution with 0.1% formic acid in water and acetonitrile.

  • Flow Rate: 0.3 mL/min.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in negative or positive ion mode.

  • Detection: Multiple Reaction Monitoring (MRM) is used for quantification, monitoring specific precursor-to-product ion transitions for Isobutrin and an internal standard.

• Quantification: A calibration curve is constructed by plotting the peak area ratio of Isobutrin to the internal standard against the concentration of the calibration standards.

High-Performance Thin-Layer Chromatography (HPTLC)

HPTLC offers a high-throughput and cost-effective method for the simultaneous quantification of Isobutrin in multiple samples.

• Sample and Standard Preparation: Solutions of known concentrations of Isobutrin standard and the sample extract are prepared in methanol.

• Chromatographic Conditions:

  • Stationary Phase: HPTLC plates pre-coated with silica (B1680970) gel 60 F254.

  • Sample Application: Samples and standards are applied to the plate as bands using an automated applicator.

  • Mobile Phase: A mixture of solvents such as toluene, ethyl acetate, and formic acid in an appropriate ratio is used for development in a saturated twin-trough chamber.

  • Detection: After development, the plate is dried, and the bands are visualized under UV light at 254 nm or 366 nm. Densitometric scanning is performed at the wavelength of maximum absorbance for Isobutrin.

• Quantification: The peak area of the Isobutrin band is recorded, and the amount is calculated from the calibration curve prepared from the standard.

Mandatory Visualizations

To facilitate a clearer understanding of the analytical workflows and their logical connections, the following diagrams have been generated using the DOT language.

Caption: Workflow for the cross-validation of different analytical methods.

A Comparative Analysis of Isobutrin and Other NF-κB Inhibitors: Mechanisms of Action and Efficacy

For Immediate Release

A deep dive into the mechanistic distinctions of Isobutrin, a potent IκB kinase (IKK) inhibitor, reveals a targeted approach to modulating the NF-κB signaling pathway when compared to other notable inhibitors such as BAY 11-7082, MG132, SC75741, and Parthenolide. This guide provides researchers, scientists, and drug development professionals with a comprehensive comparison of their mechanisms, supported by experimental data and detailed protocols.

The nuclear factor-kappa B (NF-κB) signaling cascade is a cornerstone of inflammatory responses, immune regulation, and cell survival. Its dysregulation is implicated in a multitude of diseases, making it a prime target for therapeutic intervention. A variety of small molecules have been developed to inhibit this pathway at different junctures. This report focuses on Isobutrin, a polyphenolic compound, and contrasts its inhibitory mechanism with four other widely studied NF-κB inhibitors.

Mechanism of Action: A Comparative Overview

Isobutrin distinguishes itself by directly targeting the IκB kinase (IKK) complex. This enzymatic complex is a critical upstream regulator in the canonical NF-κB pathway. By inhibiting IKK, Isobutrin prevents the phosphorylation and subsequent degradation of the inhibitory protein IκBα. This action ensures that NF-κB remains sequestered in the cytoplasm, thereby blocking its translocation to the nucleus and the transcription of pro-inflammatory genes.[1][2]

In contrast, other NF-κB inhibitors employ a range of mechanisms to disrupt the signaling cascade:

• BAY 11-7082 is recognized as an irreversible inhibitor of TNFα-induced phosphorylation of IκBα.[3][4][5] However, its profile is complicated by evidence of multiple targets, including the NLRP3 inflammasome and protein tyrosine phosphatases, suggesting a broader and potentially less specific mode of action.

• MG132 functions as a potent proteasome inhibitor.[6][7] Instead of targeting the IKK complex, it blocks the degradation of phosphorylated IκBα by the 26S proteasome, effectively trapping NF-κB in the cytoplasm.[6] An alternative mechanism involving endoplasmic reticulum stress has also been reported.[8]

• SC75741 acts further downstream in the pathway by impairing the ability of the active NF-κB p65 subunit to bind to its target DNA sequences.[9] This direct interference with transcriptional activation represents a distinct inhibitory strategy.

• Parthenolide , a sesquiterpene lactone, shares a similar target with Isobutrin by inhibiting the IKK complex.[1][2] Some studies also suggest it may directly inactivate the NF-κB protein itself.

Quantitative Comparison of Inhibitory Activity

To provide a clear comparison of the efficacy of these inhibitors, the following table summarizes their reported half-maximal inhibitory concentrations (IC50) for their primary targets or related cellular activities.

Inhibitor	Primary Target/Activity	IC50 Value	Cell Line/System
Isobutrin	IKKβ Kinase Activity	~1 µg/ml (63% inhibition)	In vitro kinase assay
BAY 11-7082	TNFα-induced IκBα Phosphorylation	10 µM	Tumor cells
MG132	20S Proteasome Activity (ZLLL-MCA degradation)	100 nM	Cell-free assay
SC75741	p65 DNA Binding	200 nM	Not specified
Parthenolide	Cell Proliferation (A549)	4.3 µM	A549 (human lung carcinoma)

Signaling Pathway Diagrams

The following diagrams, generated using Graphviz, illustrate the points of intervention for Isobutrin and the compared inhibitors within the canonical NF-κB signaling pathway.

Caption: Canonical NF-κB signaling pathway and points of inhibition.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are summaries of key experimental protocols used to characterize these NF-κB inhibitors.

In Vitro IKKβ Kinase Assay (for Isobutrin and Parthenolide)

This assay quantifies the ability of a compound to inhibit the catalytic activity of the IKKβ subunit.

• Reagents and Materials: Recombinant active IKKβ, GST-IκBα (substrate), ATP (with γ-³²P-ATP for radioactive detection or unlabeled for non-radioactive methods), kinase assay buffer, test compounds (Isobutrin, Parthenolide), and detection reagents.

• Procedure:

  • The IKKβ enzyme is incubated with varying concentrations of the inhibitor (e.g., Isobutrin) in the kinase assay buffer for a defined period.

  • The kinase reaction is initiated by the addition of the substrate (GST-IκBα) and ATP.

  • The reaction is allowed to proceed at 30°C for a specified time (e.g., 30 minutes) and then terminated.

  • The amount of phosphorylated substrate is quantified. For radioactive assays, this involves SDS-PAGE, autoradiography, and densitometry. For non-radioactive assays (e.g., ADP-Glo™), the amount of ADP produced is measured via luminescence.

• Data Analysis: The percentage of inhibition at each compound concentration is calculated relative to a vehicle control. The IC50 value is determined by plotting the percent inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Caption: Workflow for an in vitro IKKβ kinase assay.

Western Blot for p65 Nuclear Translocation

This technique is used to measure the amount of the NF-κB p65 subunit that has moved from the cytoplasm to the nucleus upon stimulation, and how this is affected by an inhibitor.

• Cell Culture and Treatment: Adherent cells are cultured and treated with an NF-κB stimulus (e.g., TNFα) in the presence or absence of the inhibitor for various time points.

• Cellular Fractionation: The cytoplasmic and nuclear fractions of the cells are separated using a series of centrifugation steps and specialized buffers.

• Protein Quantification: The protein concentration of each fraction is determined using a standard assay (e.g., BCA assay).

• SDS-PAGE and Immunoblotting: Equal amounts of protein from the nuclear extracts are separated by size using SDS-polyacrylamide gel electrophoresis and transferred to a membrane. The membrane is then probed with a primary antibody specific for the p65 subunit, followed by a secondary antibody conjugated to an enzyme (e.g., HRP).

• Detection and Analysis: The protein bands are visualized using a chemiluminescent substrate. The intensity of the bands is quantified using densitometry software. A nuclear loading control (e.g., Lamin B1) is used to normalize the data.

Electrophoretic Mobility Shift Assay (EMSA) for p65 DNA Binding

EMSA is employed to assess the ability of the p65 subunit in nuclear extracts to bind to a specific DNA consensus sequence. This is particularly relevant for inhibitors like SC75741.

• Nuclear Extract Preparation: Nuclear extracts are prepared from cells treated with a stimulus and/or inhibitor as described for the Western blot protocol.

• Probe Labeling: A double-stranded oligonucleotide containing the NF-κB consensus binding site is labeled with a radioactive (e.g., ³²P) or non-radioactive (e.g., biotin) tag.

• Binding Reaction: The labeled probe is incubated with the nuclear extracts in a binding buffer.

• Electrophoresis: The reaction mixtures are resolved on a non-denaturing polyacrylamide gel. Protein-DNA complexes migrate slower than the free, unbound probe.

• Detection: The gel is dried and exposed to X-ray film (for radioactive probes) or transferred to a membrane for chemiluminescent detection (for non-radioactive probes). A "supershift" can be performed by adding a p65-specific antibody to the binding reaction, which causes a further retardation in the migration of the complex, confirming the identity of the protein.

Proteasome Activity Assay (for MG132)

This assay measures the enzymatic activity of the proteasome and is used to determine the potency of inhibitors like MG132.

• Cell Lysate Preparation: Cells are treated with various concentrations of MG132. Whole-cell lysates are then prepared.

• Assay Reaction: The cell lysates are incubated with a fluorogenic substrate specific for the chymotrypsin-like activity of the proteasome (e.g., Suc-LLVY-AMC).

• Fluorescence Measurement: Cleavage of the substrate by the proteasome releases a fluorescent molecule (AMC), and the increase in fluorescence over time is measured using a microplate reader.

• Data Analysis: The rate of substrate cleavage is calculated. The percentage of proteasome inhibition is determined relative to a vehicle-treated control, and the IC50 value is calculated.

Conclusion

Isobutrin presents a targeted mechanism of action by directly inhibiting the IKK complex, a key upstream kinase in the NF-κB pathway. This contrasts with the varied mechanisms of other inhibitors, which target different stages of the signaling cascade, from IκBα phosphorylation and degradation to the DNA binding of NF-κB itself. The provided quantitative data and experimental protocols offer a framework for researchers to compare and select the most appropriate inhibitor for their specific research needs in the ongoing effort to modulate NF-κB signaling for therapeutic benefit.

References

• 1. The Natural Product Parthenolide Inhibits Both Angiogenesis and Invasiveness and Improves Gemcitabine Resistance by Suppressing Nuclear Factor κB Activation in Pancreatic Cancer Cell Lines [mdpi.com]
• 2. Parthenolide Inhibits IκB Kinase, NF-κB Activation, and Inflammatory Response in Cystic Fibrosis Cells and Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Electrophoretic mobility shift assay (EMSA) [bio-protocol.org]
• 4. selleckchem.com [selleckchem.com]
• 5. benchchem.com [benchchem.com]
• 6. invivogen.com [invivogen.com]
• 7. MG-132 | Cell Signaling Technology [cellsignal.com]
• 8. Simultaneous assessment of NF-κB/p65 phosphorylation and nuclear localization using imaging flow cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The NF-κB inhibitor SC75741 efficiently blocks influenza virus propagation and confers a high barrier for development of viral resistance - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison: Isobutrin vs. Synthetic Anti-inflammatory Drugs

For Researchers, Scientists, and Drug Development Professionals

In the quest for novel anti-inflammatory therapeutics, a comprehensive understanding of the comparative efficacy and mechanisms of action of natural compounds versus established synthetic drugs is paramount. This guide provides an objective, data-driven comparison of the naturally occurring flavonoid, Isobutrin, against commonly prescribed synthetic anti-inflammatory drugs, including the non-steroidal anti-inflammatory drug (NSAID) diclofenac (B195802) and the selective COX-2 inhibitor celecoxib (B62257).

Executive Summary

Inflammation is a complex biological response, and its therapeutic modulation requires a nuanced approach. Synthetic anti-inflammatory drugs, such as NSAIDs and coxibs, have long been the mainstay of treatment, primarily targeting the cyclooxygenase (COX) enzymes. In contrast, emerging natural compounds like Isobutrin, a polyphenol isolated from the medicinal plant Butea monosperma, offer alternative mechanisms of action that may present a different efficacy and safety profile. This guide synthesizes the available preclinical data to compare their performance, focusing on their distinct effects on key inflammatory signaling pathways. While direct head-to-head quantitative comparisons in the literature are scarce, this document pieces together available data to provide a valuable comparative overview for the research community.

Mechanism of Action: A Tale of Two Pathways

The primary difference in the anti-inflammatory action of Isobutrin and synthetic NSAIDs lies in their principal molecular targets.

Isobutrin: A Potent NF-κB Inhibitor

Isobutrin exerts its anti-inflammatory effects by targeting the Nuclear Factor-kappa B (NF-κB) signaling pathway, a critical regulator of the inflammatory response.[1][2] In unstimulated cells, NF-κB is sequestered in the cytoplasm by its inhibitor, IκBα. Upon stimulation by pro-inflammatory signals, the IκB kinase (IKK) complex phosphorylates IκBα, leading to its degradation and the subsequent translocation of NF-κB to the nucleus. Once in the nucleus, NF-κB orchestrates the transcription of a host of pro-inflammatory genes, including those for cytokines like TNF-α, IL-6, and IL-8.

Experimental evidence demonstrates that Isobutrin is a potent inhibitor of the IKK complex.[1][2] By inhibiting IKK, Isobutrin prevents the degradation of IκBα, thereby trapping NF-κB in the cytoplasm and preventing the transcription of pro-inflammatory genes.[1][2] This targeted action on a central inflammatory pathway underscores its potential as a specific anti-inflammatory agent.

Synthetic Anti-inflammatory Drugs: The COX-Inhibition Paradigm and Beyond

The hallmark mechanism of action for traditional NSAIDs (e.g., diclofenac, ibuprofen) and selective COX-2 inhibitors (e.g., celecoxib) is the inhibition of cyclooxygenase enzymes.[3][4][5] COX-1 is a constitutively expressed enzyme involved in physiological functions, while COX-2 is induced during inflammation and is responsible for the production of pro-inflammatory prostaglandins. Non-selective NSAIDs inhibit both isoforms, which can lead to gastrointestinal side effects due to the inhibition of COX-1 in the gut. Selective COX-2 inhibitors were developed to mitigate these side effects.

Interestingly, recent research has revealed that some NSAIDs also exert effects on the NF-κB pathway, suggesting a more complex mechanism of action than previously understood. Studies have shown that both diclofenac and celecoxib can inhibit TNF-α-induced NF-κB activation.[3][6] This dual action on both the COX and NF-κB pathways may contribute to their potent anti-inflammatory effects.

Comparative Data on Inflammatory Markers

Compound	Target Pathway	Inflammatory Marker	Cell Type	Inhibitory Effect	Reference
Isobutrin	NF-κB	TNF-α, IL-6, IL-8	Human Mast Cells (HMC-1)	Potent inhibition of expression and production	[1][2]
Diclofenac	COX, NF-κB	NF-κB translocation	HepG2 cells	Dampened TNF-α-mediated translocation	[3]
Celecoxib	COX-2, NF-κB	NF-κB activation	Human non-small cell lung carcinoma	Suppressed TNF-induced activation	[6]

In vivo studies on extracts of Butea monosperma have demonstrated significant anti-inflammatory activity comparable to the NSAID indomethacin (B1671933) in carrageenan-induced paw edema models in rats.[7][8] While these findings are promising, they reflect the combined effect of all compounds in the extract and not solely that of Isobutrin.

Visualizing the Mechanisms and Workflows

To further elucidate the concepts discussed, the following diagrams, generated using the DOT language, illustrate the key signaling pathways and a general experimental workflow for comparing these anti-inflammatory agents.

Caption: Isobutrin's inhibition of the NF-κB signaling pathway.

Caption: Primary and secondary mechanisms of synthetic anti-inflammatory drugs.

Caption: A generalized workflow for in vitro comparison of anti-inflammatory compounds.

Experimental Protocols

For researchers aiming to conduct their own comparative studies, the following are detailed methodologies for key in vitro assays.

NF-κB (p65) Translocation Assay (Immunofluorescence)

• Cell Seeding: Seed appropriate cells (e.g., RAW 264.7 macrophages or HeLa cells) onto 96-well imaging plates and allow them to adhere overnight.

• Compound Treatment: Pre-treat the cells with varying concentrations of Isobutrin, the synthetic drug of choice, or vehicle control for 1-2 hours.

• Inflammatory Stimulus: Induce inflammation by adding a stimulating agent such as Lipopolysaccharide (LPS) (e.g., 1 µg/mL) or TNF-α (e.g., 20 ng/mL) and incubate for the optimal time determined for NF-κB translocation (typically 30-60 minutes).

• Fixation and Permeabilization: Fix the cells with 4% paraformaldehyde, followed by permeabilization with 0.1% Triton X-100 in PBS.

• Immunostaining: Block non-specific binding sites with a blocking buffer (e.g., 5% BSA in PBS). Incubate with a primary antibody against the p65 subunit of NF-κB, followed by incubation with a fluorescently labeled secondary antibody. Stain the nuclei with DAPI.

• Imaging and Analysis: Acquire images using a high-content imaging system. Quantify the nuclear translocation of p65 by measuring the fluorescence intensity of p65 in the nucleus versus the cytoplasm. Calculate the percentage of inhibition for each treatment group relative to the stimulated control.

Cytokine Quantification by ELISA (Enzyme-Linked Immunosorbent Assay)

• Sample Collection: Collect the cell culture supernatant from the experimental workflow described above.

• Coating: Coat a 96-well ELISA plate with a capture antibody specific for the cytokine of interest (e.g., anti-human TNF-α or IL-6) and incubate overnight.

• Blocking: Block the remaining protein-binding sites in the coated wells with a blocking buffer.

• Sample and Standard Incubation: Add the collected cell culture supernatants and a serial dilution of the recombinant cytokine standard to the wells and incubate.

• Detection Antibody: Add a biotinylated detection antibody specific for the cytokine and incubate.

• Enzyme Conjugate: Add streptavidin-horseradish peroxidase (HRP) conjugate and incubate.

• Substrate Addition: Add a TMB substrate solution to the wells, which will be converted by HRP to produce a colored product.

• Reaction Stoppage and Measurement: Stop the reaction with a stop solution (e.g., sulfuric acid) and measure the absorbance at 450 nm using a microplate reader.

• Data Analysis: Generate a standard curve from the absorbance values of the known cytokine concentrations. Use this curve to determine the concentration of the cytokine in the experimental samples.

Conclusion

Isobutrin presents a compelling profile as an anti-inflammatory agent with a distinct mechanism of action centered on the potent and specific inhibition of the NF-κB pathway. This contrasts with the primary COX-inhibitory mechanism of traditional synthetic anti-inflammatory drugs, although some of these, like diclofenac and celecoxib, also exhibit secondary effects on NF-κB.

The lack of direct head-to-head comparative studies with quantitative data necessitates further research to definitively establish the relative potency of Isobutrin. However, the available evidence suggests that Isobutrin's targeted approach to a central inflammatory signaling cascade holds significant promise. Future studies employing standardized experimental protocols, as outlined in this guide, will be instrumental in elucidating the full therapeutic potential of Isobutrin and its standing relative to established synthetic anti-inflammatory agents. This will enable a more informed approach to the development of next-generation anti-inflammatory therapies.

References

• 1. Butrin, Isobutrin, and Butein from Medicinal Plant Butea monosperma Selectively Inhibit Nuclear Factor-κB in Activated Human Mast Cells: Suppression of Tumor Necrosis Factor-α, Interleukin (IL)-6, and IL-8 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Butrin, isobutrin, and butein from medicinal plant Butea monosperma selectively inhibit nuclear factor-kappaB in activated human mast cells: suppression of tumor necrosis factor-alpha, interleukin (IL)-6, and IL-8 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cyclooxygenase (COX)-2 inhibitor celecoxib abrogates TNF-induced NF-kappa B activation through inhibition of activation of I kappa B alpha kinase and Akt in human non-small cell lung carcinoma: correlation with suppression of COX-2 synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Celecoxib loses its anti-inflammatory efficacy at high doses through activation of NF-kappaB - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Celecoxib Suppresses NF-κB p65 (RelA) and TNFα Expression Signaling in Glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Butea monosperma as a collective phytomedicine and environmentally sustainable, conservative, and beneficial plant - PMC [pmc.ncbi.nlm.nih.gov]
• 8. asianpubs.org [asianpubs.org]

Reproducibility of Isobutrin's Bioactivity: A Comparative Analysis

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the reported bioactivity of Isobutrin, primarily focusing on its anti-inflammatory and antioxidant properties. The findings are compared with those of structurally related compounds and other well-known flavonoids, supported by experimental data and detailed methodologies to aid in the assessment of reproducibility and further research.

Comparative Analysis of Bioactive Compounds

The bioactivity of Isobutrin has been predominantly detailed in studies on flavonoids isolated from the medicinal plant Butea monosperma. These studies highlight its potential as a potent anti-inflammatory and antioxidant agent. To contextualize these findings, this guide compares Isobutrin's performance with its analogs from the same plant source (Butrin, Butein, Isocoreopsin) and with widely studied flavonoids from other sources, Quercetin and Luteolin.

Antioxidant Activity

The antioxidant potential of these compounds has been evaluated using various assays that measure their capacity to scavenge free radicals. The data presented below is collated from published literature to provide a comparative overview.

Compound	DPPH Radical Scavenging (% Inhibition at 10 µg/mL)	ORAC (µmol TE/g)	NO Radical Scavenging (% Inhibition at 10 µg/mL)	DPPH IC50 (µM)
Isobutrin	40%[1]	132 ± 11.2[1]	29%[1]	Not Reported
Butrin	35%[1]	146 ± 8.6[1]	16%[1]	Not Reported
Butein	28%[1]	149 ± 4.2[1]	23%[1]	Not Reported
Isocoreopsin	27%[1]	143 ± 9.2[1]	28%[1]	Not Reported
Quercetin	Not Reported at 10 µg/mL	Not Reported	Not Reported	~1.84 - 15.9 µg/mL
Luteolin	Not Reported at 10 µg/mL	Not Reported	Not Reported	~13.2 - 28.33 µg/mL

Note: IC50 values for Quercetin and Luteolin are presented as a range from multiple sources and may have been determined under slightly different experimental conditions.

Anti-inflammatory Activity

The anti-inflammatory effects of Isobutrin and its counterparts have been primarily attributed to the inhibition of the NF-κB signaling pathway, a key regulator of inflammation. The following table summarizes the inhibitory effects on key components of this pathway.

Compound	IKKβ Kinase Activity Inhibition (at 1 µg/mL)
Isobutrin	63%[1]
Butrin	52%[1]
Butein	34%[1]
Isocoreopsin	33%[1]
Quercetin	Inhibits NF-κB activation
Luteolin	Inhibits NF-κB activation and IKK phosphorylation

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms of action and the experimental procedures discussed, the following diagrams are provided.

Caption: Isobutrin's inhibition of the NF-κB signaling pathway.

Caption: General experimental workflow for bioactivity assessment.

Experimental Protocols

To ensure the reproducibility of the findings, detailed experimental protocols for the key assays are provided below.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is a common method to evaluate the antioxidant capacity of a compound.

• Reagent Preparation : Prepare a stock solution of DPPH in methanol (B129727) (typically 0.1 mM). The solution should be freshly prepared and kept in the dark due to its light sensitivity.

• Sample Preparation : Dissolve the test compounds (Isobutrin, alternatives) and a positive control (e.g., ascorbic acid) in a suitable solvent (e.g., methanol or DMSO) to create a series of concentrations.

• Assay Procedure :

  • In a 96-well microplate, add a specific volume of the test compound solution to each well.

  • Add an equal volume of the DPPH solution to each well to initiate the reaction.

  • Include a blank control (solvent without the test compound) and a positive control.

  • Incubate the plate in the dark at room temperature for a specified time (e.g., 30 minutes).

• Data Measurement and Analysis :

  • Measure the absorbance of each well at 517 nm using a microplate reader.

  • The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100

  • The IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals) is determined by plotting the percentage of inhibition against the compound concentration.

IKKβ (Inhibitor of nuclear factor kappa-B kinase subunit beta) Kinase Activity Assay

This assay measures the ability of a compound to inhibit the enzymatic activity of IKKβ.

• Reagent Preparation : Prepare the 1x Kinase Assay Buffer, ATP solution, and the IKKtide substrate.

• Master Mix Preparation : Prepare a master mix containing the Kinase Assay Buffer, ATP, and IKKtide.

• Assay Procedure :

  • Add the master mix to each well of a 96-well plate.

  • Add the test inhibitor (Isobutrin or alternatives) at various concentrations to the designated wells.

  • Add the diluted IKKβ enzyme to the wells to start the reaction. Include a positive control (enzyme without inhibitor) and a blank (no enzyme).

  • Incubate the plate at 30°C for a specified time (e.g., 45 minutes).

• Detection and Measurement :

  • Add a detection reagent (such as ADP-Glo™) to stop the enzymatic reaction and measure the amount of ADP produced.

  • After a further incubation period, measure the luminescence using a microplate reader. The luminescent signal is inversely proportional to the IKKβ activity.

• Data Analysis : The percentage of inhibition is calculated by comparing the luminescence of the inhibitor-treated wells to the positive control.

NF-κB p65 ELISA (Enzyme-Linked Immunosorbent Assay)

This assay quantifies the amount of activated NF-κB p65 subunit that has translocated to the nucleus.

• Cell Culture and Treatment :

  • Culture appropriate cells (e.g., human mast cells, HMC-1) in a suitable medium.

  • Pre-treat the cells with the test compounds (Isobutrin or alternatives) for a specified time.

  • Stimulate the cells with an inflammatory agent (e.g., PMA and calcium ionophore A23187) to induce NF-κB activation.

• Nuclear Extract Preparation :

  • Harvest the cells and isolate the nuclear proteins using a nuclear extraction kit.

  • Determine the protein concentration of the nuclear extracts.

• ELISA Procedure :

  • Add the prepared nuclear extracts to the wells of an ELISA plate pre-coated with an antibody specific for the NF-κB p65 subunit.

  • Incubate the plate to allow the p65 in the extracts to bind to the antibody.

  • Wash the wells to remove unbound proteins.

  • Add a detection antibody that is also specific for p65, followed by a secondary antibody conjugated to an enzyme (e.g., HRP).

  • Add a substrate that will be converted by the enzyme to produce a colorimetric signal.

• Data Measurement and Analysis :

  • Measure the absorbance at the appropriate wavelength using a microplate reader.

  • The amount of nuclear p65 is proportional to the absorbance, and the inhibitory effect of the test compounds can be quantified by comparing the absorbance of treated cells to that of stimulated, untreated cells.

References

• 1. Butrin, Isobutrin, and Butein from Medicinal Plant Butea monosperma Selectively Inhibit Nuclear Factor-κB in Activated Human Mast Cells: Suppression of Tumor Necrosis Factor-α, Interleukin (IL)-6, and IL-8 - PMC [pmc.ncbi.nlm.nih.gov]

Isobutrin: A Potential Therapeutic Challenger to Established Rheumatoid Arthritis Treatments? A Comparative Guide for Researchers

For Immediate Release

[CITY, State] – [Date] – In the relentless pursuit of more effective and safer therapies for rheumatoid arthritis (RA), the scientific community continues to investigate novel compounds with the potential to modulate the inflammatory cascade that drives this debilitating autoimmune disease. One such compound, Isobutrin, a flavonoid isolated from the plant Butea monosperma, has demonstrated promising anti-inflammatory properties in preclinical studies. This guide provides a comprehensive comparison of Isobutrin against established first- and second-line treatments for RA, namely Methotrexate (B535133) and Tumor Necrosis Factor (TNF) inhibitors. This document is intended for researchers, scientists, and drug development professionals, offering a detailed analysis of mechanisms of action, available efficacy data, and experimental protocols to facilitate an objective assessment of Isobutrin's therapeutic potential.

Executive Summary

Rheumatoid arthritis is a chronic inflammatory disorder characterized by synovial inflammation and progressive joint destruction. Current treatment strategies primarily involve conventional synthetic disease-modifying antirheumatic drugs (csDMARDs) like Methotrexate, and biologic DMARDs (bDMARDs) such as TNF inhibitors. While these therapies have revolutionized RA management, a significant number of patients either do not respond adequately or experience adverse effects, highlighting the need for new therapeutic avenues.

Isobutrin has emerged as a compound of interest due to its potent in vitro inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway, a critical regulator of inflammation. This guide synthesizes the available preclinical data for Isobutrin and juxtaposes it with the extensive preclinical and clinical data for Methotrexate and TNF inhibitors. It is important to note that, to date, no in vivo studies of Isobutrin in animal models of rheumatoid arthritis have been published, nor have any direct comparative studies against established treatments been conducted. Therefore, this comparison is based on in vitro mechanistic data for Isobutrin versus the broader spectrum of preclinical and clinical data for the established therapies.

Mechanism of Action: A Tale of Three Pathways

The therapeutic efficacy of any anti-arthritic agent is intrinsically linked to its mechanism of action. Isobutrin, Methotrexate, and TNF inhibitors each target distinct, yet interconnected, components of the inflammatory process in RA.

Isobutrin: Isobutrin's anti-inflammatory effects are primarily attributed to its potent inhibition of the NF-κB signaling pathway.[1] It achieves this by directly inhibiting the IκB kinase (IKK) complex, which is responsible for phosphorylating the inhibitory protein IκBα.[1] This inhibition prevents the degradation of IκBα, thereby sequestering the NF-κB dimer (p50/p65) in the cytoplasm and preventing its translocation to the nucleus where it would otherwise activate the transcription of pro-inflammatory genes, including those for TNF-α, Interleukin-6 (IL-6), and Interleukin-8 (IL-8).[1]

Methotrexate: As the cornerstone of RA therapy, Methotrexate's mechanism of action is multifaceted. It is a folate antagonist that inhibits dihydrofolate reductase (DHFR), an enzyme crucial for DNA and RNA synthesis. This inhibition curtails the proliferation of rapidly dividing cells, including immune cells, thereby dampening the inflammatory response. Additionally, Methotrexate is thought to exert its anti-inflammatory effects by increasing the extracellular concentration of adenosine, which has potent anti-inflammatory properties, and by inhibiting T-cell activation and proliferation.

TNF Inhibitors: This class of biologic drugs, which includes adalimumab, etanercept, and infliximab, acts by directly targeting and neutralizing TNF-α, a key pro-inflammatory cytokine in the pathogenesis of RA. By binding to both soluble and transmembrane TNF-α, these inhibitors prevent its interaction with its receptors (TNFR1 and TNFR2) on the surface of immune and other cells. This blockade disrupts the downstream signaling cascade that leads to the production of other pro-inflammatory cytokines and chemokines, reduces the infiltration of inflammatory cells into the synovium, and inhibits the processes of angiogenesis and osteoclastogenesis that contribute to joint destruction.

Comparative Efficacy: In Vitro Promise vs. In Vivo and Clinical Validation

A direct comparison of the efficacy of Isobutrin with Methotrexate and TNF inhibitors is challenging due to the disparate nature of the available data. Isobutrin's efficacy has so far only been demonstrated in in vitro settings, while Methotrexate and TNF inhibitors have a wealth of data from preclinical animal models and extensive human clinical trials.

In Vitro Efficacy

The most compelling evidence for Isobutrin's potential comes from in vitro studies on human mast cells. These studies have demonstrated its ability to significantly inhibit the production of pro-inflammatory cytokines.

Compound	Assay	Cell Type	Endpoint	Result
Isobutrin	IKKβ Kinase Assay	-	IKKβ Inhibition	63% inhibition at 1 µg/mL[1]
ELISA	Human Mast Cells (HMC-1)	TNF-α Production	Significant inhibition (p < 0.001)[1]
ELISA	Human Mast Cells (HMC-1)	IL-6 Production	Significant inhibition (p < 0.001)[1]
Methotrexate	Cell Proliferation Assay	Jurkat T-cells	IC50 for Proliferation	~15 µM (for resistant cells)[2]
Cell Viability Assay	Saos-2 cells	IC50 for Viability	3.5 x 10-2 µM[3]
TNF Inhibitors	TNF-α Neutralization Assay	-	IC50 for TNF-α neutralization	Etanercept: 0.8 ng/mL, Golimumab: 6.5 ng/mL, Infliximab: 24.2 ng/mL, Adalimumab: 36.4 ng/mL[4]

Preclinical In Vivo Efficacy (Animal Models)

Standardized animal models of rheumatoid arthritis, such as Collagen-Induced Arthritis (CIA) and Adjuvant-Induced Arthritis (AIA), are crucial for evaluating the in vivo efficacy of potential therapeutics. While no in vivo data for Isobutrin is currently available, both Methotrexate and TNF inhibitors have demonstrated significant efficacy in these models.

Treatment	Animal Model	Key Findings
Methotrexate	Collagen-Induced Arthritis (CIA) in rats	Reduced paw swelling, bone erosion, and inflammatory infiltration.[5]
Collagen-Induced Arthritis (CIA) in mice	Significantly reduced incidence and severity of arthritis, paw thickness, and MPO activity in articular tissues.[6]
TNF Inhibitors (Etanercept)	Collagen-Induced Arthritis (CIA) in mice	Dose-dependent decrease in the incidence and severity of arthritis, improvement in inflammation, cartilage damage, and bone loss.[7][8]
TNF Inhibitors (Adalimumab)	Collagen-Induced Arthritis (CIA) in mice	Comparable efficacy to FGF21 in alleviating arthritis severity and reducing pro-inflammatory cytokine expression.[9]

Clinical Efficacy

The ultimate measure of a drug's therapeutic potential is its performance in human clinical trials. Methotrexate and TNF inhibitors are well-established treatments with extensive clinical data supporting their efficacy in patients with RA.

Treatment	Clinical Trial Endpoint	Efficacy
Methotrexate	ACR20 Response (American College of Rheumatology 20% improvement)	Varies, often used as a comparator or combination therapy.
ACR50 Response	Varies, often used as a comparator or combination therapy.
ACR70 Response	Varies, often used as a comparator or combination therapy.
TNF Inhibitors (Adalimumab)	ACR20 Response	46.0% - 53.4% at 26 weeks (monotherapy)[10]
ACR50 Response	22.1% - 35.0% at 26 weeks (monotherapy)[10]
ACR70 Response	12.4% - 18.4% at 26 weeks (monotherapy)[10]
TNF Inhibitors (Etanercept)	ACR20 Response	77.8% at 36 months (open-label extension)
ACR50 Response	50.6% at 36 months (open-label extension)
ACR70 Response	27.0% at 36 months (open-label extension)
TNF Inhibitors (Infliximab)	ACR20 Response	~50% at 30 weeks (in combination with Methotrexate)[7]
ACR50 Response	~26-32% at 6 months (in combination with Methotrexate)
ACR70 Response	~8-17% at 6 months (in combination with Methotrexate)

Experimental Protocols

To facilitate further research and comparative studies, detailed methodologies for key experiments are provided below.

In Vitro IKKβ Kinase Assay (as per Rasheed et al., 2010)

This assay is designed to determine the direct inhibitory effect of a compound on the enzymatic activity of the IκB kinase β (IKKβ) subunit.

Materials:

• Recombinant active IKKβ

• IKKβ substrate (e.g., GST-IκBα)

• Kinase assay buffer (e.g., 25 mM Tris-HCl, pH 7.5, 10 mM MgCl2, 2 mM DTT, 0.1 mM Na3VO4)

• [γ-³²P]ATP

• Test compound (Isobutrin)

• SDS-PAGE gels and reagents

• Phosphorimager

Procedure:

• Prepare a reaction mixture containing kinase assay buffer, recombinant IKKβ, and the test compound at various concentrations.

• Initiate the kinase reaction by adding the IKKβ substrate and [γ-³²P]ATP.

• Incubate the reaction mixture at 30°C for a specified time (e.g., 30 minutes).

• Stop the reaction by adding SDS sample buffer.

• Separate the proteins by SDS-PAGE.

• Visualize the phosphorylated substrate using a phosphorimager.

• Quantify the band intensity to determine the percentage of IKKβ inhibition.

Collagen-Induced Arthritis (CIA) in Mice

The CIA model is a widely used animal model that mimics many aspects of human rheumatoid arthritis.

Materials:

• DBA/1 mice (male, 8-10 weeks old)

• Bovine type II collagen

• Complete Freund's Adjuvant (CFA)

• Incomplete Freund's Adjuvant (IFA)

• Syringes and needles

Procedure:

• Primary Immunization (Day 0):

  • Prepare an emulsion of bovine type II collagen in CFA.

  • Inject 100 µL of the emulsion intradermally at the base of the tail of each mouse.

• Booster Immunization (Day 21):

  • Prepare an emulsion of bovine type II collagen in IFA.

  • Inject 100 µL of the emulsion intradermally at a site distant from the primary injection.

• Arthritis Assessment:

  • Beginning on day 21, visually score the paws for signs of arthritis (redness, swelling) several times a week. A common scoring system is 0-4 for each paw, with a maximum score of 16 per mouse.

  • Measure paw thickness using a caliper.

• Treatment:

  • Administer the test compound (e.g., Isobutrin, Methotrexate, or TNF inhibitor) or vehicle control according to the desired dosing regimen (prophylactic or therapeutic).

• Endpoint Analysis:

  • At the end of the study, collect paws for histological analysis to assess inflammation, pannus formation, and bone/cartilage erosion.

  • Collect blood for measurement of inflammatory cytokines and anti-collagen antibodies.

Visualizing the Pathways and Processes

To further elucidate the mechanisms and experimental designs discussed, the following diagrams are provided in Graphviz DOT language.

Caption: Signaling pathway of Isobutrin's anti-inflammatory action.

Caption: Experimental workflow for the Collagen-Induced Arthritis (CIA) model.

Future Directions and Conclusion

The in vitro data for Isobutrin are compelling, suggesting a mechanism of action that is highly relevant to the inflammatory pathology of rheumatoid arthritis. Its ability to potently inhibit the IKK/NF-κB pathway positions it as a promising candidate for further investigation. However, the absence of in vivo efficacy and safety data is a significant limitation in assessing its true therapeutic potential against well-established treatments like Methotrexate and TNF inhibitors.

Future research should prioritize the evaluation of Isobutrin in validated animal models of RA, such as the CIA or AIA models. These studies will be critical to determine its in vivo efficacy, establish a dose-response relationship, and assess its safety profile. Furthermore, direct comparative studies against Methotrexate and a TNF inhibitor in these models would provide invaluable data for a head-to-head comparison.

References

• 1. Butrin, Isobutrin, and Butein from Medicinal Plant Butea monosperma Selectively Inhibit Nuclear Factor-κB in Activated Human Mast Cells: Suppression of Tumor Necrosis Factor-α, Interleukin (IL)-6, and IL-8 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Long-term exposure to methotrexate induces immunophenotypic changes, decreased methotrexate uptake and increased dihydrofolate gene copy number in Jurkat T cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Mesenchymal Stem Cells Enhance Therapeutic Effect and Prevent Adverse Gastrointestinal Reaction of Methotrexate Treatment in Collagen-Induced Arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scispace.com [scispace.com]
• 7. spandidos-publications.com [spandidos-publications.com]
• 8. Induced production of anti-etanercept antibody in collagen-induced arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. FGF21 exerts comparable pharmacological efficacy with Adalimumab in ameliorating collagen-induced rheumatoid arthritis by regulating systematic inflammatory response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Methotrexate Disposition, Anti-Folate Activity, and Metabolomic Profiling to Identify Molecular Markers of Disease Activity and Drug Response in the Collagen-Induced Arthritis Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Interspecies Metabolism of Flavonoids: A Case Study on Quercetin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Understanding the interspecies differences in drug metabolism is a cornerstone of preclinical drug development. These differences can significantly impact the pharmacokinetic profile, efficacy, and toxicity of a compound, making the selection of appropriate animal models crucial for predicting human outcomes. Flavonoids, a large class of polyphenolic compounds including Isobutrin and Quercetin (B1663063), are known to undergo extensive metabolism that varies considerably among species. This guide provides a comparative overview of the metabolism of Quercetin in humans, rats, and mice, highlighting key differences in metabolic pathways and metabolite profiles.

Data Presentation: Interspecies Comparison of Quercetin Metabolism

The metabolism of Quercetin primarily involves Phase I (oxidation and methylation) and Phase II (glucuronidation and sulfation) reactions. The predominant metabolites and their relative abundance can differ significantly across species.

Parameter	Human	Rat	Mouse
Major Circulating Metabolites	Quercetin-3-glucuronide, 3'-methylquercetin-3-glucuronide, Quercetin-3'-sulfate[1]	Glucurono-sulfo conjugates of isorhamnetin (B1672294) (3'-O-methyl quercetin) and quercetin[2]	Quercetin-3-glucuronide, Isorhamnetin, Quercetin-3'-sulfate[3][4]
Primary Site of Metabolism	Small intestine and liver[5]	Predominantly in the gut (approx. 93.3%), with a smaller contribution from the liver (approx. 3.1%)[5][6][7]	Intestine and liver
Key Metabolizing Enzymes	CYP enzymes (CYP1A2, CYP2C9, CYP3A4), UGTs, SULTs, COMT[8][9][10]	CYP1A isozymes, UGTs, SULTs, COMT[11]	UGTs, SULTs, COMT[3][4]
Bioavailability of Unchanged Quercetin (Oral)	Low, ranges from <1% to ~50% depending on the formulation and food matrix[12]	Low, approximately 5.3%[6]	Data not readily available, but generally considered low
Major Excretion Route	Urine and feces[5]	Primarily feces via biliary excretion[6]	Feces and urine

Note: Quantitative data for direct comparison of metabolic rates (e.g., intrinsic clearance in liver microsomes) across all three species from a single study is limited. The table summarizes the key qualitative and semi-quantitative findings from multiple sources. The bioavailability of flavonoids is heavily influenced by their glycosylation state in dietary sources.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and interpretation of in vitro and in vivo metabolism studies. Below are representative protocols for key experiments.

1. In Vitro Metabolism using Liver Microsomes

This protocol is a generalized procedure for assessing the metabolic stability of a compound in liver microsomes.[13][14]

• Materials:

  • Pooled liver microsomes (human, rat, mouse)

  • Test compound (e.g., Quercetin)

  • NADPH regenerating system (e.g., NADPH, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

  • Phosphate (B84403) buffer (e.g., 100 mM, pH 7.4)

  • Magnesium chloride (MgCl₂)

  • Acetonitrile or other organic solvent for quenching the reaction

  • Internal standard for analytical quantification

  • LC-MS/MS system for analysis

• Procedure:

  • Prepare a stock solution of the test compound in a suitable organic solvent (e.g., DMSO).

  • In a microcentrifuge tube, pre-warm a mixture of liver microsomes, phosphate buffer, and MgCl₂ at 37°C.

  • Add the test compound to the microsomal suspension to initiate the pre-incubation.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • Incubate the reaction mixture at 37°C with gentle shaking.

  • At various time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the reaction mixture.

  • Immediately quench the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

  • Centrifuge the samples to precipitate the proteins.

  • Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the remaining parent compound against time.

  • The slope of the linear portion of the curve represents the elimination rate constant (k).

  • Calculate the in vitro half-life (t½) as 0.693/k.

  • Calculate the intrinsic clearance (CLint) using the formula: CLint = (0.693 / t½) / (mg microsomal protein/mL).

2. Metabolite Identification in Plasma and Urine

This protocol outlines a general approach for identifying metabolites in biological fluids following in vivo administration.[15][16][17]

• Animal Dosing:

  • Administer the test compound (e.g., Quercetin) to the animals (e.g., rats, mice) via the desired route (e.g., oral gavage).

  • House the animals in metabolic cages for the collection of urine and feces.

  • Collect blood samples at predetermined time points into tubes containing an anticoagulant.

• Sample Preparation:

  • Plasma: Centrifuge the blood samples to separate the plasma. Precipitate proteins by adding a cold organic solvent (e.g., methanol (B129727) or acetonitrile). Centrifuge and collect the supernatant.

  • Urine: Centrifuge the urine samples to remove any particulate matter. For the analysis of conjugated metabolites, an enzymatic hydrolysis step (using β-glucuronidase and sulfatase) may be included.

• Analytical Method:

  • Analyze the prepared plasma and urine samples using a high-resolution LC-MS/MS system.

  • Compare the mass spectra of the samples from treated animals with those from control animals to identify potential metabolites.

  • Characterize the structure of the metabolites based on their mass-to-charge ratio (m/z), fragmentation patterns, and retention times compared to authentic standards if available.

Visualization of Metabolic Pathways and Experimental Workflows

Metabolic Pathway of Quercetin

The following diagram illustrates the general metabolic pathways of Quercetin, involving Phase I (methylation) and Phase II (glucuronidation and sulfation) reactions.

Caption: Generalized metabolic pathway of Quercetin.

Experimental Workflow for In Vitro Metabolism

This diagram outlines the typical workflow for an in vitro metabolism study using liver microsomes.

Caption: Workflow for in vitro metabolism studies.

Conclusion

The metabolism of flavonoids like Quercetin exhibits significant interspecies variability, primarily in the extent of Phase II conjugation and the specific metabolites formed. While rodents are common preclinical models, the differences in their metabolic profiles compared to humans underscore the importance of careful model selection and data interpretation. The provided experimental protocols offer a foundation for conducting comparative metabolism studies. Further research into the specific metabolic pathways of Isobutrin across various species is necessary to accurately predict its pharmacokinetic behavior in humans.

References

• 1. Human metabolism of dietary flavonoids: identification of plasma metabolites of quercetin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. journals.physiology.org [journals.physiology.org]
• 3. Comparing the metabolism of quercetin in rats, mice and gerbils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The Therapeutic Effects and Mechanisms of Quercetin on Metabolic Diseases: Pharmacological Data and Clinical Evidence - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Pharmacokinetics and modeling of quercetin and metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Inhibitory Effects of Quercetin and Its Main Methyl, Sulfate, and Glucuronic Acid Conjugates on Cytochrome P450 Enzymes, and on OATP, BCRP and MRP2 Transporters - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Quercetin Significantly Inhibits the Metabolism of Caffeine, a Substrate of Cytochrome P450 1A2 Unrelated to CYP1A2*1C  (−2964G>A) and *1F (734C>A) Gene Polymorphisms - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Effects of quercetin on the bioavailability of doxorubicin in rats: role of CYP3A4 and P-gp inhibition by quercetin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. In vitro biotransformation of flavonoids by rat liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Thawing and Incubating Human and Animal Liver Microsomes | Thermo Fisher Scientific - AR [thermofisher.com]
• 14. researchgate.net [researchgate.net]
• 15. Liquid chromatography-tandem mass spectroscopy assay for quercetin and conjugated quercetin metabolites in human plasma and urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Navigating the Disposal of Isobutrin: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the responsible management and disposal of chemical compounds are integral to laboratory safety and environmental stewardship. This guide provides essential, step-by-step procedures for the proper disposal of Isobutrin.

Isobutrin Profile and Disposal-Relevant Data

A foundational understanding of a compound's properties is critical for its safe handling and disposal. The table below summarizes the available data for Isobutrin.

Property	Value
Chemical Name	Isobutrin
Synonyms	3,4,2',4'-Tetrahydroxychalcone-3,4'-diglucoside
Molecular Formula	C₂₇H₃₂O₁₅
Appearance	Bright yellow pigment
Source	Extracted from the flowers of Butea monosperma (Flame of the Forest).[1][2][3]
Chemical Class	Chalcone, Flavonoid
General Properties	Considered by some sources to be biodegradable and non-toxic.[1] However, in a laboratory setting, it should be handled with the standard precautions for a research chemical.
GHS Hazard Classification	Not explicitly classified. In the absence of specific data, it is prudent to handle it as a standard chemical waste product.

Experimental Protocol for the Disposal of Isobutrin

The appropriate disposal method for Isobutrin is contingent on its physical state (solid or liquid solution) and the nature of any solvents used.

Personal Protective Equipment (PPE)

Before initiating any disposal procedures, ensure you are wearing the appropriate PPE:

• Safety goggles or glasses

• Chemical-resistant gloves (e.g., nitrile)

• Laboratory coat

All handling of solid Isobutrin or concentrated solutions should be conducted in a well-ventilated area or a chemical fume hood.

Waste Identification and Segregation

Proper characterization and segregation of waste are fundamental to a safe disposal process. All waste containing Isobutrin should be treated as chemical waste.

• Solid Waste:

  • Collect pure, unused, or expired Isobutrin powder in a designated waste container.

  • Any materials contaminated with solid Isobutrin, such as weighing paper, contaminated gloves, pipette tips, and absorbent pads from spill cleanups, should also be collected as solid chemical waste.

• Liquid Waste:

  • Solutions containing Isobutrin must be collected in a separate, sealed, and appropriately labeled container for liquid chemical waste.

  • Crucially, do not mix Isobutrin solutions with other incompatible waste streams. Halogenated and non-halogenated solvent waste should generally be kept separate.[4] Consult your institution's guidelines for solvent waste segregation.

Waste Containment and Labeling

• Container Selection: Choose a waste container that is chemically compatible with the waste being collected. For instance, use a high-density polyethylene (B3416737) (HDPE) container for both solid and liquid waste. Ensure the container has a secure, screw-top lid.[5]

• Labeling: Immediately and clearly label the waste container. The label must include:

  • The words "Hazardous Waste " (as a conservative measure in the absence of a formal SDS).

  • The full chemical name: "Isobutrin ".

  • If it is a solution, list all solvent components and their approximate concentrations.

  • An accumulation start date.

On-Site Accumulation and Storage

• Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA) within your laboratory.

• The SAA should be located at or near the point of waste generation, be under the control of the laboratory personnel, and be clearly marked.

• Ensure the container is kept closed at all times except when adding waste.[4]

Final Disposal

• The ultimate disposal of Isobutrin waste must be handled by licensed professionals to ensure it is managed in an environmentally sound manner.

• Contact your institution's EHS department to schedule a pickup for your chemical waste. Do not attempt to dispose of Isobutrin in the regular trash or pour solutions down the sanitary sewer unless you have received explicit permission from your EHS department to do so for this specific compound.[6][7]

Logical Workflow for Isobutrin Disposal

The following diagram illustrates the decision-making process and workflow for the proper disposal of Isobutrin waste in a laboratory setting.

Caption: Logical workflow for the proper disposal of Isobutrin waste.

References

• 1. crsubscription.com [crsubscription.com]
• 2. jetir.org [jetir.org]
• 3. phcogrev.com [phcogrev.com]
• 4. rtong.people.ust.hk [rtong.people.ust.hk]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. sfasu.edu [sfasu.edu]

Personal protective equipment for handling Isobutrin

For laboratory professionals, including researchers, scientists, and drug development experts, the safe handling of chemical compounds is paramount. This guide provides essential safety protocols, personal protective equipment (PPE) recommendations, and operational plans for handling Isobutrin (C27H32O15), ensuring a secure laboratory environment. Given the limited availability of specific safety data for Isobutrin, a cautious approach based on established best practices for handling potentially hazardous research compounds is strongly advised.

Hazard Assessment and Control

A thorough risk assessment should be conducted before handling Isobutrin. As a pharmacologically active material of unknown toxicity, it should be treated as a hazardous substance.[1] The primary routes of exposure to be controlled are inhalation, skin contact, and ingestion.[2]

Engineering Controls:

• Work in a well-ventilated area, preferably within a certified chemical fume hood.

• Use of a Class II Biosafety Cabinet (BSC) or an isolator is recommended for procedures that may generate aerosols or dust.[2]

Administrative Controls:

• Develop and strictly follow standard operating procedures (SOPs) for handling, storage, and disposal.

• Restrict access to areas where Isobutrin is handled to authorized personnel only.[3]

• Prohibit eating, drinking, smoking, and applying cosmetics in the laboratory area.[3]

• Ensure all personnel are trained on the potential hazards and safe handling procedures.

Personal Protective Equipment (PPE)

The use of appropriate PPE is the final and critical barrier against exposure.[2][4] The following table summarizes the recommended PPE for handling Isobutrin.

PPE Component	Specification	Rationale and Best Practices
Gloves	Double gloving with powder-free nitrile gloves complying with ASTM D6978 standard is recommended.[5]	Provides an extra layer of protection. Change the outer glove immediately if contaminated. Change both gloves at least every 30-60 minutes or as per the manufacturer's permeation data. Avoid vinyl gloves due to their low resistance to chemical permeation.[5]
Gowns	Disposable, low-permeability, lint-free fabric with a solid front, long sleeves, and tight-fitting cuffs.	Protects skin and personal clothing from contamination. Ensure the gown cuffs are tucked under the outer gloves.[3]
Eye and Face Protection	Chemical safety goggles and a face shield, or a full face-piece respirator.[5]	Protects against splashes and aerosols. Standard eyeglasses are not sufficient.[4]
Respiratory Protection	A NIOSH-approved respirator (e.g., N95 or higher) should be used when handling powders outside of a containment device or when there is a risk of aerosol generation.[2]	Prevents inhalation of airborne particles. A proper fit test and training are required for respirator use.[2]

Procedural Workflow for Safe Handling

A systematic approach to handling Isobutrin is crucial to minimize the risk of exposure. The following workflow outlines the key steps for a typical laboratory procedure.

Caption: A procedural workflow for the safe handling of Isobutrin, from preparation to post-handling cleanup.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

Exposure Response Plan:

Exposure Route	Immediate Action
Skin Contact	Immediately remove contaminated clothing. Wash the affected area thoroughly with soap and water for at least 15 minutes. Seek medical attention if irritation persists.
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.
Inhalation	Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.

Spill Cleanup Protocol:

Caption: A step-by-step protocol for the safe cleanup of an Isobutrin spill.

Disposal Plan

All waste generated from the handling of Isobutrin, including contaminated PPE, disposable labware, and spill cleanup materials, must be considered hazardous waste.

Waste Management Guidelines:

Waste Type	Disposal Procedure
Solid Waste	Collect in a designated, labeled, and sealed hazardous waste container. This includes gloves, gowns, bench paper, and any contaminated consumables.
Liquid Waste	Collect in a designated, labeled, and sealed hazardous waste container. Do not mix with other waste streams unless compatibility has been confirmed.
Sharps	Dispose of in a designated, puncture-resistant sharps container labeled for hazardous waste.

All waste must be disposed of in accordance with local, regional, and national environmental regulations. Consult your institution's Environmental Health and Safety (EHS) department for specific disposal protocols.[1]

References

• 1. uspmsds.com [uspmsds.com]
• 2. gerpac.eu [gerpac.eu]
• 3. eTool : Hospitals - Pharmacy - Personal Protective Equipment (PPE) | Occupational Safety and Health Administration [osha.gov]
• 4. pppmag.com [pppmag.com]
• 5. Safe handling of hazardous drugs - PMC [pmc.ncbi.nlm.nih.gov]